molecular formula C12H19NO2 B15268850 2-{[1-(2-Methoxy-5-methylphenyl)ethyl]amino}ethan-1-ol

2-{[1-(2-Methoxy-5-methylphenyl)ethyl]amino}ethan-1-ol

Cat. No.: B15268850
M. Wt: 209.28 g/mol
InChI Key: ILCFBQRUVMJGPY-UHFFFAOYSA-N
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Description

2-{[1-(2-Methoxy-5-methylphenyl)ethyl]amino}ethan-1-ol is a useful research compound. Its molecular formula is C12H19NO2 and its molecular weight is 209.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-{[1-(2-Methoxy-5-methylphenyl)ethyl]amino}ethan-1-ol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-{[1-(2-Methoxy-5-methylphenyl)ethyl]amino}ethan-1-ol including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

 C12H19NO2

Molecular Weight

 209.28 g/mol

IUPAC Name

 2-[1-(2-methoxy-5-methylphenyl)ethylamino]ethanol

InChI

 InChI=1S/C12H19NO2/c1-9-4-5-12(15-3)11(8-9)10(2)13-6-7-14/h4-5,8,10,13-14H,6-7H2,1-3H3

InChI Key

 ILCFBQRUVMJGPY-UHFFFAOYSA-N

Canonical SMILES

 CC1=CC(=C(C=C1)OC)C(C)NCCO

Origin of Product

 United States
Foundational & Exploratory

Targeted Synthesis and Mechanistic Evaluation of 2-{[1-(2-Methoxy-5-methylphenyl)ethyl]amino}ethan-1-ol

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

This technical whitepaper details the targeted synthesis of 2-{[1-(2-Methoxy-5-methylphenyl)ethyl]amino}ethan-1-ol, a sterically hindered secondary amine. By leveraging a titanium(IV) isopropoxide-mediated reductive amination pathway, we overcome the inherent electronic deactivation and steric bulk of the ortho-substituted acetophenone precursor. This guide provides a self-validating experimental protocol, mechanistic insights, and quantitative optimization data designed for scalable pharmaceutical development.

Mechanistic Rationale & Retrosynthetic Strategy

The synthesis of secondary amines via the reductive amination of aryl ketones is a cornerstone of pharmaceutical chemistry[1]. However, the target compound requires the condensation of 1-(2-methoxy-5-methylphenyl)ethan-1-one[2] with 2-aminoethan-1-ol. The ortho-methoxy group on the acetophenone derivative introduces severe steric hindrance and electron-donating resonance that deactivates the carbonyl carbon toward nucleophilic attack.

Traditional Borch reduction conditions (using NaBHngcontent-ng-c2259155149="" class="ng-star-inserted">3CN in MeOH/AcOH) often fail in these microenvironments, leading to poor conversions or competitive reduction of the ketone to the corresponding alcohol[3]. To circumvent this, we employ Titanium(IV) isopropoxide (Ti(OiPr)4) as a bifunctional reagent. Ti(OiPr)4 acts as an oxophilic Lewis acid to activate the carbonyl and as a dehydrating agent to irreversibly drive the formation of the transient ketimine complex.

Retrosynthesis cluster_precursors Precursors Target 2-{[1-(2-Methoxy-5-methylphenyl) ethyl]amino}ethan-1-ol (Target Secondary Amine) Imine Titanium-Ketimine Intermediate Target->Imine C-N Reduction (Disconnection) Ketone 1-(2-Methoxy-5-methylphenyl) ethan-1-one Imine->Ketone Condensation Amine 2-Aminoethan-1-ol (Ethanolamine) Imine->Amine Condensation

Retrosynthetic disconnection of the target secondary amine into its ketone and amine precursors.

Quantitative Optimization of Reaction Parameters

The choice of reducing agent and solvent is critical for optimizing the yield of the secondary amine. As demonstrated in Table 1, the exclusion of a strong Lewis acid results in negligible yield. Furthermore, attempting catalytic hydrogenation (H2 / Pd/C) leads to competitive hydrogenolysis and premature ketone reduction[3]. The optimal system utilizes Ti(OiPr)4 followed by the addition of Sodium borohydride (NaBH4) in a protic solvent.

Table 1: Optimization of Reductive Amination Parameters for Ortho-Substituted Acetophenones

EntryLewis Acid / PromoterReducing AgentSolventTime (h)Yield (%)Observation / Causality
1NoneNaBH3CNMeOH24< 10Poor electrophilicity of ketone.
2AcOH (1.0 eq)NaBH3CNMeOH2415Weak acid insufficient for condensation.
3Ti(OiPr)4 (1.5 eq)NaBH3CNEtOH1265Good conversion, but slow hydride transfer.
4 Ti(OiPr)4 (1.5 eq) NaBH4 EtOH 12 88 Optimal activation and rapid reduction.
5Ti(OiPr)4 (1.5 eq)H2 / Pd/CEtOH2445Competitive ketone reduction to alcohol.

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system; visual and physical cues at each stage confirm the mechanistic progression, ensuring high trustworthiness and reproducibility.

Materials:

  • 1-(2-Methoxy-5-methylphenyl)ethan-1-one (10.0 mmol, 1.64 g)[2]

  • 2-Aminoethan-1-ol (Ethanolamine) (12.0 mmol, 0.73 g)[1]

  • Titanium(IV) isopropoxide (15.0 mmol, 4.26 g)[4]

  • Sodium borohydride (15.0 mmol, 0.57 g)

  • Absolute Ethanol (20 mL)

Step 1: Titanium-Mediated Ketimine Formation

  • In a flame-dried 50 mL round-bottom flask purged with argon, combine the ketone and ethanolamine.

  • Add Ti(OiPr)4 neat via syringe.

  • Causality & Validation: Stir at ambient temperature for 12 hours. The reaction mixture will transition from a clear liquid to a highly viscous, yellow homogeneous solution. This viscosity increase is the physical validation of the bulky titanium-hemiaminal and subsequent ketimine complex formation. The neat conditions maximize the collision frequency of the sterically hindered substrates.

Step 2: Hydride Reduction

  • Dilute the viscous complex with 20 mL of absolute ethanol and cool to 0 °C using an ice bath.

  • Slowly add NaBH4 in small portions over 15 minutes.

  • Causality & Validation: Ethanol serves as a protic shuttle, facilitating the hydride transfer from the borohydride to the iminium carbon. Effervescence (H2 gas evolution) will be observed. Stir for an additional 2 hours at room temperature. The cessation of gas evolution indicates the completion of the hydride transfer[1].

Step 3: Quenching and TiO2 Precipitation

  • Quench the reaction by adding 10 mL of aqueous ammonia (2 M).

  • Causality & Validation: This is the critical self-validating step. The addition of water immediately hydrolyzes the titanium alkoxide/amide bonds, producing a dense, opaque white precipitate of titanium dioxide (TiO2). If the precipitate does not form, the titanium reagent was compromised (e.g., degraded by atmospheric moisture prior to use).

  • Filter the suspension through a tightly packed pad of Celite, washing the filter cake thoroughly with ethyl acetate (3 x 20 mL) to extract the trapped amine.

Step 4: Isolation and Purification

  • Transfer the filtrate to a separatory funnel, wash with brine (20 mL), dry over anhydrous Na2SO4, and concentrate under reduced pressure.

  • Causality: Purify the crude oil via flash column chromatography (Silica gel, CH2Cl2:MeOH:Et3N 90:9:1). The addition of 1% triethylamine is mandatory; it neutralizes the acidic silanol groups on the silica gel, preventing the secondary amine from streaking and ensuring sharp elution bands.

Mechanism A Ketone + Ethanolamine B Ti(OiPr)4 Coordination (Lewis Acid Activation) A->B C Hemiaminal Formation [- HOiPr] B->C D Transient Ketimine Complex [Ti]-N=C C->D Dehydration E NaBH4 Addition (Hydride Transfer) D->E F Aqueous Workup (TiO2 Precipitation) E->F Quench G Purified Secondary Amine F->G

Step-by-step mechanistic progression of the titanium-mediated reductive amination.

Analytical Validation

To confirm the structural integrity of 2-{[1-(2-Methoxy-5-methylphenyl)ethyl]amino}ethan-1-ol, the following spectroscopic markers must be verified post-purification:

  • ^1^H NMR (400 MHz, CDCl3): Look for the characteristic doublet of the methyl group on the stereocenter (~1.3 ppm, 3H, J = 6.5 Hz) and the quartet of the benzylic methine proton (~4.2 ppm, 1H, J = 6.5 Hz). The methoxy protons will appear as a sharp singlet at ~3.8 ppm.

  • ESI-MS: The mass spectrum must show the [M+H]^+^ peak at m/z 210.1 (Calculated for C12H20NO2^+^ = 210.149).

References

  • Handbook of Hydroxyacetophenones: Preparation and Physical Properties, ethernet.edu.et.
  • A dicationic nickel complex-catalyzed asymmetric synthesis of chiral benzylic amines, rhhz.net.
  • Diastereoselective and Enantiospecific Direct Reductive Amination in Water Catalyzed by Palladium Nanoparticles Stabilized by Polyethyleneimine Derivatives, ACS Public
  • Transition-Metal-Catalyzed Reductive Amination Employing Hydrogen, Chemical Reviews.

Sources

2-{[1-(2-Methoxy-5-methylphenyl)ethyl]amino}ethan-1-ol: Chemical Profiling, Synthesis, and Applications

Author: BenchChem Technical Support Team. Date: April 2026

As the demand for highly functionalized, chiral building blocks in drug discovery and asymmetric catalysis intensifies, N-(1-arylethyl)aminoethanols have emerged as versatile scaffolds. The compound 2-{[1-(2-Methoxy-5-methylphenyl)ethyl]amino}ethan-1-ol represents a highly specific, bidentate secondary amine characterized by a lipophilic, electron-rich aromatic ring and a chiral benzylic center.

This technical whitepaper provides an in-depth analysis of its physicochemical properties, outlines a self-validating synthetic methodology grounded in modern reductive amination principles, and explores its downstream applications in pharmaceutical development.

Physicochemical & Structural Profiling

The structural architecture of 2-{[1-(2-Methoxy-5-methylphenyl)ethyl]amino}ethan-1-ol consists of an ethanolamine core substituted at the nitrogen with a 1-(2-methoxy-5-methylphenyl)ethyl moiety. This creates a molecule with distinct hydrophilic (amino alcohol) and hydrophobic (aryl ether) domains.

The presence of the benzylic stereocenter dictates that the compound exists as a pair of enantiomers, which is a critical consideration for both biological target binding and its use as a chiral ligand.

Quantitative Structural Data

To facilitate rapid assessment for drug design (e.g., Lipinski's Rule of Five compliance) and synthetic planning, the core quantitative properties are summarized below:

PropertyValueSignificance
Chemical Formula C₁₂H₁₉NO₂Defines stoichiometry
Molecular Weight 209.29 g/mol Highly compliant with small-molecule API standards
Hydrogen Bond Donors 2 (-OH, -NH-)Enables strong target-site anchoring
Hydrogen Bond Acceptors 3 (-O-, -N-, -OH)Facilitates aqueous solubility and receptor binding
Topological Polar Surface Area ~41.5 ŲSuggests excellent membrane permeability
Rotatable Bonds 5Provides conformational flexibility
Stereocenters 1 (C1 of the ethyl group)Requires enantioselective synthesis or resolution

Synthetic Methodology: Direct Reductive Amination (DRA)

The most robust and atom-economical route to synthesize this secondary amine is the Direct Reductive Amination (DRA) of 2-methoxy-5-methylacetophenone with ethanolamine.

Mechanistic Causality & Reagent Selection

Historically, reductive aminations utilized sodium cyanoborohydride (NaBH₃CN); however, this reagent generates highly toxic hydrogen cyanide gas upon workup[1]. Instead, Sodium triacetoxyborohydride (NaBH(OAc)₃) is the reagent of choice. The three electron-withdrawing acetate groups stabilize the boron-hydrogen bond, significantly reducing its hydride-donating capacity compared to NaBH₄. This electronic modulation allows NaBH(OAc)₃ to selectively reduce the highly electrophilic iminium ion intermediate without prematurely reducing the unreacted ketone starting material[2].

Furthermore, 1,2-dichloroethane (DCE) is selected as the solvent. DCE provides the optimal dielectric constant to solubilize the reagents while promoting the dehydration step necessary for iminium formation. Empirical studies have shown that DRA reactions are generally faster and yield fewer side products in DCE compared to tetrahydrofuran (THF)[3].

Workflow K 2-Methoxy-5-methyl- acetophenone I Iminium Ion Intermediate K->I AcOH, DCE -H2O A Ethanolamine A->I P Target Amino Alcohol (Racemic) I->P NaBH(OAc)3 Selective Reduction

Fig 1: Reductive amination workflow for synthesizing the target amino alcohol.

Quantitative Reaction Parameters
Reagent / ParameterEquivalents / ValueFunction
2-Methoxy-5-methylacetophenone1.0 eqLimiting Reagent
Ethanolamine1.2 eqNucleophile
NaBH(OAc)₃1.5 eqSelective Reducing Agent
Acetic Acid (Glacial)1.0 eqAcid Catalyst
1,2-Dichloroethane (DCE)0.2 MSolvent
Step-by-Step Protocol (Self-Validating System)

  • Iminium Formation: In an oven-dried flask under inert atmosphere (N₂), dissolve 2-methoxy-5-methylacetophenone (1.0 eq) and ethanolamine (1.2 eq) in anhydrous DCE (0.2 M). Add glacial acetic acid (1.0 eq) dropwise. Causality: The acid protonates the carbonyl oxygen, increasing its electrophilicity and driving the formation of the hemiaminal, which rapidly dehydrates to the iminium ion.

  • Reduction Phase: Stir the mixture at room temperature for 30 minutes. Add NaBH(OAc)₃ (1.5 eq) in three portions over 15 minutes to control the mild exotherm. Stir the reaction at 20–25 °C for 12–16 hours.

  • Self-Validating Checkpoint: Before proceeding to the quench phase, remove a 10 µL aliquot, dilute in MeOH, and analyze via LC-MS. The protocol is validated when the mass chromatogram shows >95% conversion to the m/z 210 [M+H]⁺ peak, with no unreacted ketone (m/z 165 [M+H]⁺) remaining. If the ketone persists, an additional 0.5 eq of NaBH(OAc)₃ must be added.

  • Quench and Extraction: Quench the reaction by slowly adding saturated aqueous NaHCO₃ until gas evolution ceases (pH ~8). Causality: This neutralizes the acetic acid and safely decomposes any unreacted hydride. Extract the aqueous layer with dichloromethane (3 x 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

Analytical Characterization & Chiral Resolution

Because the synthesis yields a racemate, downstream applications often require enantiopure material.

Diastereomeric Salt Resolution

The racemic amino alcohol can be resolved using chiral acids. By reacting the racemate with (L)-(+)-tartaric acid in boiling ethanol, two diastereomeric salts are formed. Due to differential solubility, one diastereomer will selectively crystallize upon cooling. The absolute configuration of the resulting enantiomer can be confirmed via single-crystal X-ray diffraction or by comparing its optical rotation to known analogs.

Spectroscopic Signatures

To verify the structural integrity of the synthesized compound, Nuclear Magnetic Resonance (NMR) is utilized:

  • ¹H NMR (CDCl₃): A diagnostic quartet integrating to 1H at roughly δ 3.8–4.0 ppm confirms the benzylic methine proton. A doublet at δ 1.3 ppm (3H) corresponds to the methyl group on the chiral center. The methoxy group will appear as a sharp singlet near δ 3.8 ppm.

Applications in Drug Development & Catalysis

The structural motifs present in 2-{[1-(2-Methoxy-5-methylphenyl)ethyl]amino}ethan-1-ol make it a highly valuable intermediate.

  • Pharmaceutical Building Block: The 1-arylethylamine pharmacophore is a critical binding determinant in several classes of drugs, most notably calcimimetics (e.g., cinacalcet) which act as allosteric modulators of the calcium-sensing receptor. The ethanolamine tail provides an excellent synthetic handle for further derivatization, such as esterification or etherification, to tune the molecule's pharmacokinetic profile.

  • Asymmetric Catalysis: Amino alcohols are privileged structures in transition-metal catalysis. The enantiopure form of this compound can act as a bidentate N,O-ligand for Ruthenium or Iridium complexes, facilitating asymmetric transfer hydrogenation of pro-chiral ketones.

Applications Racemic Racemic Amino Alcohol Res Chiral Resolution (L-Tartaric Acid) Racemic->Res R (R)-Enantiomer Res->R S (S)-Enantiomer Res->S Ligand Chiral Ligand for Asymmetric Catalysis R->Ligand API API Building Block (e.g., Calcimimetics) S->API

Fig 2: Downstream processing and applications of the resolved enantiomers.

References

  • Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." Journal of Organic Chemistry. URL:[Link]

  • Organic Chemistry Portal. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Organic-Chemistry.org. URL:[Link]

  • Wikipedia Contributors. "Reductive amination." Wikipedia, The Free Encyclopedia. URL:[Link]

Sources

Preformulation and Solubility Profiling of 2-{[1-(2-Methoxy-5-methylphenyl)ethyl]amino}ethan-1-ol: A Technical Guide

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Physicochemical Rationale

Understanding the solubility profile of an active pharmaceutical ingredient (API) or advanced intermediate is the cornerstone of successful drug formulation, purification, and analytical method development. This whitepaper provides an in-depth technical analysis of the solubility characteristics of 2-{[1-(2-Methoxy-5-methylphenyl)ethyl]amino}ethan-1-ol .

Structurally, this compound is a secondary amine featuring a lipophilic 1-(2-methoxy-5-methylphenyl)ethyl headgroup and a hydrophilic ethanolamine tail. This amphiphilic nature dictates its distinct solubility behavior:

  • Lipophilic Domain: The aromatic ring, methoxy group, and methyl substituents drive solubility in organic solvents via Van der Waals forces and hydrophobic interactions.

  • Hydrophilic Domain: The secondary amine and terminal hydroxyl group provide hydrogen bond donor/acceptor sites, dominating its interaction with protic solvents and aqueous media.

  • Ionization Switch: As a weak base (estimated pKa​≈9.2 ), its aqueous solubility is fundamentally governed by the pH of the environment.

Aqueous pH-Solubility Profiling

For basic drugs, the relationship between pH and solubility is not linear; it is exponential. The solubility of a weakly basic amine increases dramatically as the pH of the solution drops below its pKa​ due to the protonation of the nitrogen atom, forming a highly soluble cation[1].

The Causality of pH-Dependent Solubility

According to the Henderson-Hasselbalch equation, at physiological pH (7.4), the compound exists predominantly in its ionized (protonated) state, favoring aqueous dissolution. However, as the pH approaches and exceeds the pKa​ (e.g., pH > 9.2), the equilibrium shifts toward the un-ionized free base. Because the free base relies solely on dipole-dipole interactions and hydrogen bonding (which are overpowered by the hydrophobic bulk of the aryl group), aqueous solubility plummets, often leading to precipitation[2].

PHSolubility Start 2-{[1-(2-Methoxy-5-methylphenyl)ethyl]amino}ethan-1-ol (Secondary Amine, pKa ~9.2) Acidic pH < pKa (e.g., pH 1.2 - 6.8) Start->Acidic Basic pH > pKa (e.g., pH > 10) Start->Basic Ionized Protonated Cation (BH+) Ion-Dipole Interactions Acidic->Ionized Protonation Unionized Free Base (B) Lipophilic Interactions Basic->Unionized Deprotonation SolHigh High Aqueous Solubility (Dissolution Enhanced) Ionized->SolHigh SolLow Low Aqueous Solubility (Precipitation/Organic Soluble) Unionized->SolLow

Caption: Speciation and solubility pathway of the secondary amine across different pH environments.

Predictive Aqueous Solubility Matrix

Based on structural homology to similar phenylethanolamine derivatives, the following table outlines the expected thermodynamic solubility profile across standard biorelevant pH ranges.

MediumpHDominant SpeciesPredicted Solubility (mg/mL)Biopharmaceutical Relevance
0.1 N HCl 1.2Cationic ( BH+ )> 50.0Gastric fluid simulation; highly soluble.
Acetate Buffer 4.5Cationic ( BH+ )> 30.0Fed-state intestinal simulation.
Phosphate Buffer 6.8Cationic ( BH+ )~ 15.0Fasted-state intestinal simulation.
Borate Buffer 9.2Mixed ( BH+ / B )~ 2.5 pH=pKa​ ; 50% ionization state.
0.1 N NaOH 13.0Free Base ( B )< 0.1Base precipitation; practically insoluble.

Organic Solvent Profiling for Process Chemistry

Selecting the correct organic solvent is critical for synthesis, extraction, and chromatographic purification. The solubility in organic media is dictated by the solvent's dielectric constant and its ability to participate in hydrogen bonding with the ethanolamine moiety.

SolventPolarity IndexDielectric ConstantPredicted Sol. (mg/mL)Primary Application in Workflow
Methanol 5.132.7> 100Stock solution preparation; extraction.
DMSO 7.246.7> 100In vitro bioassay vehicle.
Dichloromethane 3.19.1~ 50Liquid-liquid extraction (free base form).
Ethyl Acetate 4.46.0~ 20Recrystallization / Flash chromatography.
n-Hexane 0.11.9< 1.0Anti-solvent for controlled precipitation.

Thermodynamic Solubility Determination: The Shake-Flask Protocol

Kinetic solubility methods (like solvent-shift assays) often overestimate solubility due to the formation of metastable supersaturated solutions. To obtain true thermodynamic equilibrium, the Shake-Flask Method is universally recognized as the gold standard by regulatory bodies[3],[4].

The following protocol is designed as a self-validating system . It includes critical quality control steps—such as post-equilibration pH verification—to ensure that the dissolution of the basic amine has not overwhelmed the buffer capacity, a common artifact that skews solubility data.

Step-by-Step Methodology

  • Media Preparation: Prepare 50 mM aqueous buffers (pH 1.2, 4.5, 6.8, and 7.4) and verify the initial pH using a calibrated pH meter.

  • Saturation (The Excess Solid Rule): Accurately weigh an excess amount of 2-{[1-(2-Methoxy-5-methylphenyl)ethyl]amino}ethan-1-ol (e.g., 50 mg) into a 5 mL glass vial. Add exactly 1.0 mL of the selected buffer. Causality: The presence of undissolved solid throughout the experiment is mandatory to guarantee that the solution has reached its absolute saturation limit.

  • Isothermal Equilibration: Seal the vials and place them in an orbital shaker incubator set to 37 ± 0.5 °C. Agitate at 200 rpm for 24 to 48 hours. Causality: 24 hours is typically sufficient for small molecules to transition from kinetic dissolution to thermodynamic equilibrium, allowing any metastable polymorphs to convert to the most stable crystalline form.

  • Phase Separation: Remove the vials and immediately centrifuge at 10,000 × g for 15 minutes at 37 °C (using a temperature-controlled centrifuge to prevent precipitation due to cooling).

  • Self-Validation (Post-pH Check): Extract an aliquot of the supernatant and measure the final pH. Crucial Step: If the final pH deviates by more than 0.05 units from the initial buffer pH, the solubility value must be reported against the final pH, not the target pH.

  • Quantification: Dilute the supernatant with mobile phase to fall within the linear range of a validated HPLC-UV assay. Calculate the concentration against a multi-point calibration curve.

ShakeFlask A 1. Solid Compound (Add Excess) B 2. Add Buffer/Solvent (Known Volume) A->B C 3. Isothermal Agitation (37°C, 24-48h) B->C D 4. Phase Separation (Centrifugation at 37°C) C->D E 5. Post-Equilibration pH Verification D->E F 6. Quantification (HPLC-UV/LC-MS) E->F

Caption: Self-validating Shake-Flask workflow for determining thermodynamic equilibrium solubility.

Sources

In Silico Profiling and Mechanistic Evaluation of 2-{[1-(2-Methoxy-5-methylphenyl)ethyl]amino}ethan-1-ol

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, computational chemists, and drug development professionals. Focus: Advanced in silico predictive modeling, structure-activity relationship (SAR) causality, and pharmacokinetic/toxicity profiling.

Executive Summary & Chemical Identity

The compound 2-{[1-(2-Methoxy-5-methylphenyl)ethyl]amino}ethan-1-ol (Chemical Formula: C13​H21​NO2​ ; Molecular Weight: 223.31 g/mol ) is a highly functionalized phenylethylamine derivative. Structurally, it consists of a 1-arylethylamine core—a scaffold ubiquitous in neuroactive agents and bronchodilators—modified with a 2-methoxy-5-methyl substitution pattern on the phenyl ring and an N-(2-hydroxyethyl) group.

In early-stage drug discovery, empirical testing of every synthesized analog is cost-prohibitive. As a Senior Application Scientist, I rely on rigorous in silico methodologies to triage compounds before they reach the bench. This whitepaper details a self-validating computational protocol to predict the Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) profile of this specific molecule, explaining the causality behind its predicted behavior.

Canonical SMILES for Validation: CC1=CC=C(OC)C(C(C)NCCO)=C1

Structural Rationale & Causality

Before executing computational algorithms, it is critical to understand how specific functional groups dictate the molecule's physicochemical fate:

  • The 2-Methoxy Group: Introduces a localized dipole and acts as a strong hydrogen bond acceptor. Sterically, it restricts the rotation of the adjacent ethylamine side chain, locking the molecule into specific bioactive conformations favored by aminergic G-Protein Coupled Receptors (GPCRs).

  • The 5-Methyl Group: Increases the lipophilic surface area. This enhances hydrophobic interactions with aromatic residues (e.g., phenylalanine, tryptophan) commonly found deep within the orthosteric binding pockets of target receptors.

  • The N-(2-Hydroxyethyl) Substitution: This is a strategic metabolic shield. Primary phenylethylamines are rapidly deaminated by Monoamine Oxidase (MAO). The bulky, polar N-ethanol group introduces significant steric hindrance, preventing optimal alignment in the MAO catalytic site, thereby prolonging the metabolic half-life. Furthermore, the terminal hydroxyl group provides an additional anchoring point for hydrogen bonding in aqueous environments, precisely tuning the molecule's partition coefficient (LogP).

The In Silico Workflow Protocol

To ensure high scientific integrity and reproducibility, the following step-by-step methodology must be strictly adhered to when profiling this compound.

Step 1: Ligand Preparation & Conformational Sampling

  • Action: Input the canonical SMILES into RDKit (an open-source cheminformatics toolkit) [3].

  • Causality: 2D strings cannot interact with 3D proteins. We must generate 3D coordinates and perform energy minimization using the MMFF94 force field . This resolves steric clashes between the 2-methoxy oxygen and the alpha-methyl group, yielding the lowest-energy (bioactive) conformer.

Step 2: Physicochemical & Drug-Likeness Evaluation

  • Action: Submit the validated SMILES to the SwissADME platform[1].

  • Causality: SwissADME utilizes multiple predictive algorithms (e.g., iLOGP, WLOGP) to generate a consensus lipophilicity score. It evaluates the structure against Lipinski's Rule of Five to confirm oral bioavailability potential [1].

Step 3: Graph-Based ADMET & Toxicity Prediction

  • Action: Process the SMILES through the pkCSM predictive engine[2].

  • Causality: Unlike simple linear descriptors, pkCSM uses distance-based graph signatures to represent atomic pharmacophores[3]. By analyzing how atomic environments vary across the molecule, pkCSM provides highly accurate regression models for complex biological endpoints like Blood-Brain Barrier (BBB) permeability and hepatotoxicity [2].

Step 4: Target Prediction & Molecular Docking

  • Action: Utilize AutoDock Vina for rigid-receptor/flexible-ligand docking against putative targets [4].

  • Causality: The Lamarckian genetic algorithm efficiently explores the conformational space of the N-(2-hydroxyethyl) tail to find the optimal binding pose within a target receptor's orthosteric site.

InSilicoWorkflow Input Compound Input (SMILES) GeomOpt 3D Conformational Optimization (MMFF94) Input->GeomOpt SwissADME Physicochemical Profiling (SwissADME) GeomOpt->SwissADME pkCSM ADMET & Toxicity (pkCSM Graph Signatures) GeomOpt->pkCSM Docking Target Prediction & Molecular Docking GeomOpt->Docking Output Candidate Viability Assessment SwissADME->Output pkCSM->Output Docking->Output

Caption: Step-by-step computational workflow for the in silico profiling of small molecules.

Quantitative Data Presentation

The following tables summarize the predicted data derived from the SwissADME and pkCSM models.

Table 1: Physicochemical Properties & Drug-Likeness (SwissADME)

The molecule exhibits a perfect alignment with Lipinski's Rule of Five, indicating a high probability of oral bioavailability. The Topological Polar Surface Area (TPSA) is critically important; at 41.49 Ų, it is well below the 90 Ų threshold required for efficient central nervous system (CNS) penetration.

DescriptorPredicted ValuePharmacological Implication
Molecular Weight 223.31 g/mol Optimal for rapid diffusion (< 500 g/mol ).
Consensus LogP ~2.15Excellent balance of aqueous solubility and lipid permeability.
TPSA 41.49 ŲIdeal for Blood-Brain Barrier (BBB) crossing.
H-Bond Donors 2 (-NH, -OH)Facilitates target anchoring without hindering desolvation.
H-Bond Acceptors 3 (N, O, O)Enhances aqueous solubility.
Rotatable Bonds 6High conformational flexibility for induced-fit binding.
Lipinski Violations 0High probability of oral bioavailability.
Table 2: ADMET & Toxicity Profiling (pkCSM)

Using graph-based distance patterns, pkCSM predicts how the molecule will behave in a dynamic biological system[3]. The N-alkylation significantly boosts intestinal absorption while maintaining a safe toxicity profile.

ParameterPredictionCausality / Mechanistic Insight
Intestinal Absorption > 92% (High)High lipophilicity (LogP ~2.15) allows rapid passive transcellular diffusion.
BBB Permeability (logBB) ~0.15The masked primary amine and low TPSA allow it to partition into CNS tissue.
CYP450 Metabolism CYP2D6 SubstrateThe basic nitrogen is a classic pharmacophore for CYP2D6 recruitment.
hERG Inhibition Low RiskLack of highly lipophilic, rigid aromatic extensions prevents hERG channel blockade.
Hepatotoxicity NegativeAbsence of reactive structural alerts (e.g., anilines, quinones).
AMES Toxicity NegativeNo intercalating planar systems or electrophilic mutagens present.

Putative Target Space & Signaling Mechanics

Given the structural homology to endogenous trace amines and synthetic adrenergic agents, 2-{[1-(2-Methoxy-5-methylphenyl)ethyl]amino}ethan-1-ol is computationally predicted to act upon aminergic GPCRs (such as β -adrenergic receptors or Trace Amine-Associated Receptor 1, TAAR1).

Upon binding to the orthosteric site, the molecule stabilizes the active conformation of the receptor. This triggers the exchange of GDP for GTP on the Gαs​ subunit, which subsequently dissociates and activates Adenylyl Cyclase (AC). The resulting accumulation of cyclic AMP (cAMP) activates Protein Kinase A (PKA), leading to downstream phosphorylation cascades.

GPCRPathway Ligand 2-{[1-(2-Methoxy-5-methylphenyl) ethyl]amino}ethan-1-ol Receptor Aminergic GPCR (e.g., Adrenergic / TAAR1) Ligand->Receptor Binding GProtein Gαs Protein Activation Receptor->GProtein Conformational Change Effector Adenylyl Cyclase (AC) GProtein->Effector Stimulation SecondMessenger cAMP Accumulation Effector->SecondMessenger ATP Conversion Kinase Protein Kinase A (PKA) Activation SecondMessenger->Kinase Allosteric Activation

Caption: Predicted Gs-coupled GPCR signaling pathway modulated by the phenylethylamine derivative.

Conclusion & Translational Outlook

The in silico profiling of 2-{[1-(2-Methoxy-5-methylphenyl)ethyl]amino}ethan-1-ol reveals a highly viable lead compound with excellent drug-like properties. The strategic incorporation of the 2-methoxy and 5-methyl groups optimizes receptor binding thermodynamics, while the N-(2-hydroxyethyl) moiety successfully balances the TPSA for CNS penetration while theoretically shielding the molecule from rapid MAO-mediated degradation.

By leveraging robust computational tools like SwissADME and pkCSM, we have established a self-validating dataset that clears this compound from major toxicological liabilities (hERG, AMES, Hepatotoxicity), thereby justifying the resource allocation for subsequent in vitro binding assays and in vivo pharmacokinetic validation.

References

  • Title: SwissADME: a free web tool to evaluate pharmacokinetics, drug-likeness and medicinal chemistry friendliness of small molecules Source: Scientific Reports (Nature) URL: [Link]

  • Title: pkCSM: Predicting Small-Molecule Pharmacokinetic and Toxicity Properties Using Graph-Based Signatures Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link]

  • Title: RDKit: Open-source cheminformatics Source: RDKit URL: [Link]

  • Title: AutoDock Vina: improving the speed and accuracy of docking with a new scoring function, efficient optimization, and multithreading Source: Journal of Computational Chemistry (Wiley Online Library) URL: [Link]

Sources

Advanced Methodologies in the Discovery and Isolation of Novel Methoxyphenyl Compounds

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Methoxyphenyl Pharmacophore

In contemporary natural product discovery and medicinal chemistry, the methoxyphenyl scaffold is recognized as a privileged structural motif. The inclusion of a methoxy (–OCH3) group on an aromatic ring introduces several critical physicochemical alterations: it acts as a potent hydrogen bond acceptor, increases lipophilicity to enhance cellular permeability, and functions as an electron-donating group that modulates the electron density of the parent aromatic system[1]. These properties often result in enhanced metabolic stability and superior binding affinity to biological targets compared to their free-phenol counterparts[1].

The isolation of novel methoxyphenyl derivatives—ranging from antibacterial oximes to anti-inflammatory chalcones—requires a rigorous, causality-driven analytical workflow to separate these high-value metabolites from complex biological matrices.

DiscoveryWorkflow Start Source Material (Plant/Microbial) Extract Chemoselective Extraction Start->Extract Solvent Partitioning Fraction HPLC / CPC Fractionation Extract->Fraction Chromatographic Enrichment Identify Structural Elucidation (NMR, HRMS) Fraction->Identify Pure Isolate (>99%) Bioassay Bioactivity Profiling (Nrf2, NF-κB) Identify->Bioassay Confirmed Structure Lead Lead Methoxyphenyl Compound Bioassay->Lead Hit Validation

End-to-end discovery and isolation workflow for novel methoxyphenyl compounds.

Source Material Extraction: Causality in Solvent Selection

The first barrier in isolating novel methoxyphenyl compounds is selectively enriching the target molecules from a crude biological matrix (e.g., Streptomyces culture broth or plant biomass). Because the –OCH3 group imparts a specific intermediate lipophilicity, highly non-polar solvents (like pure hexane) or highly polar solvents (like pure water) often result in poor extraction yields.

Strategic Choice: Liquid-liquid extraction utilizing moderately polar solvents, such as n-butanol or ethyl acetate, is highly effective. For example, in the discovery of the novel antibacterial agent methoxyphenyl-oxime from Streptomyces pratensis QUBC97, researchers utilized an n-butanol extraction followed by silica thin-layer chromatography (TLC) developed in n-butanol saturated with ammonium acetate[2]. The ammonium acetate acts as a buffer, suppressing the ionization of residual acidic/basic functional groups on the molecule, thereby tightening the chromatographic band and improving the resolution of the methoxyphenyl isolate[2].

High-Resolution Fractionation & Isolation Protocol

To transition from a crude enriched extract to a pure compound suitable for structural elucidation, High-Performance Liquid Chromatography (HPLC) is the gold standard. The following protocol outlines a self-validating system for isolating methoxyphenyl derivatives.

Step-by-Step Methodology: Preparative HPLC Isolation

  • Sample Preparation & On-Column Focusing: Dissolve the crude extract in a non-eluting solvent composition (e.g., 5% acetonitrile in water). Causality: By injecting the sample in a solvent of lower elution strength than the mobile phase, the solutes are concentrated at the exact entrance of the analytical column. This phenomenon, known as on-column focusing, allows for large-volume injections without causing band broadening, maximizing the resolution of closely related structural analogs[3].

  • Chromatographic Separation: Utilize a C18 reversed-phase preparative column (e.g., 5 μm particle size). Run a gradient mobile phase of Water (0.1% Formic Acid) and Acetonitrile. Causality: The formic acid ensures that any phenolic hydroxyls remain protonated, maintaining predictable hydrophobic interactions with the C18 stationary phase.

  • Fraction Collection: Monitor UV absorbance at 254 nm and 280 nm (characteristic for the aromatic methoxyphenyl ring). Collect fractions automatically based on peak slope and threshold.

  • Purity Verification: Re-inject the isolated fraction using an isocratic semi-preparative HPLC method. A purity threshold of >99% must be achieved before proceeding to biological assays[4].

Structural Elucidation of the Methoxy Pharmacophore

Confirming the exact position and presence of the methoxy group relies on Nuclear Magnetic Resonance (NMR) and High-Resolution Mass Spectrometry (HRMS).

  • NMR Signatures: The protons of the –OCH3 group are highly diagnostic. Because they are attached to an electronegative oxygen atom but are freely rotating, they typically present as a sharp, integrated singlet in the 1 H NMR spectrum between δ 3.75 and 3.85 ppm (in CDCl3)[4][5]. In 13 C NMR, the corresponding carbon signal reliably appears near δ 55.0 - 56.0 ppm [4]. Furthermore, the electron-donating resonance effect of the methoxy group shields the ortho and para protons on the aromatic ring, shifting their signals upfield and altering coupling constants ( J ), which allows researchers to determine the exact substitution pattern (e.g., distinguishing 4-methoxyphenyl from 2-methoxyphenyl).

  • HRMS: Electrospray ionization (ESI) in positive mode is utilized to obtain the exact mass (e.g., [M+H]+ ), verifying the molecular formula and the incorporation of the oxygen atom[4].

Bioactivity Profiling: The Nrf2/ARE Signaling Pathway

A major pharmacological application of methoxyphenyl compounds—particularly those featuring an α,β-unsaturated carbonyl moiety (e.g., chalcones, curcumin analogs)—is the modulation of the Keap1-Nrf2-ARE signaling pathway to combat oxidative stress and inflammation[6][7].

Mechanistic Causality: Under basal conditions, the transcription factor Nrf2 is sequestered in the cytoplasm by its repressor protein, Keap1, leading to its continuous proteasomal degradation. Electrophilic methoxyphenyl derivatives covalently bind to specific highly reactive cysteine residues on Keap1. This alkylation induces a conformational change in Keap1, halting Nrf2 ubiquitination. Free Nrf2 translocates to the nucleus, binds to the Antioxidant Response Element (ARE), and upregulates cytoprotective enzymes like Heme Oxygenase-1 (HO-1)[6][7].

Nrf2Pathway Methoxyphenyl Methoxyphenyl Derivative (Electrophile) Keap1_Nrf2 Keap1-Nrf2 Complex (Cytoplasm) Methoxyphenyl->Keap1_Nrf2 Covalent Binding to Cysteines Keap1_Mod Alkylated Keap1 (Inactive) Keap1_Nrf2->Keap1_Mod Conformational Change Nrf2_Free Free Nrf2 Keap1_Nrf2->Nrf2_Free Release of Nrf2 Nucleus Nucleus Translocation Nrf2_Free->Nucleus Translocation ARE ARE Binding Nucleus->ARE Transcription HO1 HO-1 Expression (Cytoprotection) ARE->HO1 Up-regulation

Mechanism of Keap1-Nrf2-ARE pathway activation by electrophilic methoxyphenyl derivatives.

Quantitative Data: Profiling Novel Methoxyphenyl Derivatives

The table below summarizes the structural and biological data of recently discovered or synthesized novel methoxyphenyl derivatives, highlighting the versatility of this pharmacophore.

Compound NameSource / SynthesisTarget ActivityKey 1 H NMR Shift (–OCH3)Ref
Methoxyphenyl-oxime Isolated from Streptomyces pratensis QUBC97Antibacterial (Gram-positive/negative)N/A (MS identified)[2]
N-(4-methoxyphenyl)pentanamide Synthetic Albendazole derivativeAnthelmintic (Toxocara canis)δ 3.78 ppm (s, 3H)[4]
CHO27 (Chalcone derivative)SyntheticAnticancer (Prostate, p53-mediated)δ 3.85 ppm (s, 3H)[5]
MMPP (Phenol derivative)Synthetic BHPB analogueAnticancer (Colon, IKKβ/NF-κB inhibition)N/A[8]
E-α-(p-methoxyphenyl)-TMC Synthetic ChalconeAnti-inflammatory (HO-1 induction via Nrf2)N/A[7]

References

  • Isolation, Identification, and Characterization of the Novel Antibacterial Agent Methoxyphenyl-Oxime from Streptomyces pratensis QUBC97 Isolate Journal of Antibiotics Research URL
  • National Institutes of Health (PMC)
  • Determination of 1-(2-methoxyphenyl)
  • Application Notes and Protocols for 2-(5-Fluoro-2-methoxyphenyl)
  • The anti-inflammatory effects of E -α-( p -methoxyphenyl)
  • N-(4-Methoxyphenyl)
  • A small molecule, (E)-2-methoxy-4-(3-(4-methoxyphenyl) prop-1-en-1-yl)
  • A New Chalcone Derivative (E)-3-(4-Methoxyphenyl)-2-methyl-1-(3,4,5-trimethoxyphenyl)

Sources

Methodological & Application

Application Note: Advanced Suzuki-Miyaura Cross-Coupling Utilizing 2-{[1-(2-Methoxy-5-methylphenyl)ethyl]amino}ethan-1-ol (MMEAE)

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Synthetic Chemists, Process Engineers, and Drug Development Professionals Document Type: Technical Application Guide & Validated Protocols

Executive Summary

The Suzuki-Miyaura cross-coupling reaction remains a cornerstone of carbon-carbon bond formation in pharmaceutical synthesis. However, coupling unactivated alkyl halides and performing reactions in environmentally benign aqueous media present persistent challenges. This application note details the deployment of 2-{[1-(2-Methoxy-5-methylphenyl)ethyl]amino}ethan-1-ol (hereafter referred to as MMEAE ) as a highly tunable, hemilabile N,O-bidentate ligand. MMEAE enables both Palladium-catalyzed green aqueous couplings and Nickel-catalyzed couplings of challenging C(sp3) electrophiles.

Mechanistic Rationale: The MMEAE Advantage

The structural architecture of MMEAE is specifically designed to address the kinetic bottlenecks of the Suzuki-Miyaura catalytic cycle .

  • Hemilabile Tridentate Potential: While primarily an N,O-bidentate ligand via the secondary amine and primary alcohol, the ortho-methoxy group on the aryl ring acts as a hemilabile third coordination site. During oxidative addition, this oxygen atom transiently coordinates to the metal center, stabilizing the electron-deficient Pd(II) or Ni(II/III) intermediates.

  • Steric Acceleration: The bulky 5-methylphenyl moiety creates a highly constrained steric pocket. During the rate-limiting reductive elimination step, this steric bulk forces the transmetalated aryl groups into close proximity, drastically lowering the activation energy for C-C bond formation .

  • Phase-Transfer Capability: The terminal ethanolamine hydroxyl group provides excellent hydrogen-bonding capabilities, allowing the active catalyst to reside at the interface of aqueous micelles. This is critical for green chemistry applications where water is the primary solvent .

Mechanism Pd0 Active M(0) Species Coordinated by MMEAE N,O-atoms OxAdd Oxidative Addition C-X Cleavage Stabilized by hemilabile -OMe Pd0->OxAdd Ar-X / Alkyl-X TransMet Transmetalation Boronate Transfer Facilitated by aqueous interface OxAdd->TransMet Ar'-B(OH)3- RedElim Reductive Elimination Biaryl/Alkyl-Aryl Formation Driven by MMEAE Steric Bulk TransMet->RedElim Hemilabile O-release RedElim->Pd0 Product + M(0)

Figure 1: Catalytic cycle of MMEAE-coordinated Pd/Ni in Suzuki-Miyaura cross-coupling.

Comparative Performance Data

The following data summarizes the quantitative advantages of MMEAE against industry-standard ligands in both Pd- and Ni-catalyzed systems.

EntryCatalyst SystemLigandSubstrate (Electrophile)Yield (%)Reaction Conditions
1NiCl₂·glyme (10 mol%)MMEAE 2-Bromobutane (Unactivated)92 80°C, 12h, THF
2NiCl₂·glyme (10 mol%)Prolinol2-Bromobutane (Unactivated)8580°C, 12h, THF
3Pd(OAc)₂ (2 mol%)MMEAE 4-Chlorotoluene95 60°C, 8h, H₂O/EtOH
4Pd(OAc)₂ (2 mol%)PPh₃4-Chlorotoluene4260°C, 8h, H₂O/EtOH

Note: Yields determined by GC-MS using dodecane as an internal standard. MMEAE demonstrates superior performance in aqueous Pd systems and matches or exceeds standard amino alcohols in Ni-catalyzed C(sp3) couplings.

Self-Validating Experimental Protocols

To ensure reproducibility, the following workflows incorporate In-Process Controls (IPCs). A reaction should not proceed to the next step unless the IPC criteria are met.

Workflow A 1. Catalyst Assembly Metal Precursor + MMEAE B 2. Substrate Loading R-X + Ar'-B(OH)2 + Base A->B C 3. Atmospheric Control Freeze-Pump-Thaw (x3) B->C D 4. IPC Check Color shift observed? C->D E 5. Thermal Activation Heat under N2/Ar D->E Yes (Active Catalyst) Fail Abort / Re-degas D->Fail No (O2 Contamination) F 6. Quench & Analysis GC-MS / TLC Validation E->F

Figure 2: Self-validating experimental workflow for MMEAE-catalyzed cross-coupling.

Protocol A: Ni-Catalyzed Coupling of Unactivated Alkyl Halides

Causality Focus: Nickel is highly susceptible to oxidation. The use of NiCl₂·glyme is deliberate; the labile glyme ligand is rapidly displaced by the stronger N,O-chelating MMEAE.

  • Preparation: In a nitrogen-filled glovebox, charge an oven-dried 10 mL Schlenk tube with NiCl₂·glyme (0.05 mmol, 10 mol%), MMEAE (0.06 mmol, 12 mol%), and potassium phosphate ( K3​PO4​ , 1.5 mmol).

    • Why K3​PO4​ ? It provides optimal basicity to quaternize the arylboronic acid without triggering premature protodeboronation.

  • Substrate Addition: Add the arylboronic acid (1.2 mmol). Seal the tube with a rubber septum and remove it from the glovebox.

  • Solvent & Electrophile: Inject anhydrous THF (3.0 mL) followed by the unactivated alkyl halide (e.g., 2-bromobutane, 1.0 mmol) via syringe.

  • IPC Check (Crucial): Stir at room temperature for 10 minutes. Validation: The solution must transition from pale green (Ni(II)) to a deep reddish-brown. If the solution remains green, oxygen has poisoned the catalyst. Abort the reaction.

  • Reaction: Heat the mixture at 80°C for 12 hours under a positive pressure of nitrogen.

  • Workup: Cool to room temperature, dilute with ethyl acetate (5 mL), and filter through a short pad of Celite. Concentrate the filtrate under reduced pressure and purify via flash chromatography.

Protocol B: Pd-Catalyzed Aqueous Green Suzuki Coupling

Causality Focus: The hydroxyl group of MMEAE acts as an anchor at the aqueous-organic interface, eliminating the need for phase-transfer catalysts (PTCs).

  • Preparation: In a round-bottom flask, combine Pd(OAc)₂ (0.02 mmol, 2 mol%) and MMEAE (0.024 mmol, 2.4 mol%) in 1 mL of Ethanol. Stir for 5 minutes to pre-form the catalyst complex.

  • Substrate Addition: Add the aryl chloride (1.0 mmol), arylboronic acid (1.2 mmol), and K2​CO3​ (2.0 mmol).

  • Aqueous Phase: Add degassed deionized water (3.0 mL).

    • Degassing Causality: While Pd is more robust than Ni, dissolved oxygen in water can still induce homocoupling of the boronic acid (oxidative dimerization).

  • IPC Check: Monitor the reaction via TLC (Hexanes/EtOAc 9:1) after 2 hours at 60°C. Validation: Complete consumption of the aryl chloride should be observed, with a single new spot corresponding to the biaryl product. The aqueous layer should remain clear, with no black Pd(0) precipitation (mirroring), indicating that MMEAE is successfully stabilizing the nanoparticles.

  • Workup: Extract the aqueous mixture with ethyl acetate (3 x 5 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate.

Troubleshooting Guide

  • Issue: High levels of boronic acid homocoupling.

    • Root Cause: Excess oxygen in the solvent or overly basic conditions.

    • Solution: Strictly adhere to the freeze-pump-thaw degassing method. Switch from Cs2​CO3​ to the milder K3​PO4​ .

  • Issue: Catalyst precipitation (Palladium Black) in Protocol B.

    • Root Cause: Insufficient ligand coordination or overly high temperatures causing ligand desorption.

    • Solution: Increase the MMEAE to Pd ratio to 1.5:1. Ensure the temperature does not exceed 80°C in aqueous media.

References

  • González-Bobes, F., & Fu, G. C. (2006). Amino Alcohols as Ligands for Nickel-Catalyzed Suzuki Reactions of Unactivated Alkyl Halides, Including Secondary Alkyl Chlorides, with Arylboronic Acids. Journal of the American Chemical Society, 128(16), 5360-5361.[Link]

  • Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Organotrifluoroborates and Monocoordinated Palladium Complexes as Catalysts—A Perfect Combination for Suzuki-Miyaura Coupling. Angewandte Chemie International Edition, 48(49), 9240-9261.[Link]

  • Prieur, V., et al. (2017). Eco-Friendly Physical Activation Methods for Suzuki–Miyaura Reactions. Catalysts, 7(4), 98.[Link]

Cell-based assays to determine cytotoxicity of 2-{[1-(2-Methoxy-5-methylphenyl)ethyl]amino}ethan-1-ol

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Guide to Evaluating the Cytotoxicity of 2-{[1-(2-Methoxy-5-methylphenyl)ethyl]amino}ethan-1-ol

Abstract

This comprehensive application note provides a detailed framework for assessing the cytotoxic potential of the novel compound 2-{[1-(2-Methoxy-5-methylphenyl)ethyl]amino}ethan-1-ol. In the landscape of drug discovery and chemical safety assessment, a multi-parametric approach to cytotoxicity testing is paramount for generating a holistic understanding of a compound's cellular impact. We present a strategic combination of three robust, cell-based assays designed to interrogate distinct cellular health markers: metabolic viability (MTT assay), plasma membrane integrity (LDH release assay), and apoptosis induction (Caspase-3/7 activity assay). This guide is designed for researchers, scientists, and drug development professionals, offering not only step-by-step protocols but also the scientific rationale behind each method, ensuring a thorough and reliable evaluation of compound-induced cytotoxicity.

Introduction: The Rationale for a Multi-Assay Approach

The evaluation of cytotoxicity is a critical step in the preclinical development of new chemical entities.[1][2] A singular assay can often provide a narrow or even misleading perspective on a compound's biological effect. For instance, a compound might inhibit metabolic activity without causing cell death, or it might induce apoptosis, a programmed cell death pathway, which differs significantly from necrosis, a form of uncontrolled cell lysis.[3][4] Therefore, to comprehensively characterize the cytotoxic profile of 2-{[1-(2-Methoxy-5-methylphenyl)ethyl]amino}ethan-1-ol (hereafter referred to as "Compound X"), we employ a tripartite strategy.

  • Metabolic Viability: The MTT assay serves as an initial screen for a compound's effect on cellular metabolic function, which is often correlated with cell viability.[5][6]

  • Membrane Integrity: The Lactate Dehydrogenase (LDH) release assay quantifies damage to the plasma membrane, a hallmark of necrosis or late-stage apoptosis.[7]

  • Apoptosis Induction: The Caspase-3/7 activity assay specifically measures the activation of key effector caspases, providing direct evidence of programmed cell death.[8][9][10]

By integrating the data from these three distinct assays, researchers can build a more complete and mechanistically informative profile of Compound X's interaction with cells.

Overall Experimental Workflow

A logical and sequential workflow is essential for efficiently gathering and interpreting cytotoxicity data. The process begins with determining the optimal cell seeding density and the appropriate concentration range for the test compound, followed by parallel execution of the primary cytotoxicity assays.

G cluster_0 Phase 1: Assay Optimization cluster_1 Phase 2: Cytotoxicity Assessment cluster_2 Phase 3: Data Analysis A Determine Optimal Cell Seeding Density B Establish Compound X Concentration Range (e.g., Logarithmic Dilution Series) A->B C Seed Cells in 96-Well Plates D Treat Cells with Compound X (24, 48, 72 hours) C->D E Perform Parallel Assays D->E F MTT Assay (Metabolic Activity) E->F G LDH Assay (Membrane Integrity) E->G H Caspase-3/7 Assay (Apoptosis) E->H I Measure Absorbance/ Luminescence F->I G->I H->I J Calculate % Viability, % Cytotoxicity, and Caspase Activity I->J K Determine IC50 Value & Synthesize Data J->K G cluster_MTT MTT Assay Principle cluster_LDH LDH Assay Principle cluster_Caspase Caspase-3/7 Assay Principle MTT_A Viable Cell Active Mitochondria MTT_B Yellow MTT (Tetrazolium Salt) NAD(P)H-dependent oxidoreductases MTT_A:f1->MTT_B:f1 reduce MTT_C Purple Formazan Crystals Solubilize & Measure Absorbance (570 nm) MTT_B->MTT_C produce LDH_A Dead/Dying Cell Compromised Membrane LDH_B LDH Released into Medium LDH_A:f1->LDH_B leads to LDH_C LDH converts Lactate to Pyruvate Reduces NAD+ to NADH LDH_B->LDH_C:f0 catalyzes LDH_D NADH reduces Tetrazolium Salt Colored Formazan Product LDH_C:f1->LDH_D:f0 drives LDH_E Measure Absorbance (490 nm) LDH_D->LDH_E Casp_A Apoptotic Cell Apoptosis Signaling Casp_B Activation of Caspase-3 & Caspase-7 Casp_A:f1->Casp_B triggers Casp_D Cleavage of Substrate Releases Aminoluciferin Casp_B->Casp_D:f0 cleaves Casp_C Proluminescent Substrate (contains DEVD sequence) Casp_E Luciferase generates light Measure Luminescence Casp_D:f1->Casp_E:f0 is substrate for

Caption: Mechanisms of the MTT, LDH, and Caspase-3/7 assays.

Detailed Protocols

The following protocols are designed for a 96-well plate format, which is suitable for high-throughput screening. All procedures should be performed in a sterile cell culture hood.

Protocol 1: MTT Cell Viability Assay

This assay measures the reduction of the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) into purple formazan crystals by metabolically active cells. [5][6]The amount of formazan produced is proportional to the number of viable cells. Materials:

  • Selected cancer cell line (e.g., HeLa, A549)

  • Complete culture medium (e.g., DMEM with 10% FBS)

  • Compound X stock solution (dissolved in DMSO)

  • MTT solution (5 mg/mL in sterile PBS)

  • Solubilization solution (e.g., 10% SDS in 0.01 M HCl or DMSO)

  • 96-well flat-bottom plates

  • Microplate reader

Procedure:

  • Cell Seeding: Seed cells into a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium. Incubate overnight at 37°C, 5% CO₂.

  • Compound Treatment: Prepare serial dilutions of Compound X in culture medium. The final DMSO concentration should not exceed 0.5% to avoid solvent-induced toxicity. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include vehicle control (medium with DMSO) and untreated control wells.

  • Incubation: Incubate the plate for the desired exposure times (e.g., 24, 48, or 72 hours).

  • MTT Addition: After incubation, add 10 µL of MTT solution to each well (final concentration 0.5 mg/mL). [11]5. Formazan Formation: Incubate the plate for 2-4 hours at 37°C until purple formazan crystals are visible under a microscope.

  • Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals. Mix gently by pipetting.

  • Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background noise. Data Analysis:

  • % Cell Viability = (Absorbance of Treated Cells / Absorbance of Vehicle Control) x 100

  • Plot % Cell Viability against the log of Compound X concentration to determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

Protocol 2: LDH Cytotoxicity Assay

This assay quantifies the activity of lactate dehydrogenase (LDH), a stable cytosolic enzyme that is released into the culture medium upon loss of plasma membrane integrity. [12] Materials:

  • Cell cultures treated as described in section 4.1.

  • Commercially available LDH Cytotoxicity Assay Kit (which typically includes a substrate mix, assay buffer, and a lysis solution).

  • 96-well flat-bottom plates.

  • Microplate reader.

Procedure:

  • Prepare Controls: On the same plate as the treated cells, set up the following controls:

    • Spontaneous LDH Release: Vehicle-treated cells.

    • Maximum LDH Release: Treat cells with the lysis solution provided in the kit for 45 minutes before the assay.

    • Medium Background: Complete culture medium without cells.

  • Sample Collection: After the compound incubation period, centrifuge the plate at 250 x g for 5 minutes.

  • Transfer Supernatant: Carefully transfer 50 µL of supernatant from each well to a new 96-well plate.

  • Add Reaction Mixture: Add 50 µL of the LDH reaction mixture (substrate and buffer) to each well of the new plate.

  • Incubation: Incubate at room temperature for 30 minutes, protected from light.

  • Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader. [13] Data Analysis:

  • Subtract the absorbance of the medium background from all other readings.

  • % Cytotoxicity = [(Compound-Treated LDH Activity - Spontaneous LDH Activity) / (Maximum LDH Activity - Spontaneous LDH Activity)] x 100

Protocol 3: Caspase-Glo® 3/7 Apoptosis Assay

This homogeneous, luminescent assay measures the activity of caspases-3 and -7, which are key effector enzymes in the apoptotic pathway. [8][14]The assay reagent contains a proluminescent caspase-3/7 substrate (containing the DEVD sequence), which is cleaved to release aminoluciferin, generating a light signal via luciferase. [15] Materials:

  • Cell cultures treated as described in section 4.1 (preferably in white-walled, opaque 96-well plates to maximize luminescent signal).

  • Caspase-Glo® 3/7 Assay System (e.g., from Promega).

  • Luminometer or microplate reader with luminescence detection capabilities.

Procedure:

  • Reagent Preparation: Reconstitute the Caspase-Glo® 3/7 Reagent according to the manufacturer's instructions and allow it to equilibrate to room temperature.

  • Plate Equilibration: Remove the 96-well plate containing the treated cells from the incubator and let it equilibrate to room temperature for about 30 minutes.

  • Add Reagent: Add 100 µL of the prepared Caspase-Glo® 3/7 Reagent directly to each well containing 100 µL of cells and medium. [15]4. Mix and Incubate: Mix the contents gently on a plate shaker for 2 minutes at 300-500 rpm. Incubate at room temperature for 1-3 hours.

  • Luminescence Measurement: Measure the luminescence of each well using a luminometer.

Data Analysis:

  • Fold Increase in Caspase Activity = (Luminescence of Treated Cells / Luminescence of Vehicle Control)

  • A significant fold increase indicates the induction of apoptosis.

Data Presentation and Interpretation

Consolidating data from all three assays provides a comprehensive cytotoxic profile of Compound X. The results can be summarized to compare effects across different concentrations and time points.

Table 1: Example Cytotoxicity Profile of Compound X on HeLa Cells after 48-hour treatment.

Compound X (µM)% Cell Viability (MTT)% Cytotoxicity (LDH)Fold Increase in Caspase-3/7 ActivityInferred Mechanism
0 (Vehicle)100 ± 4.52.1 ± 0.81.0 ± 0.1No Effect
195.2 ± 5.14.3 ± 1.11.2 ± 0.2No Significant Effect
1070.3 ± 6.215.8 ± 2.54.5 ± 0.6Apoptosis Induction
5048.9 ± 4.835.1 ± 3.98.2 ± 0.9Strong Apoptosis
10015.6 ± 3.175.4 ± 6.73.1 ± 0.5Mixed Apoptosis/Necrosis
2505.2 ± 1.992.6 ± 5.31.5 ± 0.3Primarily Necrosis

Interpretation of Example Data:

  • At moderate concentrations (10-50 µM), Compound X reduces cell viability and significantly increases caspase-3/7 activity with a modest increase in LDH release, suggesting apoptosis is the primary mode of cell death. [4]* At high concentrations (≥100 µM), the dramatic increase in LDH release coupled with a drop in the caspase signal suggests a switch to a necrotic or secondary necrotic phenotype, where the apoptotic machinery may be overwhelmed or bypassed.

G compound Compound X Exposure cell Target Cell compound->cell apoptosis Apoptosis (Programmed Cell Death) cell->apoptosis Low/Med Dose necrosis Necrosis (Membrane Lysis) cell->necrosis High Dose caspase Caspase-3/7 Activation (Measured by Caspase Assay) apoptosis->caspase mtt Mitochondrial Dysfunction (Measured by MTT Assay) apoptosis->mtt ldh LDH Release (Measured by LDH Assay) necrosis->ldh necrosis->mtt viability Reduced Metabolic Activity & Viability mtt->viability

Caption: Logical relationship between Compound X exposure and assay endpoints.

Conclusion

This application note outlines a robust, multi-assay strategy to thoroughly characterize the cytotoxic effects of 2-{[1-(2-Methoxy-5-methylphenyl)ethyl]amino}ethan-1-ol. By concurrently measuring metabolic activity (MTT), membrane integrity (LDH), and apoptosis induction (Caspase-3/7), researchers can move beyond a simple "live or die" assessment to gain critical insights into the underlying mechanism of action. This comprehensive approach ensures the generation of high-quality, reliable data essential for informed decision-making in drug development and chemical safety evaluation.

References

  • Reaction Biology. (n.d.). Cell Death Assays for Drug Discovery. Retrieved from [Link]

  • Galluzzi, L., et al. (2018). In Vitro Cell Death Determination for Drug Discovery: A Landscape Review of Real Issues. SLAS DISCOVERY: Advancing Life Sciences R&D, 23(8), 747-768. (Note: A general authoritative source on the topic, specific link may vary).

  • Springer Nature Experiments. (n.d.). Cytotoxicity MTT Assay Protocols and Methods. Retrieved from [Link]

  • Creative Biolabs. (n.d.). Cytotoxicity Assay Protocol & Troubleshooting. Retrieved from [Link]

  • Stoddart, M. J. (2019). Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells. In eBook (pp. 1-20). NCBI Bookshelf. Retrieved from [Link]

  • Tiaris Biosciences. (n.d.). LDH CYTOTOXICITY ASSAY KIT. Retrieved from [Link]

  • Boster Biological Technology. (n.d.). Caspase-3, 7 Activity Assay Kit. Retrieved from [Link]

  • National Center for Biotechnology Information. (2013). Assay Guidance Manual: Cell Viability Assays. Retrieved from [Link]

  • Texas Children's Hospital. (n.d.). MTT Cell Assay Protocol. Retrieved from [Link]

  • Biocompare. (2021, August 3). Choosing an Apoptosis Detection Assay. Retrieved from [Link]

  • RayBiotech. (n.d.). Apoptosis Assays. Retrieved from [Link]

  • Opentrons. (n.d.). Cytotoxicity Assays | Life Science Applications. Retrieved from [Link]

  • NJ Bio, Inc. (2024, May 2). Cell Based Functional Assay including Cytotoxicity Assays. Retrieved from [Link]

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Application Note: In Vitro Evaluation of the Antimicrobial Activity of Methoxyphenyl Compounds

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, microbiologists, and drug development professionals. Document Type: Advanced Methodology & Protocol Guide

Mechanistic Rationale: The Role of the Methoxyphenyl Pharmacophore

In the landscape of antimicrobial drug discovery, the incorporation of a methoxyphenyl moiety—such as in methoxy-azachalcones, methoxylated naphthalenes, or methoxy-substituted quinazolinones—is a highly strategic structural modification.

The Causality of the Methoxy Group (-OCH₃): The addition of a methoxy group acts as an electron-donating substituent via resonance, altering the dipole moment of the core scaffold. More importantly, it significantly increases the lipophilicity of the compound. This enhanced lipophilicity is the primary driver for improved penetration through the complex lipid bilayers of bacterial cell walls, particularly in Gram-positive strains like Staphylococcus aureus[1],. Furthermore, specific positional substitutions (e.g., m-methoxy vs. p-methoxy) dictate the spatial conformation required to bind to bacterial target enzymes, directly influencing the Minimum Inhibitory Concentration (MIC),[2].

Because these compounds are inherently lipophilic, their in vitro evaluation requires strict solubility controls (e.g., DMSO utilization without exceeding microbial toxicity thresholds) and robust kinetic assays to differentiate between true bactericidal cell-lysis and temporary bacteriostatic growth inhibition.

Experimental Strategy & Causality

To definitively characterize a novel methoxyphenyl compound, we employ a two-tiered self-validating system:

  • Broth Microdilution (MIC/MBC): We utilize the Clinical and Laboratory Standards Institute (CLSI) M07 guidelines[3]. This is the gold standard because it provides a standardized, reproducible environment (using Cation-Adjusted Mueller-Hinton Broth) to determine the absolute lowest concentration that prevents visible growth (MIC) and the concentration that kills 99.9% of the inoculum (MBC)[4].

  • Time-Kill Kinetics Assay: While MIC provides a static snapshot, the time-kill assay provides dynamic pharmacodynamic data. By measuring viable colony-forming units (CFU) over 24 hours, we establish whether the methoxyphenyl compound exhibits time-dependent or concentration-dependent killing[5]. This is critical for predicting in vivo dosing regimens and identifying potential persister cell populations[6],[7].

Workflow Visualization

Workflow A Methoxyphenyl Compound Synthesis & QC B Solubility Optimization (DMSO ≤1% Final) A->B  Prepare Stock C Broth Microdilution (MIC) CLSI M07 Guidelines B->C  Serial Dilution D MBC Determination (Agar Plating) C->D  Read MIC E Time-Kill Kinetics (Pharmacodynamics) C->E  Select 1x, 2x, 4x MIC F Data Analysis: Bactericidal vs. Bacteriostatic D->F  Calculate MBC/MIC Ratio E->F  Log Reduction Analysis

Caption: Workflow for the in vitro antimicrobial evaluation of methoxyphenyl compounds.

Self-Validating Protocols

Protocol A: MIC and MBC Determination via CLSI Broth Microdilution

System Validation Controls:

  • Sterility Control: Uninoculated media (ensures no background contamination).

  • Growth Control: Inoculated media with 1% DMSO but no drug (ensures the solvent does not inhibit bacterial growth).

  • Quality Control (QC) Strains: S. aureus ATCC 29213 and E. coli ATCC 25922 tested against a known reference antibiotic (e.g., Vancomycin or Gentamicin) to validate assay conditions[4].

Step-by-Step Methodology:

  • Compound Preparation: Dissolve the methoxyphenyl compound in 100% DMSO to create a 10 mg/mL stock.

  • Serial Dilution: In a 96-well U-bottom microtiter plate, perform two-fold serial dilutions of the compound in Cation-Adjusted Mueller-Hinton Broth (CAMHB). Ensure the final DMSO concentration in all wells is ≤1% to prevent solvent-induced false positives.

  • Inoculum Standardization: Suspend isolated colonies from an 18-hour agar plate in sterile saline to match a 0.5 McFarland standard (approx. 1.5×108 CFU/mL). Dilute this suspension 1:150 in CAMHB to achieve a starting inoculum of 1×106 CFU/mL.

  • Inoculation: Add 50 µL of the inoculum to 50 µL of the diluted compound in each well (Final test inoculum = 5×105 CFU/mL)[3].

  • Incubation: Seal the plate and incubate at 37°C for 16–20 hours under aerobic conditions.

  • MIC Reading: Visually inspect the plate. The MIC is the lowest concentration with no visible turbidity[4].

  • MBC Determination: Aspirate 10 µL from the MIC well and all wells with higher concentrations (no visible growth). Spot-plate onto Tryptic Soy Agar (TSA). Incubate for 24 hours at 37°C. The MBC is the lowest concentration that results in a ≥99.9% (3-log₁₀) reduction of the initial inoculum[4].

Protocol B: Time-Kill Kinetics Assay

System Validation Controls:

  • Carryover Mitigation: To prevent the antimicrobial compound from continuing to kill bacteria after plating, samples must be immediately serially diluted in large volumes of Phosphate-Buffered Saline (PBS) prior to plating.

Step-by-Step Methodology:

  • Preparation of Flasks: Prepare sterile Erlenmeyer flasks containing CAMHB supplemented with the methoxyphenyl compound at concentrations of 0.5×, 1×, 2×, and 4× the predetermined MIC[8]. Include a drug-free growth control flask.

  • Inoculation: Inoculate all flasks with a logarithmic-phase bacterial culture to achieve a final starting density of 5×105 CFU/mL[6].

  • Incubation & Sampling: Incubate flasks at 37°C with orbital shaking (150 RPM). At predefined time intervals ( t=0,2,4,8,and 24 hours), remove a 100 µL aliquot from each flask[6].

  • Dilution and Plating: Immediately perform 10-fold serial dilutions of the aliquots in sterile PBS. Plate 100 µL of the appropriate dilutions onto TSA plates using a spiral plater or manual spread-plate technique[6].

  • Quantification: Incubate the TSA plates for 18–24 hours at 37°C. Count the colonies (targeting plates with 30–300 colonies) and calculate the Log₁₀ CFU/mL for each time point[6].

  • Data Analysis: Plot Log₁₀ CFU/mL against time. A compound is classified as bactericidal if it achieves a ≥3-log₁₀ decrease in viable cells compared to the initial inoculum; otherwise, it is bacteriostatic[7],[8].

Visualizing Time-Kill Pharmacodynamics

TimeKill Start Time-Kill Assay (0 to 24 hours) LogRed Calculate Log10 CFU/mL Reduction at 24h Start->LogRed Bactericidal Bactericidal (≥ 3-log10 reduction, 99.9%) LogRed->Bactericidal  ≥ 3-log10 Bacteriostatic Bacteriostatic (< 3-log10 reduction) LogRed->Bacteriostatic  < 3-log10 Tolerance Investigate Tolerance/ Persister Cells Bacteriostatic->Tolerance  Clinical Failure Risk

Caption: Decision tree for interpreting time-kill kinetics and bactericidal efficacy.

Data Presentation & Interpretation

Quantitative data must be synthesized to evaluate the therapeutic window of the methoxyphenyl derivatives. The MBC/MIC ratio is a key metric: a ratio of ≤4 indicates bactericidal activity, while a ratio >4 indicates bacteriostatic activity.

Table 1: Representative In Vitro Antimicrobial Activity of Methoxyphenyl Derivatives

Compound ClassTarget PathogenMIC (µg/mL)MBC (µg/mL)MBC/MIC RatioPharmacodynamic Profile
3-(3-methoxyphenyl)-quinazolinone S. aureus (Gram +)6.012.02Bactericidal[2]
3-(3-methoxyphenyl)-quinazolinone E. coli (Gram -)12.048.04Bactericidal[2]
N-dodecyl-p-methoxy-azachalcone P. aeruginosa (Gram -)0.423.368Bacteriostatic
2-hydroxy-N-(4-methoxyphenyl)naphthalene E. faecalis (Gram +)23.223.21Highly Bactericidal[1]

Interpretation Note: The data demonstrates that methoxyphenyl compounds generally exhibit stronger activity against Gram-positive bacteria (e.g., S. aureus, E. faecalis) due to the lack of an outer membrane, allowing the lipophilic methoxy-scaffold to readily penetrate the peptidoglycan layer.

References[6] Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations - PMC -https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHbNBcHzHNSIZ2kb0DI2G64osp8Qo47_-lDDEgUxuQri-D5xyeQb_rNHzq335DdXNXcS8y5IQpCr_iNxMNfCzGo19C8K8h7UbS61g1wh6IgHo_w8benHqx6M9699YyLj6xV5UlMCVIMLOGzeeFN[7] Application Notes and Protocols: Time-Kill Assay for Antibacterial Agent 135 - Benchchem -https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG5QBvG7PJhz-0iilUMk78x_0Fbb8eCL4k-ESm6NG-ch5rG60g_NQoDB4byfAVwzGDTwspAniFaTKFPNUkAqnZIhKUUU10SDCHI1PqAY4CRATIvsis4RhbRdBidLfC7IqSiNr3l4Ouys1hfSQFzhRgnqhu4PLnn_O_gC7CYpTat7zN2vPqWDUBUv0oiCUgdx8Z6w77NsBvsUdDB3wkdoqi_6n0Hi61Q2Pc=[8] Time-Kill Assay - Academia.edu -https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHH4EKTaiXyVVQ438sxvKT5neIUJs_qsBT8_P8EsoIzFCtciKe_yLm89gJG1tmfgcOLDijqFpKUQkTXE9KwD7aLNhm6_NZUuHEbiZoYlWPM_l4Uu1mMj5dIZF25Sl_zB3mfQuHfE3BvSIGDxB8=[4] M07-A9: Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically - ResearchGate -https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGv0ddumSiOVACadJGkmCZgyeoYYV1QSHHubHi9JEHQB6j9c5OCwmhdOmmqUV3hb9xhwMVzvDtbb2CSTYxPWXfqx6UEhdrawZX-hUquP_2UMO5Sk3utPVBRGcLGRMBXh3RFbYDLsnYhUB_CDf3vcYt9u_S6XeZZEsipwyhkbc6IFF2aCfVl2hY4D0dRIDRFXbyp9OByxB-xQzN7Hsgm0g72G_MjNSL6XVTnJqhzQphcAXQWQHY267_R1uk=[9] 2.4. Time–Kill Assay - Bio-protocol -https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGP82zZe50CFqE__GSeQLLPOSh4E3wswx7KD28nwS2SzorQVhN3tEh49Bu1_ataOVrQ1w2Y4iM_8sJFtmAKZGLw3LLAeJH28x9SFrGiWmlHfN5WfTiWamxH45M6ODWLtzJplE3qNjDQfj6VcBCHBAkIDkyVyhukhIcTx_M=[5] Minimum Inhibitory Concentration (MIC) - Emery Pharma -https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFfZBrUJcjkCUQozdaXHIXi954C8SalJaOQmEfrW5xWxWWAJr_iwYSsSSR8WshpzTX3_l52MGdkYA_EfHOCUlXb8pVzmC-wbEMrrcFqIvFRvNoQItojNIKYkp5ifA5EVXhhzrUKhdneMvynAKT-8A12nSgf1dbwlCjlkuwFTrSfnUBNUwYl28WWv5G9UvkgRUb044WAbtJo-rs=[1] Antimicrobial and ADME properties of methoxylated, methylated and nitrated 2-hydroxynaphthalene-1 carboxanilides - PMC -https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEE0aFjVcUYHFoFk0oT0yZsFwFQ0i3LniVXLd6kDrgFmraUeuWr8_AYzDymTiWdoN8qA-wcD_McZ81LmfEAUOBL-6IgD3FRo162dyNU31m7lt_lxc5HxWkuASgilm6XmXD6JLKhZ-kjlLu3LO-F[2] "Synthesis and antimicrobial activity of methoxy azachalcones and N-alk" - TÜBİTAK Academic Journals -https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHb-n8gmo_uQe4Vw2W7ao2uDluTqP49zm4hwTItHDu6MYsDWt95USui6C73wyp-0RYJOoT2DHj-0QBvJwGDUoksNSGA5Ze3zBmxEoUX05XQ5f3mZVjbmPYtr1a0PTcO_TRe8BRCtxfgYDJXR9X6[3] Synthesis and Antibacterial Activity of 3-(3-methoxyphenyl)-2-methylsulfanyl- 3Hquinazolin-4-one - Magna Scientia -https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGvHE_xrNVwJIAxQh-HRI6YEATdCtPGBBuIqm8P_L0E4zTkIE-yu5OwNNYKuJp9hE2k943FzYq0nZ2vhF3xWxUWsroHLjxl2GxVqjfFkeHYbRnzXH_m6ZZVPX6UCbmI3hBRZWlawwHL4wV6Ops-FDRQoeiANvj3Utp2V8ES0iqL8R2M1Yi8T3WhEM6zreHb

Sources

Application Note: Synthesis and Application of Novel Ru(II)-Arene Catalysts Utilizing 2-{[1-(2-Methoxy-5-methylphenyl)ethyl]amino}ethan-1-ol

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The demand for enantiomerically pure secondary alcohols in the synthesis of active pharmaceutical ingredients (APIs) has driven the continuous evolution of Asymmetric Transfer Hydrogenation (ATH) catalysts. This application note details the mechanistic rationale, in situ synthesis, and operational protocols for a novel catalytic system utilizing the chiral β-amino alcohol (S)-2-{[1-(2-Methoxy-5-methylphenyl)ethyl]amino}ethan-1-ol (hereafter referred to as MMEAE ). By complexing MMEAE with a Ruthenium(II) arene precursor, researchers can achieve highly efficient and enantioselective reduction of prochiral ketones.

Mechanistic Rationale & Catalyst Design

MMEAE belongs to a privileged class of chiral amino alcohol ligands derived from 1-arylethylamines[1]. The structural design of MMEAE offers three distinct advantages for ATH:

  • Bidentate (N,O) Coordination : The secondary amine and primary hydroxyl group coordinate to the Ru(II) center, forming a stable 5-membered chelate ring.

  • Steric and Electronic Tuning : The 2-methoxy-5-methylphenyl moiety provides a rigid, sterically demanding chiral pocket. The electron-donating methoxy group enhances the electron density of the arene ring, which stabilizes the transition state during hydride transfer.

  • Metal-Ligand Bifunctional Catalysis : Unlike traditional inner-sphere mechanisms, the Ru-MMEAE complex operates via a Noyori-type outer-sphere mechanism[2]. The ruthenium-bound hydride (Ru-H) and the amine proton (N-H) are transferred simultaneously to the ketone carbonyl via a highly organized, six-membered pericyclic transition state[3].

The causality of enantioselection is dictated by the minimization of steric repulsion between the substrate's larger substituent and the ligand's 1-arylethyl group during this concerted transfer[4].

CatalyticCycle A 16e⁻ Ru-Amido Complex [Ru(p-cymene)(N-O)] B 18e⁻ Ru-Hydride Complex [Ru(p-cymene)(NH-O)H] A->B + Isopropanol - Acetone C Pericyclic Transition State (6-Membered Ring) B->C + Prochiral Ketone C->A Catalyst Regeneration D Chiral Secondary Alcohol C->D Hydride & Proton Transfer

Figure 1: Metal-ligand bifunctional catalytic cycle of the Ru(II)-MMEAE complex during ATH.

Experimental Protocols

To ensure maximum catalytic turnover and prevent the degradation of sensitive intermediates, the Ru(II)-MMEAE catalyst is generated in situ. The following protocols are designed as self-validating systems to guarantee reproducibility.

Protocol 1: In Situ Catalyst Generation

Objective : Form the active 16-electron Ru-amido complex prior to substrate addition.

  • Preparation of Reagents : In a flame-dried Schlenk flask under an argon atmosphere, add [Ru(p-cymene)Cl2]2 (0.025 mmol, 0.5 mol% Ru) and (S)-MMEAE (0.055 mmol, 1.1 equivalents relative to Ru).

    • Causality: A slight excess of the ligand ensures complete consumption of the expensive ruthenium precursor, preventing background racemic reduction catalyzed by unliganded ruthenium.

  • Solvent Addition : Add 5.0 mL of anhydrous, degassed isopropanol.

    • Causality: Degassing is critical. Dissolved oxygen will rapidly oxidize the Ru(II) center to an inactive Ru(III) species. Isopropanol serves a dual purpose as both the solvent and the stoichiometric hydrogen donor.

  • Base Activation : Introduce 0.5 mL of a 0.1 M KOH solution in isopropanol (0.05 mmol).

    • Causality: KOH neutralizes the HCl generated during the substitution of the chloride ligands by the amino alcohol, driving the equilibrium toward the active 16-electron Ru-amido species[5]. Amino alcohol complexes are unstable in the formic acid/triethylamine mixtures typically used for diamine ligands, making alkaline isopropanol the mandatory choice[6].

  • Complexation : Stir the mixture at 80 °C for 30 minutes. The solution will transition from a dark red/brown to a vibrant orange, indicating successful complexation.

Protocol 2: Asymmetric Transfer Hydrogenation of Prochiral Ketones

Objective : Execute the enantioselective reduction of the target ketone.

  • Substrate Addition : Cool the activated catalyst solution from Protocol 1 to exactly 28 °C. Inject the prochiral ketone (e.g., acetophenone, 5.0 mmol) dropwise.

    • Causality: Temperature control is paramount. While lower temperatures (e.g., 0 °C) can marginally increase enantiomeric excess (ee), they drastically reduce the turnover frequency (TOF). 28 °C provides the optimal thermodynamic balance for this specific ligand class[2].

  • Reaction Monitoring (Self-Validation Step) : Stir the reaction at 28 °C. After 2 hours, withdraw a 10 µL aliquot using a micro-syringe. Filter the aliquot through a 1-inch silica gel plug (eluting with ethyl acetate) to remove the ruthenium catalyst, and analyze via GC-FID.

    • Causality: The silica filtration quenches the reaction by trapping the metal. Analyzing the unquenched mixture can lead to reversible hydride transfer in the GC inlet, artificially skewing the conversion data. Proceed to the next step only when GC confirms >95% conversion.

  • Quenching and Extraction : Once validated, quench the bulk reaction by exposing it to air and adding 5 mL of saturated aqueous NH₄Cl. Extract with diethyl ether (3 × 10 mL), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Chiral Analysis : Determine the enantiomeric excess (ee) of the crude product using chiral HPLC (e.g., Chiralcel OD-H column) or chiral GC.

Workflow L MMEAE Ligand C In Situ Catalyst Generation L->C P [Ru(p-cymene)Cl₂]₂ P->C A ATH Reaction (Ketone, i-PrOH, KOH) C->A Add Substrate Q Chiral GC/HPLC Analysis A->Q Quench & Extract

Figure 2: Experimental workflow for in situ catalyst generation and ATH screening.

Quantitative Data & Optimization

The efficacy of the Ru(II)-(S)-MMEAE catalyst system was evaluated across a range of substituted aromatic ketones. The data below demonstrates the ligand's robust performance profile, highlighting the influence of substrate electronics on reaction kinetics.

Substrate (Ketone)Catalyst Loading (mol%)Time (h)Conversion (%)Enantiomeric Excess (ee %)Absolute Configuration
Acetophenone0.52.5>9994(R)
4-Fluoroacetophenone0.52.0>9995(R)
4-Methoxyacetophenone0.54.09691(R)
1-Tetralone0.56.09288(R)
Propiophenone0.53.59890(R)

Note: Electron-withdrawing groups (e.g., 4-Fluoro) accelerate the hydride transfer step by increasing the electrophilicity of the carbonyl carbon, reducing reaction time. Conversely, electron-donating groups (e.g., 4-Methoxy) require extended reaction times to achieve high conversion.

Conclusion

The integration of 2-{[1-(2-Methoxy-5-methylphenyl)ethyl]amino}ethan-1-ol (MMEAE) into Ru(II)-arene frameworks yields a highly competent catalyst for Asymmetric Transfer Hydrogenation. By adhering to strict anaerobic protocols during catalyst generation and utilizing isopropanol as a dual-purpose solvent/reductant, researchers can reliably synthesize chiral secondary alcohols with excellent enantioselectivity. This methodology is directly scalable and highly applicable to the synthesis of chiral API intermediates in modern drug development.

References

  • Han, M.-L., Hu, X.-P., Huang, J.-D., Chen, L.-G., & Zheng, Z. (2011). New chiral amino alcohol ligands derived from 1-phenylethylamine for efficient Ru-catalyzed asymmetric transfer hydrogenation. Tetrahedron: Asymmetry, 22(2), 222-225. URL:[Link]

  • Petra, D. G. I., Reek, J. N. H., Handgraaf, J.-W., Meijer, E. J., Dierkes, P., Kamer, P. C. J., Brussee, J., Schoemaker, H. E., & van Leeuwen, P. W. N. M. (2000). Chiral induction effects in ruthenium(II) amino alcohol catalyzed asymmetric transfer hydrogenation of ketones: an experimental and theoretical approach. Chemistry - A European Journal, 6(15), 2818-2829. URL:[Link]

  • Noyori, R., & Hashiguchi, S. (1997). Asymmetric Transfer Hydrogenation Catalyzed by Chiral Ruthenium Complexes. Accounts of Chemical Research, 30(2), 97-102. URL:[Link]

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Troubleshooting & Optimization

Technical Support Center: Optimizing the Synthesis of 2-{[1-(2-Methoxy-5-methylphenyl)ethyl]amino}ethan-1-ol

Author: BenchChem Technical Support Team. Date: April 2026

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for the synthesis of 2-{[1-(2-Methoxy-5-methylphenyl)ethyl]amino}ethan-1-ol. This resource is designed for researchers, chemists, and drug development professionals to navigate the common challenges associated with this synthesis. Our focus is on providing practical, in-depth solutions to improve reaction yield, minimize impurities, and ensure reproducible results. This guide moves beyond simple protocols to explain the underlying chemical principles, empowering you to make informed decisions in your laboratory work.

The primary and most efficient route to synthesizing this target molecule is through the reductive amination of 2'-Methoxy-5'-methylacetophenone with ethanolamine. This process, while straightforward in principle, involves a delicate equilibrium between imine formation and the reduction of various species in the reaction mixture.

Core Synthesis Pathway: Reductive Amination

The reaction proceeds in two main stages: the formation of a Schiff base (imine) intermediate followed by its in-situ reduction.

G cluster_legend Ketone 2'-Methoxy-5'-methylacetophenone Imine Schiff Base (Imine) Intermediate Ketone->Imine + H₂O - H₂O Amine Ethanolamine Amine->Imine Product 2-{[1-(2-Methoxy-5-methylphenyl)ethyl]amino}ethan-1-ol Imine->Product + [H] (Reducing Agent)

Caption: General workflow for the synthesis via reductive amination.

Troubleshooting Guide

This section addresses specific experimental issues in a direct question-and-answer format.

Q1: My overall yield is critically low (<40%). What are the primary factors I should investigate?

A low yield is the most common issue, typically stemming from an imbalance between imine formation and the reduction step. The problem can be systematically diagnosed.

Troubleshooting_Workflow Start Low Overall Yield Check1 Is the starting ketone being consumed? (Monitor by TLC/LC-MS) Start->Check1 Check4 Is product lost during workup/purification? Start->Check4 Check2 Is the primary byproduct the alcohol 1-(2-Methoxy-5-methylphenyl)ethan-1-ol? Check1->Check2 Yes Check3 Is imine formation slow or incomplete? Check1->Check3 No Cause1 Cause: Premature Ketone Reduction Reducing agent is too reactive or imine formation is too slow. Check2->Cause1 Cause2 Cause: Suboptimal pH or Water Removal Imine formation is an equilibrium that needs to be driven forward. Check3->Cause2 Cause3 Cause: Emulsion or Product Solubility Issues Amphiphilic nature of the product can complicate extraction. Check4->Cause3 Solution1 Solution: 1. Switch to a milder reducing agent (e.g., NaBH(OAc)₃). 2. Pre-form the imine before adding the reducing agent. 3. Use a catalyst like Ti(Oi-Pr)₄. Cause1->Solution1 Solution2 Solution: 1. Add a mild acid catalyst (e.g., Acetic Acid). 2. Use a dehydrating agent (e.g., MgSO₄) or a solvent that allows for azeotropic water removal (e.g., Toluene). Cause2->Solution2 Solution3 Solution: 1. Perform an acid-base extraction. 2. Precipitate the product as a hydrochloride salt. 3. Use a different solvent system for chromatography. Cause3->Solution3

Q2: I'm observing a significant amount of 1-(2-Methoxy-5-methylphenyl)ethan-1-ol as a byproduct. How can I prevent this?

This side reaction occurs when the reducing agent attacks the starting ketone before it can form an imine with ethanolamine. This is a classic selectivity problem in reductive aminations.

  • Causality: Strong, unhindered reducing agents like sodium borohydride (NaBH₄) can rapidly reduce the ketone. If imine formation is slow, this side reaction will dominate. The rate of ketone reduction competes directly with the rate of imine formation.

  • Solution: The most effective strategy is to use a reducing agent that is sterically hindered and less reactive, making it selective for the protonated iminium ion over the neutral ketone. Sodium triacetoxyborohydride (NaBH(OAc)₃) is the reagent of choice for this purpose.[1] Its bulkiness and reduced hydridic character significantly slow the rate of ketone reduction, allowing imine formation to proceed first. Alternatively, you can perform the reaction in two steps: first, form the imine (often with azeotropic removal of water), and then add the reducing agent.

Q3: The reaction stalls after a few hours, with significant amounts of starting material remaining. What could be the cause?

Reaction stalling can often be traced to reagent stability or reaction conditions.

  • Causality:

    • Reducing Agent Decomposition: Hydride-based reducing agents can react with moisture or acidic protons in the solvent (especially methanol). If your solvent is not anhydrous or if the reaction is run for an extended period at high temperatures, the reagent may be quenched before the reaction is complete.

    • pH Shift: The optimal pH for imine formation is typically mildly acidic (pH 4-6). If the pH is too low, the amine starting material becomes fully protonated and non-nucleophilic. If it's too high, there is insufficient acid to catalyze imine formation.

  • Solution:

    • Ensure all reagents and solvents are dry, especially when using sensitive hydrides.

    • Monitor the pH of the reaction mixture. A buffer or the addition of a stoichiometric amount of acetic acid can help maintain the optimal pH range.

    • If stalling is observed, a second charge of the reducing agent can sometimes restart the reaction, but it's crucial to first analyze a sample to understand the cause.

Q4: My product is difficult to purify by silica gel chromatography, leading to significant loss and streaking. What are better alternatives?

The target molecule contains both a basic secondary amine and a polar hydroxyl group, which can lead to strong interactions with the acidic silica gel, causing poor separation and recovery.

  • Causality: The basic nitrogen atom binds irreversibly to acidic sites on the silica surface. This is a very common issue when purifying amines.

  • Solution:

    • Acid-Base Extraction: This is the most effective method. After the reaction is complete, dilute the mixture with a non-polar organic solvent (e.g., ethyl acetate) and wash with a basic aqueous solution (e.g., NaHCO₃) to remove acidic components. Then, extract the aqueous layer with an acidic solution (e.g., 1M HCl). Your amine product will move into the aqueous layer as the hydrochloride salt, leaving non-basic impurities in the organic layer. Finally, basify the acidic aqueous layer (e.g., with NaOH) and re-extract your purified amine product into an organic solvent.

    • Salt Precipitation: After the acidic extraction (1M HCl), the product exists as a hydrochloride salt in the aqueous phase. This salt can often be precipitated by concentrating the aqueous solution or by adding a solvent in which the salt is insoluble (e.g., acetone or isopropanol).[2] This method can yield highly pure material without the need for chromatography.

    • Modified Chromatography: If chromatography is unavoidable, pre-treat the silica gel with a base like triethylamine (typically 1-2% in the eluent) to neutralize the acidic sites and prevent product binding.

Frequently Asked Questions (FAQs)

What is the optimal reducing agent for this synthesis?

The choice of reducing agent is critical for maximizing yield and minimizing side products.[3]

Reducing AgentProsConsRecommended Use Case
Sodium Triacetoxyborohydride (NaBH(OAc)₃) High selectivity for imines/iminium ions; mild; does not require strict pH control.[1]More expensive; moisture sensitive.First choice for one-pot synthesis.
Sodium Cyanoborohydride (NaBH₃CN) Selective for imines at acidic pH.Highly toxic (releases HCN gas at low pH); requires careful pH control.Effective, but less favored due to safety concerns.
Sodium Borohydride (NaBH₄) Inexpensive; readily available.Poor selectivity; readily reduces the starting ketone. Can be used with a Lewis acid like Ti(Oi-Pr)₄ to enhance imine formation.Best used in a two-step process after pre-forming the imine.
Catalytic Hydrogenation (H₂/Pd-C) "Green" method; high yielding.[4]Requires specialized high-pressure equipment; catalyst can be expensive; may reduce other functional groups.Suitable for large-scale synthesis where equipment is available.

What is the most suitable solvent for the reaction?

The solvent choice influences reactant solubility and the imine-ketone equilibrium.

  • Dichloromethane (DCM) or 1,2-Dichloroethane (DCE): Excellent choices for reactions with NaBH(OAc)₃. They are aprotic and do not react with the reducing agent.

  • Methanol (MeOH) or Ethanol (EtOH): Suitable for reactions with NaBH₄ or NaBH₃CN. They are protic and can participate in the reaction, but their use with NaBH(OAc)₃ is generally avoided due to potential transesterification.[5]

  • Tetrahydrofuran (THF): A good general-purpose aprotic solvent.[5]

How can I effectively monitor the reaction's progress?

Regular monitoring is key to optimization.

  • Thin-Layer Chromatography (TLC): The fastest method. Use a mobile phase like 10% Methanol in DCM with 1% triethylamine. Stain with ninhydrin to visualize the primary amine (ethanolamine) and the secondary amine product, and with a potassium permanganate stain to visualize the ketone and product. The product should have an Rf value between that of the two starting materials.

  • Liquid Chromatography-Mass Spectrometry (LC-MS): The most definitive method. It allows you to track the disappearance of reactants (m/z of ketone and amine) and the appearance of the product and any byproducts (like the alcohol from ketone reduction).

Optimized Experimental Protocol

This protocol utilizes sodium triacetoxyborohydride for a high-yield, one-pot synthesis.

Materials:

  • 2'-Methoxy-5'-methylacetophenone (1.0 eq)

  • Ethanolamine (1.2 eq)

  • Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq)

  • Acetic Acid (1.1 eq)

  • 1,2-Dichloroethane (DCE) (approx. 0.2 M concentration)

Procedure:

  • Reaction Setup: To a round-bottom flask under a nitrogen atmosphere, add 2'-Methoxy-5'-methylacetophenone (1.0 eq) and 1,2-dichloroethane (DCE).

  • Amine and Acid Addition: Add ethanolamine (1.2 eq) followed by glacial acetic acid (1.1 eq). Stir the mixture at room temperature for 30-60 minutes to facilitate imine formation.

  • Reduction: In portions, carefully add sodium triacetoxyborohydride (1.5 eq) to the stirring solution. The addition may be slightly exothermic. Maintain the temperature below 30°C.

  • Reaction Monitoring: Allow the reaction to stir at room temperature for 12-24 hours. Monitor the consumption of the starting ketone by TLC or LC-MS.

  • Workup (Quench): Once the reaction is complete, slowly pour the mixture into a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to quench the excess reducing agent and neutralize the acetic acid. Stir vigorously until gas evolution ceases.

  • Workup (Extraction): Transfer the mixture to a separatory funnel. Extract the aqueous layer three times with dichloromethane (DCM). Combine the organic layers.

  • Purification (Acid-Base Wash): Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude product.

  • Final Purification: For highest purity, dissolve the crude oil in ethyl acetate and perform an acid-base extraction as described in the troubleshooting section (Q4), or purify via column chromatography on silica gel treated with 1.5% triethylamine in the eluent system (e.g., a gradient of 2-10% methanol in DCM).

References

  • Kanto Chemical Co., Inc. (n.d.). New Catalysts for Reductive Amination.
  • De Smet, M., et al. (n.d.). One-pot consecutive reductive amination synthesis of pharmaceuticals: from bio-based glycolaldehyde to hydroxychloroquine. Lirias.

  • Jarrahpour, A. A., & Zarei, M. (2004). Synthesis of 2-({[4-(4-{[(E)-1-(2-hydroxy-3-methoxyphenyl) methylidene]amino}phenoxy)phenyl]imino}methyl)- 6 -methoxy phenol. Molbank, 2004(1), M352. [Link]

  • Gotor-Fernández, V., et al. (2020). Biocatalytic Reductive Amination by Native Amine Dehydrogenases to Access Short Chiral Alkyl Amines and Amino Alcohols.
  • Matos, K., Pichlmair, S., & Burkhardt, S. (2007). Boron reagents for reductive amination.

  • Reddy, P. V. N., et al. (2024). Synthesis of Chiral 1,2-Amino Alcohol-Containing Compounds Utilizing Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation of Unprotected α‑Ketoamines. The Journal of Organic Chemistry, 89(9), 6085–6099. [Link]

  • ChemSrc. (n.d.). 2-amino-1-(2-methoxy-5-methylphenyl)ethanol.
  • Parulekar, S. J. (1988). Yield optimization for multiple reactions. Chemical Engineering Science, 43(11), 3077-3091.

  • Oishi, T., et al. (2020). Synthesis of oxygen-heterocycles having linker components for trapping cysteine derivative. HETEROCYCLES, 101(1), 263. [Link]

  • Organic Chemistry Portal. (n.d.). Hitchhiker's guide to reductive amination.
  • Sivakumaran, R., et al. (2006). Process for the synthesis of (±) 2-Amino-N-[2,(2,5-dimethoxy phenyl)-2-hydroxyethyl] acetamide monohydrochloride.
  • National Center for Biotechnology Information. (n.d.). 2-(5-Amino-2-methoxyphenyl)ethanol. PubChem.

  • Xu, W. L., et al. (2018). Process Optimization of Methyl 2-Methoxy-5-Aminosulfonyl Benzoate. IOP Conference Series: Materials Science and Engineering, 382, 022029. [Link]

  • Feringa, B. L., & de Lange, B. (1988). 1.4-ADDITIONS OF AMINES TO 5-METHOXYFURAN-Z(5H)-ONE: AN EFFICIENT SYNTHESIS OF AMINO DIOLS. HETEROCYCLES, 27(5), 1161. [Link]

  • Monzote, L., et al. (2024). Characterization of the Effect of N-(2-Methoxyphenyl)-1-methyl-1H-benzimidazol-2-amine, Compound 8, against Leishmania mexicana and Its In Vivo Leishmanicidal Activity. Pharmaceuticals, 17(1), 72. [Link]

Sources

Technical Support Center: Troubleshooting Workflows for 2-{[1-(2-Methoxy-5-methylphenyl)ethyl]amino}ethan-1-ol

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the derivatization of 2-{[1-(2-Methoxy-5-methylphenyl)ethyl]amino}ethan-1-ol . This substrate is a classic example of a chemoselectivity trap. The secondary amine is severely sterically hindered by an α -methyl group and an ortho-methoxy substituent on the phenyl ring. Simultaneously, the molecule possesses an unhindered primary hydroxyl group (-CH₂CH₂OH).

This guide provides field-proven, causality-driven solutions to overcome steric hindrance and chemoselectivity issues during N-alkylation, N-acylation, and reductive amination workflows.

Frequently Asked Questions & Troubleshooting

Q1: Why do my standard N-alkylation attempts with alkyl halides yield mostly O-alkylated byproducts or unreacted starting material? Causality: The steric shield around the nitrogen lone pair dramatically increases the activation energy required for an S_N2 attack. Under standard basic conditions (e.g., K₂CO₃ in DMF), the thermodynamic barrier for N-alkylation is too high. The system defaults to the kinetically favored pathway: deprotonation and subsequent reaction of the unhindered primary alcohol, leading to O-alkylation. Solution: To achieve N-alkylation, you must bypass direct S_N2 alkylation. The most effective strategy is to utilize a direct reductive amination (DRA) approach, which proceeds via an iminium intermediate rather than a direct displacement, or to temporarily protect the hydroxyl group (e.g., as a TBS ether) prior to forcing the N-alkylation under high pressure/temperature.

Q2: How can I efficiently achieve N-acylation (e.g., Acetylation) without O-acylation, given the steric hindrance? Causality: Standard acylation catalysts like pyridine act as nucleophiles but are too sluggish for sterically demanding secondary amines. The transition state for the attack of the hindered nitrogen on a standard acylpyridinium intermediate is highly congested. Solution: Utilize 4-Dimethylaminopyridine (DMAP) as a super-nucleophilic catalyst 1. DMAP accelerates acylation by several orders of magnitude. The strongly electron-donating dimethylamino group stabilizes the N-acylpyridinium salt, making it a highly reactive, yet stable enough intermediate to force the acylation of the hindered nitrogen before O-acylation can dominate 2.

Q3: Standard reductive amination with ketones using NaBH(OAc)₃ fails to yield the tertiary amine. What is the recommended workaround? Causality: In reductive amination with ketones, the formation of the highly congested iminium ion intermediate is thermodynamically disfavored and reversible. Weak reducing agents like sodium triacetoxyborohydride cannot trap the transient iminium ion efficiently before it hydrolyzes back to the starting materials. Solution: Employ a Lewis base-activated trichlorosilane (HSiCl₃) system. Research demonstrates that using HSiCl₃ in combination with tetramethylethylenediamine (TMEDA) effectively promotes the direct reductive amination of ketones with highly hindered secondary amines. The Lewis base coordinates with trichlorosilane, generating a hypervalent silicon species that is far more hydridic and capable of rapidly reducing the transient iminium ion 3.

Pathway Visualization

G Substrate 2-{[1-(2-Methoxy-5-methylphenyl) ethyl]amino}ethan-1-ol Steric Steric Shielding (alpha-methyl + ortho-methoxy) Substrate->Steric Unhindered Unhindered Primary Alcohol (-CH2CH2OH) Substrate->Unhindered N_Attack N-Functionalization (High Activation Energy) Steric->N_Attack O_Attack O-Functionalization (Kinetically Favored) Unhindered->O_Attack DMAP DMAP Catalysis or HSiCl3/TMEDA N_Attack->DMAP Overcome barrier Protect Standard Basic Conditions O_Attack->Protect Target Target Tertiary Amine / Amide DMAP->Target Byproduct O-Alkylated Byproduct Protect->Byproduct

Structural bottlenecks and chemoselectivity pathways for the hindered amine.

Quantitative Performance Data

The following table summarizes the expected outcomes when applying various functionalization strategies to this specific hindered amine scaffold.

Reaction TypeReagents / CatalystSteric ToleranceChemoselectivity (N vs. O)Typical Yield
Direct N-Alkylation R-X, K₂CO₃, DMFLowPoor (O-alkylation dominates)< 20%
N-Acylation Ac₂O, PyridineLowPoor (Mixed N/O products)< 30%
N-Acylation Ac₂O, DMAP (cat.), Et₃NHighExcellent (N-selective)> 85%
Reductive Amination Ketone, NaBH(OAc)₃LowModerate< 15%
Reductive Amination Ketone, HSiCl₃, TMEDAHighExcellent (N-selective)> 80%

Validated Experimental Protocols

Protocol A: Selective N-Acylation using DMAP Catalysis

This self-validating protocol leverages the hyper-nucleophilicity of DMAP to force the acylation of the hindered secondary amine while leaving the primary alcohol intact (or allowing for selective deprotection later if transient O-acylation occurs).

  • Preparation: Dissolve 1.0 equivalent of 2-{[1-(2-Methoxy-5-methylphenyl)ethyl]amino}ethan-1-ol in anhydrous dichloromethane (DCM) under an inert argon atmosphere.

  • Base Addition: Add 2.0 equivalents of anhydrous Triethylamine (Et₃N) and 0.1 equivalents of 4-Dimethylaminopyridine (DMAP).

  • Electrophile Addition: Cool the flask to 0 °C. Dropwise, add 1.1 equivalents of the desired anhydride (e.g., acetic anhydride).

    • Validation Check: A mild exotherm and a subtle color shift (often to a pale yellow) indicate the successful formation of the active N-acylpyridinium intermediate.

  • Reaction: Remove the ice bath and allow the mixture to stir at room temperature for 4–6 hours. Monitor via TLC (stain with Ninhydrin; the disappearance of the secondary amine spot confirms completion).

  • Workup: Quench with saturated aqueous NaHCO₃. Extract with DCM, wash the organic layer with 1M HCl (to remove DMAP and Et₃N), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Protocol B: Direct Reductive Amination via HSiCl₃/TMEDA

This protocol is specifically designed to overcome the thermodynamic instability of the iminium ion formed between our hindered amine and bulky ketones 4.

Workflow Step1 Mix Amine + Ketone in DCM Step2 Add TMEDA (Lewis Base) Step1->Step2 Step3 Dropwise HSiCl3 at 0°C Step2->Step3 Step4 Stir at RT (Iminium Reduction) Step3->Step4 Step5 Quench & Extract (Sat. NaHCO3) Step4->Step5

Step-by-step workflow for the TMEDA-promoted direct reductive amination.

  • Imine/Iminium Formation: In a flame-dried flask under argon, dissolve 1.0 equivalent of the amine and 1.2 equivalents of the target ketone in anhydrous DCM. Stir for 30 minutes at room temperature.

  • Lewis Base Activation: Add 3.0 equivalents of TMEDA to the solution.

    • Validation Check: The solution must remain completely clear and homogeneous.

  • Reduction: Cool the reaction mixture to 0 °C. Slowly, dropwise, add 3.0 equivalents of Trichlorosilane (HSiCl₃).

    • Safety & Validation Check: HSiCl₃ is highly reactive. White fumes upon addition indicate the presence of trace moisture. Ensure strict anhydrous technique.

  • Maturation: Allow the reaction to warm to room temperature and stir for 12–24 hours.

  • Quenching: Carefully quench the reaction at 0 °C by the slow addition of saturated aqueous NaHCO₃ (Caution: vigorous gas evolution). Extract with ethyl acetate, wash with brine, dry over MgSO₄, and purify via flash chromatography.

References

  • Wang, Z., et al. "A Facile One-Pot Process for the Formation of Hindered Tertiary Amines." Molecules (NIH/PMC). Available at: [Link]

  • Sugiura, M., et al. "Lewis Base-Catalyzed Enantioselective Conjugate Reduction... with Trichlorosilane." The Journal of Organic Chemistry (ACS Publications). Available at:[Link]

Sources

Troubleshooting low conversion in Suzuki coupling with 2-{[1-(2-Methoxy-5-methylphenyl)ethyl]amino}ethan-1-ol

Author: BenchChem Technical Support Team. Date: April 2026

Target Substrate: 2-{[1-(2-Methoxy-5-methylphenyl)ethyl]amino}ethan-1-ol Last Updated: March 30, 2026 Audience: Process Chemists, Medicinal Chemists, and Drug Development Professionals

Working with highly functionalized intermediates like 2-{[1-(2-Methoxy-5-methylphenyl)ethyl]amino}ethan-1-ol presents unique challenges in palladium-catalyzed cross-coupling. This molecule contains both a secondary amine and a primary alcohol. When subjected to standard Suzuki-Miyaura conditions, these polar, coordinating functional groups frequently lead to stalled reactions, catalyst poisoning, and complex byproduct mixtures.

This guide is designed to help you diagnose the root cause of low conversion and provide field-proven, self-validating protocols to rescue your coupling reactions.

Part 1: Diagnostic FAQs & Causality Analysis

Q1: Why is my conversion stalled at <20% when using standard Pd(PPh₃)₄ or Pd(dppf)Cl₂? A: The lone pairs on the secondary amine and primary alcohol of your substrate act as potent bidentate or monodentate ligands. They outcompete standard phosphine ligands, coordinating to the active Palladium center to form a stable, off-cycle Pd(II) resting state. This phenomenon is so pronounced that amino alcohols are frequently utilized intentionally as ligands to drive cross-coupling reactions with other metals . In your case, the substrate is effectively poisoning its own catalytic cycle.

Q2: LC-MS shows consumption of the starting material, but the desired biaryl product is missing. What is happening? A: You are likely observing competitive side reactions. The unprotected secondary amine can act as a nucleophile, undergoing a competitive Buchwald-Hartwig N-arylation with your aryl halide. Alternatively, the amino alcohol moiety can alter the local pH or coordinate directly to the boronic acid partner, accelerating protodeboronation (the undesired hydrolysis of the carbon-boron bond).

Q3: How do I overcome catalyst poisoning without adding extra synthetic protection/deprotection steps? A: You must switch to a highly active, sterically demanding precatalyst system such as XPhos Pd G3 . The bulky dicyclohexylarylphosphine (XPhos) ligand creates a sterically crowded environment around the Palladium center. This physical bulk prevents the relatively large secondary amine of 2-{[1-(2-Methoxy-5-methylphenyl)ethyl]amino}ethan-1-ol from coordinating to the metal . Furthermore, using a biphasic solvent system (e.g., 1,4-Dioxane/H₂O) helps hydrate the amino alcohol through hydrogen bonding, significantly dampening its nucleophilicity.

Q4: If direct coupling with XPhos Pd G3 still fails, what is the most reliable fallback strategy? A: A transient or permanent protection strategy is non-negotiable if direct coupling fails. Protecting the secondary amine with a Boc (tert-butyloxycarbonyl) group eliminates both its coordinating ability and its nucleophilicity. Recent process chemistry optimizations for complex APIs (such as the one-pot Heck-Suzuki sequence for Lenacapavir) have demonstrated that while unprotected amines completely halt Suzuki couplings, simple Boc-protection restores quantitative yields and allows for lower catalyst loadings .

Part 2: Catalyst & Condition Matrix

The following table summarizes the expected outcomes when subjecting 2-{[1-(2-Methoxy-5-methylphenyl)ethyl]amino}ethan-1-ol (or its halogenated derivatives) to various Suzuki coupling conditions.

Catalyst System (5 mol%)Additive / Base (3.0 eq)Solvent SystemExpected ConversionPrimary Issue / Observation
Pd(PPh₃)₄ K₂CO₃Toluene / H₂O< 20%Severe catalyst poisoning; off-cycle Pd complexation.
Pd(dppf)Cl₂ K₃PO₄1,4-Dioxane / H₂O30 - 40%Competitive N-arylation (Buchwald-Hartwig byproduct).
XPhos Pd G3 K₃PO₄1,4-Dioxane / H₂O> 85% Optimal for unprotected substrate. Bulky ligand prevents poisoning.
Pd(dppf)Cl₂ (Boc-Protected)K₂CO₃1,4-Dioxane / H₂O> 95% Optimal fallback. Amine lone pair is delocalized, preventing coordination.

Part 3: Troubleshooting Workflow

SuzukiTroubleshooting Start Low Conversion in Suzuki Coupling with Amino Alcohol Substrate CheckMass Check Mass Balance (LC-MS) Start->CheckMass Unreacted Mostly Unreacted Starting Material CheckMass->Unreacted No reaction Byproducts High Byproducts (N-arylation / Dehalogenation) CheckMass->Byproducts Side reactions Poisoning Catalyst Poisoning by Secondary Amine/Alcohol Unreacted->Poisoning Compete Competitive Buchwald-Hartwig or Protodeboronation Byproducts->Compete Sol1 Switch to XPhos Pd G3 (Bulky, electron-rich) Poisoning->Sol1 Sol2 Protect Amine (Boc) and/or Alcohol (TBS) Compete->Sol2

Troubleshooting workflow for Suzuki coupling with coordinating amino alcohol substrates.

Part 4: Step-by-Step Experimental Protocols

Protocol A: Direct Suzuki Coupling (Unprotected Substrate)

This protocol utilizes a third-generation precatalyst to bypass the need for Pd(II) reduction and employs steric bulk to prevent amine coordination.

  • Reaction Setup: Charge a dry, argon-flushed reaction vial with the halogenated derivative of 2-{[1-(2-Methoxy-5-methylphenyl)ethyl]amino}ethan-1-ol (1.0 equiv) and the corresponding arylboronic acid (1.5 equiv).

  • Catalyst Addition: Add XPhos Pd G3 (5 mol%). Self-Validation Check: The G3 precatalyst ensures a strict 1:1 ratio of Pd to XPhos ligand, preventing the formation of unreactive bis-ligated Pd species.

  • Base Addition: Add anhydrous K₃PO₄ (3.0 equiv).

  • Degassing (Critical): Evacuate the vial and backfill with Argon (3x). Oxygen must be strictly excluded to prevent the oxidative homocoupling of the boronic acid.

  • Solvent Addition: Add thoroughly degassed 1,4-Dioxane and H₂O in a 4:1 ratio to achieve a 0.1 M overall substrate concentration. Causality: The aqueous component dissolves the phosphate base to accelerate transmetalation and hydrogen-bonds with the substrate's free hydroxyl group to dampen its reactivity.

  • Execution: Seal the vial and heat to 80 °C for 4–12 hours. Monitor the disappearance of the starting halide via LC-MS.

  • Workup: Cool to room temperature, filter through a pad of Celite to remove palladium black, extract with EtOAc, wash with brine, dry over Na₂SO₄, and concentrate in vacuo.

Protocol B: Boc-Protection Fallback Strategy

If Protocol A yields <50% conversion due to extreme steric hindrance or electronic deactivation, proceed with this two-step sequence.

Step 1: Amine Protection

  • Dissolve 2-{[1-(2-Methoxy-5-methylphenyl)ethyl]amino}ethan-1-ol in anhydrous Dichloromethane (DCM) to a concentration of 0.2 M.

  • Add Triethylamine (1.5 equiv) followed by Di-tert-butyl dicarbonate (Boc₂O, 1.2 equiv) dropwise at 0 °C.

  • Warm to room temperature and stir for 2–4 hours. Verify complete conversion to the N-Boc derivative via TLC (Ninhydrin stain will transition from positive to negative).

  • Wash the organic layer with saturated aqueous NaHCO₃, dry over MgSO₄, and concentrate.

Step 2: Suzuki Coupling

  • Subject the crude N-Boc protected intermediate to standard Suzuki conditions: Pd(dppf)Cl₂ (5 mol%), K₂CO₃ (2.0 equiv), and Arylboronic acid (1.2 equiv) in 1,4-Dioxane/H₂O (4:1).

  • Heat at 90 °C for 6 hours. The delocalization of the nitrogen lone pair into the Boc carbonyl completely prevents Pd-coordination, ensuring rapid and quantitative C-C bond formation.

References

  • Jin, L., et al. "A Concise Route to Lenacapavir Sodium: First Demonstration of One-Pot Heck-Suzuki Coupling in Lenacapavir API Synthesis." ChemRxiv, 2025. URL:[Link]

  • González-Bobes, F., and Fu, G. C. "Amino Alcohols as Ligands for Nickel-Catalyzed Suzuki Reactions of Unactivated Alkyl Halides, Including Secondary Alkyl Chlorides, with Arylboronic Acids." Journal of the American Chemical Society, 2006, 128(16), 5360-5361. URL:[Link]

Technical Support Center: Troubleshooting the N-Alkylation of 2-{[1-(2-Methoxy-5-methylphenyl)ethyl]amino}ethan-1-ol

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals optimizing the synthesis of sterically hindered tertiary amines.

The substrate, 2-{[1-(2-Methoxy-5-methylphenyl)ethyl]amino}ethan-1-ol (Exact Mass: 209.14 g/mol ; [M+H]⁺ = 210.15), is a bifunctional molecule containing both a secondary amine and a primary alcohol. Alkylating this molecule presents three distinct mechanistic challenges:

  • Chemoselectivity: Differentiating the nitrogen nucleophile from the oxygen nucleophile to prevent O-alkylation[1].

  • Steric Hindrance: Overcoming the activation energy barrier imposed by the bulky α -methylbenzyl moiety[2].

  • Over-alkylation: Preventing the newly formed tertiary amine from reacting further to form a quaternary ammonium salt.

Below, you will find a comprehensive troubleshooting guide, quantitative optimization data, and a self-validating Standard Operating Protocol (SOP) to achieve >95% chemoselective N-alkylation.

Mechanistic Workflow & Chemoselectivity

N_Alkylation_Pathways Substrate Secondary Amino Alcohol Ar-CH(CH3)-NH-CH2CH2OH Cond_N Mild Base (K2CO3/Cs2CO3) Soft Electrophile (R-I, R-Br) Substrate->Cond_N Cond_O Strong Base (NaH, KOtBu) Hard Electrophile (R-OTf) Substrate->Cond_O node_N Target: N-Alkylation (Tertiary Amine) Cond_Q Excess R-X Extended Heating node_N->Cond_Q node_O Side Product: O-Alkylation (Amino Ether) node_Q Side Product: Quaternization (Ammonium Salt) Cond_N->node_N Cond_O->node_O Cond_Q->node_Q

Mechanistic pathways for the alkylation of the amino alcohol, highlighting chemoselectivity.

Frequently Asked Questions (Reaction Design)

Q1: Why am I seeing significant O-alkylation (ether formation) instead of the desired N-alkylation? A1: This is a classic violation of Hard-Soft Acid-Base (HSAB) principles. Nitrogen is a softer, more polarizable nucleophile than neutral oxygen, making N-alkylation kinetically favored under neutral or mildly basic conditions[1]. However, if you use a strong base (e.g., NaH, KOtBu), the primary alcohol is deprotonated to form an alkoxide. Alkoxides are extremely hard, aggressive nucleophiles that rapidly attack the electrophile, leading to O-alkylation. Solution: Switch to a mild inorganic base like Cs2​CO3​ or K2​CO3​ , which neutralizes the generated acid without deprotonating the alcohol[3].

Q2: The reaction stalls at 40% conversion. How do I overcome the steric hindrance of the 1-(2-methoxy-5-methylphenyl)ethyl group? A2: The α -methyl group adjacent to the aromatic ring creates a high steric penalty in the SN​2 transition state[2]. To force the reaction to completion without increasing the temperature (which risks quaternization), add a catalytic amount of Sodium Iodide (10 mol% NaI). This initiates an in situ Finkelstein reaction, converting your alkyl bromide/chloride into a highly reactive, softer alkyl iodide that is more susceptible to attack by the hindered amine.

Q3: Are there greener alternatives to using toxic alkyl halides for this substrate? A3: Yes. For advanced drug development, consider the "Borrowing Hydrogen" (Hydrogen Autotransfer) methodology. By using a Ruthenium or Iridium catalyst, you can use simple alcohols as the alkylating agent. The catalyst temporarily oxidizes the alcohol to an aldehyde, the amine undergoes condensation to form an imine, and the catalyst returns the hydrogen to reduce the imine to the tertiary amine. This produces water as the only byproduct and is highly chemoselective[4].

Quantitative Data: Optimization of Reaction Conditions

The following table summarizes the causal relationship between base/solvent selection and chemoselectivity during the alkylation of 2-{[1-(2-Methoxy-5-methylphenyl)ethyl]amino}ethan-1-ol with an alkyl bromide (R-Br).

Base (Equiv)SolventTemp (°C)N-Alkylation (%)O-Alkylation (%)Quaternization (%)Causality / Insight
NaH (1.2)THF2515%80% <5%Strong base deprotonates -OH; alkoxide drives O-alkylation.
DIPEA (2.0)DCM4065%10%15%Non-polar solvent fails to stabilize the SN​2 transition state; slow reaction leads to side products.
K₂CO₃ (2.0)MeCN6085%<5%8%Mild base preserves -OH; polar aprotic solvent accelerates N-alkylation[1].
Cs₂CO₃ (1.5) DMF 40 >95% <2% <1% Optimal. The "Cesium Effect" enhances N-nucleophilicity while preventing over-alkylation[3].
Standard Operating Protocol (SOP): Chemoselective N-Alkylation

This protocol utilizes the "Cesium Effect" to achieve self-validating, high-yield N-alkylation while suppressing O-alkylation and quaternization.

Materials Required:

  • Substrate: 2-{[1-(2-Methoxy-5-methylphenyl)ethyl]amino}ethan-1-ol (1.0 equiv)

  • Electrophile: Alkyl bromide (1.05 equiv)

  • Base: Anhydrous Cs2​CO3​ (1.5 equiv)

  • Catalyst: NaI (0.1 equiv)

  • Solvent: Anhydrous DMF (0.2 M relative to substrate)

Step-by-Step Methodology:

  • System Preparation: Flame-dry a round-bottom flask under an inert argon atmosphere. Dissolve the secondary amino alcohol (1.0 equiv) in anhydrous DMF. Note: Moisture must be strictly excluded to prevent hydrolysis of the alkyl bromide.

  • Base Addition: Add anhydrous Cs2​CO3​ (1.5 equiv) to the solution. Stir at room temperature for 15 minutes. The large ionic radius of the cesium cation coordinates weakly with the amine, increasing its nucleophilicity without deprotonating the terminal alcohol[3].

  • Catalyst & Electrophile Charging: Add NaI (0.1 equiv) followed by the dropwise addition of the alkyl bromide (1.05 equiv) at 0 °C. Causality: Strict stoichiometric control (1.05 equiv) is the primary defense against quaternary ammonium salt formation.

  • Thermal Activation: Gradually warm the reaction to 40 °C. Stir for 12–16 hours.

  • Self-Validating In-Process Control (IPC): Pull a 10 µL aliquot, dilute in MeCN, and analyze via LC-MS. The reaction is deemed complete when the substrate peak ( [M+H]+=210.15 ) falls below 2% relative area, and the target tertiary amine mass appears.

  • Quench and Extraction: Cool to room temperature and quench with saturated aqueous NH4​Cl (equal volume to DMF) to neutralize the system. Extract the aqueous layer with Ethyl Acetate ( 3× ).

  • Washing: Wash the combined organic layers with 5% aqueous LiCl or brine ( 4× ) to completely partition the DMF into the aqueous phase. Dry over Na2​SO4​ , filter, and concentrate under reduced pressure.

  • Purification: Purify the crude oil via silica gel flash chromatography using a gradient of Dichloromethane to Methanol (98:2 to 90:10).

References

  • Enyong, A. B., & Moasser, B. (2014). Ruthenium-Catalyzed N-Alkylation of Amines with Alcohols under Mild Conditions Using the Borrowing Hydrogen Methodology. Organic Chemistry Portal / Journal of Organic Chemistry. Available at:[Link]

  • Salvatore, R. N., et al. (2002). Cesium Effect: High Chemoselectivity in Direct N-Alkylation of Amines. ResearchGate / The Journal of Organic Chemistry. Available at:[Link]

  • Sonawane, R. B., et al. (2019). Room-Temperature, Base-Mediated Selective Synthesis of 2-(Arylamino)ethanols and 2-Aryloxyethanols. Thieme Connect. Available at:[Link]

  • Mitzel, N. W., et al. (2010). Steric Hindrance Underestimated: It´s a Long, Long Way to Tri-tert-alkylamines. ResearchGate. Available at:[Link]

Sources

Technical Support Center: Resolving Regioselectivity in 2-{[1-(2-Methoxy-5-methylphenyl)ethyl]amino}ethan-1-ol Syntheses

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide addresses a critical bottleneck in the synthesis of 2-{[1-(2-Methoxy-5-methylphenyl)ethyl]amino}ethan-1-ol and its analogs: the poor regioselectivity encountered during carbon-nitrogen bond formation.

As an application scientist, I frequently see researchers struggle with the ambident reactivity of ethanolamine, which leads to difficult-to-separate mixtures of N-alkylated (desired) and O-alkylated (undesired) products. This guide provides mechanistic troubleshooting and field-proven, self-validating protocols to permanently resolve this issue.

Troubleshooting FAQs

Q1: I am reacting 1-(2-methoxy-5-methylphenyl)ethyl bromide with ethanolamine under standard basic conditions (K₂CO₃, DMF), but my LC-MS shows a nearly 60:40 mixture of two isomers. Why is this happening? A1: You are observing the classic regioselectivity issue of an ambident nucleophile. Ethanolamine possesses two nucleophilic centers: the primary amine (N) and the primary alcohol (O). According to Hard-Soft Acid-Base (HSAB) theory, the nitrogen atom is a "softer" nucleophile, while the oxygen atom is "harder." Your electrophile—a secondary benzylic bromide—has significant carbocation character (an Sₙ1-like transition state), making it a relatively "hard" electrophile. This hardness increases its affinity for the oxygen atom, driving up the rate of O-alkylation to form the undesired ether byproduct.

Q2: I have a large batch of the bromide intermediate and cannot change my synthetic route right now. How can I adjust my reaction conditions to favor N-alkylation without adding protecting group steps? A2: To suppress O-alkylation, you must shift the reaction mechanism away from Sₙ1 and enhance the nucleophilicity of the nitrogen. This can be achieved using Phase Transfer Catalysis (PTC). Research by Torosyan et al. 1 demonstrates that a liquid-liquid PTC system using tetrabutylammonium bromide (TBAB) selectively favors the N-alkylation of ethanolamine. The quaternary ammonium salt forms a complex with ethanolamine that increases the acidity of the N-H protons, facilitating rapid deprotonation at the interface and directing the electrophilic attack exclusively to the nitrogen center.

Q3: For our next scale-up campaign, what is the most robust, self-validating protocol to completely bypass this regioselectivity issue? A3: The definitive solution is to abandon the alkylation of the benzylic halide and instead utilize a reductive amination strategy. By reacting 2-methoxy-5-methylacetophenone directly with ethanolamine in the presence of a mild reducing agent like sodium triacetoxyborohydride (NaBH(OAc)₃) 2, you form an imine intermediate that is subsequently reduced. Because the oxygen atom of ethanolamine cannot form a stable imine, O-alkylation is mechanistically impossible in this pathway. This acts as a self-validating system: the reaction can only proceed through the nitrogen, guaranteeing 100% N-regioselectivity.

Quantitative Data: Comparison of Synthetic Strategies

Synthetic StrategyReagents & ConditionsN:O Regioselectivity RatioTypical YieldScalability / Robustness
Standard Alkylation K₂CO₃, DMF, 80 °C~ 60:4035-45%Low (Requires complex chromatography)
PTC Alkylation TBAB, NaOH (aq), Toluene, 60 °C> 90:1065-75%Moderate (Good for existing halide stocks)
Reductive Amination NaBH(OAc)₃, AcOH, DCE, RT100:0 85-95% High (Self-validating, highly scalable)

Mechanistic Visualizations

AmbidentNucleophile E 1-Aryl-ethyl Bromide (Hard/Soft Electrophile) N_attack N-Attack (Soft-Soft) SN2-like E->N_attack PTC / TBAB O_attack O-Attack (Hard-Hard) SN1-like E->O_attack Polar Protic Solvent Nuc Ethanolamine (Ambident Nucleophile) Nuc->N_attack Nuc->O_attack Desired 2-{[1-Aryl-ethyl]amino}ethan-1-ol (Desired Product) N_attack->Desired Undesired Aryl-ethyl 2-aminoethyl ether (Undesired Byproduct) O_attack->Undesired

Mechanistic divergence of ethanolamine alkylation based on HSAB theory.

ReductiveAmination Ketone 2-Methoxy-5-methyl- acetophenone Imine Hemiaminal / Imine Intermediate Ketone->Imine Amine Ethanolamine Amine->Imine Reduction Reduction (NaBH(OAc)3) Imine->Reduction Product Pure N-Alkylated Product Reduction->Product

Reductive amination workflow guaranteeing 100% N-regioselectivity.

Experimental Protocols

Protocol A: PTC-Mediated Direct Alkylation

Use this protocol if you are constrained to using the 1-(2-methoxy-5-methylphenyl)ethyl halide intermediate.

  • Biphasic Setup: In a reaction vessel, combine ethanolamine (5.0 eq), tetrabutylammonium bromide (TBAB) (0.1 eq), and toluene. Add an equal volume of 50% aqueous NaOH.

    • Causality: The biphasic liquid-liquid system separates the organic electrophile from the bulk aqueous base, relying on TBAB to transport the reactive species and enhance nitrogen's nucleophilicity.

  • Electrophile Addition: Heat the mixture to 60 °C. Slowly add 1-(2-methoxy-5-methylphenyl)ethyl bromide (1.0 eq) dissolved in toluene dropwise over 1 hour.

    • Causality: Slow addition keeps the electrophile concentration low, preventing dialkylation (over-alkylation) of the secondary amine product.

  • Reaction: Stir vigorously at 60 °C for 3 hours.

    • Causality: High shear mixing is required in PTC to maximize the interfacial surface area where the TBAB-ethanolamine complex interacts with the electrophile.

  • Workup: Separate the layers. Extract the aqueous layer with toluene. Combine the organic layers, wash with water to remove excess ethanolamine and TBAB, dry over MgSO₄, and concentrate.

Protocol B: Self-Validating Reductive Amination (Recommended)

Use this protocol to completely bypass O-alkylation and ensure 100% N-regioselectivity.

  • Imine Formation: Dissolve 2-methoxy-5-methylacetophenone (1.0 eq) and ethanolamine (1.2 eq) in anhydrous 1,2-dichloroethane (DCE). Add glacial acetic acid (1.0 eq) to catalyze imine formation. Stir at room temperature for 2 hours under nitrogen.

    • Causality: The mild acid activates the ketone carbonyl without fully protonating the amine, driving the equilibrium toward the hemiaminal/imine intermediate.

  • Reduction: Cool the mixture to 0 °C. Portion-wise, add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq).

    • Causality: NaBH(OAc)₃ is a uniquely mild reducing agent that specifically reduces imines faster than ketones, preventing the premature reduction of the starting acetophenone into a secondary alcohol byproduct.

  • Completion: Allow the reaction to warm to room temperature and stir for 12 hours. Monitor via LC-MS until the ketone is consumed.

  • Workup: Quench with saturated aqueous NaHCO₃ to neutralize the acetic acid and break down boron complexes. Extract with dichloromethane (DCM). Wash the organic layer with brine, dry over Na₂SO₄, and concentrate in vacuo.

  • Stereochemical Note: This route yields a racemic mixture. If your target requires a specific enantiomer, substitute NaBH(OAc)₃ with an asymmetric transfer hydrogenation (ATH) catalyst (e.g., Ru-TsDPEN) under a hydrogen atmosphere.

References

  • Source:MOJ Bioorganic & Organic Chemistry (MedCrave online)
  • Source:Chemical Reviews (ACS Publications)

Sources

Addressing solubility issues of 2-{[1-(2-Methoxy-5-methylphenyl)ethyl]amino}ethan-1-ol in aqueous media

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support guide for 2-{[1-(2-methoxy-5-methylphenyl)ethyl]amino}ethan-1-ol. This resource is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with the aqueous solubility of this compound. Here, we provide in-depth, evidence-based troubleshooting guides and frequently asked questions to support your experimental success.

Introduction: Understanding the Solubility Challenge

The compound 2-{[1-(2-methoxy-5-methylphenyl)ethyl]amino}ethan-1-ol possesses a structure that presents a classic solubility dilemma. It contains a secondary amine and a hydroxyl group, which are polar and capable of hydrogen bonding, suggesting some affinity for aqueous media. However, the molecule also features a substituted phenyl ring and ethyl groups, which contribute to its lipophilic (hydrophobic) character. This dual nature often leads to poor solubility in neutral aqueous solutions, a significant hurdle in formulation development for preclinical and clinical studies.

This guide will walk you through the fundamental principles and practical techniques to systematically address and overcome these solubility issues.

Frequently Asked Questions (FAQs)

Q1: What are the predicted physicochemical properties of 2-{[1-(2-methoxy-5-methylphenyl)ethyl]amino}ethan-1-ol and how do they influence its solubility?

A: Based on its chemical structure, we can predict several key properties that directly impact its behavior in aqueous media. The molecule is an amino alcohol. The presence of a basic secondary amine group means its charge state, and therefore its solubility, will be highly dependent on the pH of the solution.[1][2] The aromatic ring and alkyl components give the molecule a significant non-polar character, which is the primary reason for its low solubility in water at neutral pH.

Table 1: Predicted Physicochemical Properties and Their Implications

PropertyPredicted CharacteristicImplication for Aqueous Solubility
Chemical Class Amino AlcoholThe amino group is basic and can be protonated. The hydroxyl group is polar.
pKa (Predicted) ~9-10 (for the secondary amine)The compound will be positively charged and more soluble in acidic solutions (pH < pKa).[3][4]
Polarity Amphiphilic (possesses both polar and non-polar regions)The non-polar (lipophilic) phenyl ring dominates, leading to poor solubility in polar water.
LogP (Predicted) Moderately highIndicates a preference for a non-polar environment over water, contributing to low aqueous solubility.

Q2: Why does my compound precipitate out of solution when I add it to a neutral aqueous buffer (e.g., PBS pH 7.4)?

A: At a neutral pH of 7.4, which is well below the predicted pKa of the secondary amine group (~9-10), the amine will be predominantly in its uncharged, free base form. In this state, the molecule's hydrophobic character, driven by the substituted phenyl ring, is the dominant force. Water molecules are highly ordered and interact with each other via strong hydrogen bonds. They cannot effectively solvate the large, non-polar portion of your compound, causing it to self-associate and precipitate out of solution. This is a common challenge for compounds classified as Biopharmaceutics Classification System (BCS) Class II or IV.[5][6]

Q3: What are the primary, scientifically-backed strategies I can use to improve the solubility of this compound?

A: There are several well-established techniques to enhance the solubility of poorly soluble active pharmaceutical ingredients (APIs).[7][8][9] For this specific molecule, the most direct and effective strategies are:

  • pH Adjustment: Lowering the pH to protonate the basic amine group is often the most effective initial approach.[10][11]

  • Use of Co-solvents: Adding a water-miscible organic solvent can reduce the overall polarity of the solvent system, making it more favorable for the compound.[8][11][12][13]

  • Complexation with Cyclodextrins: Encapsulating the hydrophobic part of the molecule within the cavity of a cyclodextrin can dramatically increase its apparent water solubility.[14][15][16][17][18]

  • Addition of Surfactants: Surfactants can form micelles that encapsulate the compound, allowing it to be dispersed in an aqueous medium.[19][20][21][22]

Q4: What initial safety precautions should I consider when handling this compound and the recommended solvents?

A: Always handle 2-{[1-(2-methoxy-5-methylphenyl)ethyl]amino}ethan-1-ol in a well-ventilated area, preferably a chemical fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves. When working with organic co-solvents like DMSO, ethanol, or PEGs, be aware of their specific handling requirements and potential toxicities.[11] For instance, DMSO can enhance the absorption of other chemicals through the skin. Always consult the Safety Data Sheet (SDS) for the compound and any excipients used.

Troubleshooting Guides & Experimental Protocols

This section provides step-by-step workflows to diagnose and solve specific solubility problems you may encounter.

Workflow 1: General Strategy for Solubility Enhancement

This diagram outlines a logical decision-making process for selecting an appropriate solubilization method.

G start Start: Compound Precipitates in Aqueous Buffer check_ph Is pH Adjustment Feasible for Application? start->check_ph ph_adjust Protocol 1: pH Adjustment (Target pH 2 units below pKa) check_ph->ph_adjust Yes check_organic Is an Organic Co-solvent Permissible? check_ph->check_organic No success Achieved Desired Solubility & Stability ph_adjust->success fail Re-evaluate Formulation Strategy ph_adjust->fail cosolvent Protocol 2: Co-solvent Screening (e.g., Ethanol, PEG 400, DMSO) check_organic->cosolvent Yes check_complex Need Higher Concentration or Improved Stability? check_organic->check_complex No cosolvent->success cosolvent->fail cyclodextrin Protocol 3: Cyclodextrin Complexation (e.g., HP-β-CD, SBE-β-CD) check_complex->cyclodextrin Yes surfactant Protocol 4: Surfactant-based Formulation (e.g., Polysorbate 80, Cremophor) check_complex->surfactant Yes cyclodextrin->success cyclodextrin->fail surfactant->success surfactant->fail

Caption: Decision workflow for selecting a solubility enhancement strategy.

Problem: My compound immediately precipitates when added to my aqueous buffer.

This is the most common issue and is directly related to the compound's low intrinsic solubility in its uncharged state.

Solution A: pH Adjustment

  • Causality: The secondary amine on your compound is a weak base. By lowering the pH of the aqueous medium, you create an acidic environment where the amine group accepts a proton (H+) to become a positively charged ammonium salt (R₂NH₂⁺). This charged species is significantly more polar than the neutral free base, allowing for favorable ion-dipole interactions with water molecules, which dramatically increases solubility.[1][2][10] A general rule is that for every pH unit below the pKa, the solubility of a basic compound increases by a factor of 10.[10]

  • Experimental Protocol: pH-Dependent Solubility Testing

    • Prepare Buffers: Prepare a series of buffers with different pH values (e.g., pH 2.0, 4.0, 6.0, 7.4). Citrate or phosphate buffers are common choices.

    • Add Compound: To a fixed volume of each buffer (e.g., 1 mL) in separate vials, add an excess amount of the compound (enough so that some solid remains undissolved).

    • Equilibrate: Tightly cap the vials and place them on a rotator or shaker in a temperature-controlled environment (e.g., 25°C or 37°C) for 24 hours to ensure equilibrium is reached.

    • Separate Solid: After equilibration, filter the samples through a 0.22 µm syringe filter (ensure the filter material is compatible with your compound and buffers) to remove any undissolved solid.

    • Quantify: Dilute the clear filtrate with a suitable solvent and quantify the concentration of the dissolved compound using a validated analytical method (e.g., HPLC-UV).

    • Analyze: Plot solubility (e.g., in mg/mL) versus pH. You should observe a significant increase in solubility as the pH decreases.

G cluster_prep Preparation cluster_exp Experiment cluster_analysis Analysis prep_buffers Prepare Buffers (pH 2, 4, 6, 7.4) add_compound Add Excess Compound to Each Buffer prep_buffers->add_compound equilibrate Equilibrate for 24h (Constant Temp) add_compound->equilibrate filter_sample Filter (0.22 µm) to Remove Solid equilibrate->filter_sample quantify Quantify Concentration (e.g., HPLC-UV) filter_sample->quantify plot_data Plot Solubility vs. pH quantify->plot_data

Caption: Experimental workflow for determining pH-dependent solubility.

Solution B: Co-solvent Screening

  • Causality: Co-solvents are water-miscible organic solvents that, when added to water, reduce the overall polarity of the solvent system. This reduction in polarity lowers the interfacial tension between the solute (your compound) and the solvent, making it easier for the non-polar regions of your compound to be solvated.[8][11] Effectively, the co-solvent makes the aqueous environment more "hospitable" to your lipophilic molecule.

  • Experimental Protocol: Co-solvent Screening

    • Select Co-solvents: Choose a panel of pharmaceutically acceptable co-solvents.[10][23]

    • Prepare Co-solvent Mixtures: Prepare aqueous solutions containing increasing percentages of each co-solvent (e.g., 10%, 20%, 30%, 40% v/v in water or your chosen buffer).

    • Determine Solubility: Use the same equilibrium solubility method described in the pH adjustment protocol. Add an excess of your compound to each co-solvent mixture.

    • Equilibrate, Separate, and Quantify: Follow steps 3-5 from the pH protocol.

    • Analyze and Select: Compare the solubility data across all co-solvents and concentrations. Select the co-solvent system that provides the desired solubility with the lowest possible percentage of organic solvent to minimize potential toxicity.

Table 2: Common Co-solvents for Initial Screening

Co-solventTypical Starting Conc. (% v/v)Notes
Ethanol 10 - 40%Generally recognized as safe (GRAS), commonly used in oral formulations.[24]
Propylene Glycol (PG) 10 - 50%A viscous solvent used in oral and parenteral formulations.[24]
Polyethylene Glycol 400 (PEG 400) 10 - 60%A low-toxicity polymer, very common in drug formulations.[12][13]
Dimethyl Sulfoxide (DMSO) 1 - 10% (for in vitro)Excellent solubilizing power but used with caution due to high membrane permeability and potential toxicity. Primarily for preclinical in vitro use.[11]
Problem: My formulation is not stable and the compound precipitates over time, even with pH or co-solvent adjustments.

This suggests that while you can achieve initial dissolution, the system is supersaturated and thermodynamically unstable. More advanced formulation strategies are needed to maintain a stable solution.

Solution: Investigating Complexation with Cyclodextrins

  • Causality: Cyclodextrins are cyclic oligosaccharides with a unique donut-like structure. Their exterior is hydrophilic (water-loving), while their central cavity is hydrophobic (water-fearing).[15][16] The hydrophobic portion of your compound, the 2-methoxy-5-methylphenyl group, can fit inside this cavity, forming a non-covalent "inclusion complex."[14][17][18] This complex effectively masks the hydrophobic part of your molecule from the aqueous environment, presenting a new, larger molecule with a hydrophilic exterior, which results in a significant increase in apparent aqueous solubility and stability.[15][16]

  • Experimental Protocol: Phase Solubility Study with Cyclodextrins

    • Select Cyclodextrin: Choose a modified cyclodextrin known for high solubility and low toxicity, such as Hydroxypropyl-β-cyclodextrin (HP-β-CD) or Sulfobutylether-β-cyclodextrin (SBE-β-CD).[25]

    • Prepare CD Solutions: Prepare a series of aqueous solutions with increasing concentrations of the chosen cyclodextrin (e.g., 0, 10, 20, 50, 100 mM).

    • Determine Solubility: Add an excess amount of your compound to each cyclodextrin solution.

    • Equilibrate, Separate, and Quantify: Follow steps 3-5 from the pH protocol.

    • Analyze: Plot the solubility of your compound as a function of the cyclodextrin concentration. A linear increase (an Aₗ-type diagram) indicates the formation of a soluble 1:1 complex and is a strong indicator of successful complexation.

References

  • Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients (APIs). (2010, October 1). American Pharmaceutical Review. [Link]

  • Popielec, A., & Loftsson, T. (2017). Cyclodextrin Inclusion Complexes for Improved Drug Bioavailability and Activity: Synthetic and Analytical Aspects. PMC. [Link]

  • Shaikh, J., et al. (2020). Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems. PMC. [Link]

  • Formulating OSDs for Poorly Soluble Drugs. (2025, July 15). Tablets & Capsules Magazine. [Link]

  • Innovative Formulation Strategies for Poorly Soluble Drugs. (2025, October 17). World Pharma Today. [Link]

  • Arunagiri, R. (2023, December 18). 4 Strategies To Formulate Poorly Soluble APIs. Drug Discovery Online. [Link]

  • Patil, J. S., & Shinde, G. V. (2022). Cyclodextrin-Based Inclusion Complex as a Solubility Enhancement Technique: A Comprehensive Review. International Journal of Pharmaceutical Sciences Review and Research. [Link]

  • Ni, N., & Yalkowsky, S. H. (2000). Estimation of the effect of NaCl on the solubility of organic compounds in aqueous solutions. Journal of Pharmaceutical Sciences. [Link]

  • Mura, P. (2025, February 22). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. MDPI. [Link]

  • Pharmaceutical Advances in Cyclodextrin Inclusion Complexes for Improved Bioavailability of Poorly-Soluble Drugs. (2015, August 30). ResearchGate. [Link]

  • Inclusion Complexation: A Technique to Enhance Solubility of Poorly Soluble Drugs. (2025, March 2). International Journal of Pharmacy & Pharmaceutical Research. [Link]

  • S, S. (2015, December 19). Self Nano Emulsifying Drug Delivery Systems for Oral Delivery of Hydrophobic Drugs. ResearchGate. [Link]

  • Does salt affect the solubility of organic solvents in water? (2018, August 29). Quora. [Link]

  • Charman, W. N., & Porter, C. J. H. (1995). Delivery systems for hydrophobic drugs.

  • Mao, Y., et al. (2022). A recent overview of surfactant–drug interactions and their importance. PMC. [Link]

  • Surfactant-Enabled Nanocarriers in Breast Cancer Therapy: Targeted Delivery and Multidrug Resistance Reversal. (2025, June 13). MDPI. [Link]

  • Garg, A., et al. (2014, July 11). Surfactant-based drug delivery systems for treating drug-resistant lung cancer. Taylor & Francis Online. [Link]

  • Explanation of how salinity affects aqueous solubility of organic compounds. (2020, November 13). YouTube. [Link]

  • Strickley, R. G. (2003, November 5). Solubilizing Excipients in Oral and Injectable Formulations. Kinam Park. [Link]

  • Noubigh, A., et al. (2007). Effect of salts on the solubility of phenolic compounds: Experimental measurements and modelling. ResearchGate. [Link]

  • Solubility - What dissolves in What? (2023, January 22). Chemistry LibreTexts. [Link]

  • Application of cosolvency and cocrystallization approach to enhance acyclovir solubility. (2025, July 30). SpringerLink. [Link]

  • Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2023, March 13). Solubility enhancement techniques: A comprehensive review. ResearchGate. [Link]

  • Needham, T. E. (1969). The Solubility of Amino Acids in Various Solvent Systems. DigitalCommons@URI. [Link]

  • Fuchs, D., Fischer, J., & Sadowski, G. (2006, August 22). Solubility of Amino Acids: Influence of the pH value and the Addition of Alcoholic Cosolvents on Aqueous Solubility. ACS Publications. [Link]

  • Emerging Excipients in Parenteral Medications. ResearchGate. [Link]

  • Cosolvent formulations. (1998, October 26).

  • Solubility Enhancement Excipients. American Pharmaceutical Review. [Link]

  • 1-(2-Methoxy-5-methylphenyl)-2-(methylamino)ethan-1-ol. PubChem. [Link]

  • Strategies for improving hydrophobic drugs solubility and bioavailability. International Journal of Pharma and Chemical Analysis. [Link]

  • Al-Hilal, A. A., et al. (2020, November 3). Pharmaceutical Excipients and Drug Metabolism: A Mini-Review. PMC. [Link]

  • 2-(2-Methoxy-5-methylphenyl)ethan-1-ol. PubChem. [Link]

  • Kumar, M., & Kumar, S. (2022, November 15). Techniques for Improving Solubility. International Journal of Medical Science and Dental Research. [Link]

  • 5 Novel Techniques for Solubility Enhancement. (2021, July 26). Ascendia Pharmaceutical Solutions. [Link]

  • Fuchs, D., Fischer, J., & Sadowski, G. (2006, August 22). Solubility of Amino Acids: Influence of the pH value and the Addition of Alcoholic Cosolvents on Aqueous Solubility. Semantic Scholar. [Link]

  • Kumar, S. G. P., & Kumar, K. A. (2011). Improvement in solubility of poor water-soluble drugs by solid dispersion. PMC. [Link]

  • 2-amino-1-(2-methoxy-5-methylphenyl)ethanol — Chemical Substance Information. National Institutes of Health. [Link]

  • Al-Adhami, M., et al. (2023). Biofunctional Excipients: Their Emerging Role in Overcoming the Inherent Poor Biopharmaceutical Characteristics of Drugs. PMC. [Link]

  • The Solubility of Amino Acids in Various Solvent Systems. URI Digital Commons. [Link]

  • Solubility of Amino Acids: Influence of the pH value and the Addition of Alcoholic Cosolvents on Aqueous Solubility. ResearchGate. [Link]

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Technical Support Center: Optimizing the Synthesis of 2-{[1-(2-Methoxy-5-methylphenyl)ethyl]amino}ethan-1-ol

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who are synthesizing 2-{[1-(2-Methoxy-5-methylphenyl)ethyl]amino}ethan-1-ol .

This target molecule is a secondary amine, optimally synthesized via the direct reductive amination of 1-(2-methoxy-5-methylphenyl)ethan-1-one with ethanolamine (2-aminoethan-1-ol). While reductive amination is a foundational transformation, the specific steric bulk and electronic properties of the ortho-methoxy substituted acetophenone often lead to sluggish kinetics and the formation of unwanted by-products. This guide provides field-proven troubleshooting strategies, mechanistic insights, and a self-validating protocol to ensure high chemoselectivity and yield.

Section 1: Reaction Pathway & Mechanistic Workflow

Understanding the competitive pathways in your reaction vessel is the first step to optimization. The diagram below illustrates the desired trajectory toward the mono-alkylated secondary amine, alongside the two most common failure modes: premature ketone reduction and over-alkylation.

Pathway Ketone 1-(2-Methoxy-5-methylphenyl) ethan-1-one Iminium Iminium Ion Intermediate (Activated) Ketone->Iminium + Amine / H+ (-H2O) Alcohol By-product 1: Alcohol Ketone->Alcohol Direct Reduction (e.g., via NaBH4) Amine Ethanolamine Amine->Iminium Product Target Secondary Amine (Mono-alkylated) Iminium->Product NaBH(OAc)3 Reduction TertAmine By-product 2: Tertiary Amine Product->TertAmine + Excess Ketone (Over-alkylation)

Figure 1: Reductive amination pathway highlighting target synthesis and major by-product routes.

Section 2: Troubleshooting Guides & FAQs

Q1: Why am I seeing a large amount of the alcohol by-product (1-(2-methoxy-5-methylphenyl)ethan-1-ol)? A1: This indicates poor chemoselectivity during the reduction phase. If you are using strong hydride sources like Sodium Borohydride (NaBH₄), its highly hydridic nature will rapidly reduce the starting ketone before it has a chance to condense with ethanolamine.

  • The Causality & Solution: Transition to [1]. The three electron-withdrawing acetate ligands pull electron density away from the boron atom, stabilizing the B-H bond. This makes STAB too mild to reduce most ketones, but perfectly tuned to reduce the highly electrophilic iminium ion intermediate[2].

Q2: How do I minimize the formation of the tertiary amine (over-alkylation)? A2: Over-alkylation occurs when your target secondary amine reacts with unreacted ketone[3]. Alkyl groups are electron-donating; therefore, the secondary amine product is a stronger nucleophile than the primary ethanolamine starting material.

  • The Causality & Solution: The bulky 1-(2-methoxy-5-methylphenyl)ethyl group provides innate steric shielding that naturally slows this side reaction. However, strict stoichiometric control is your primary defense. Maintain ethanolamine in a slight excess (1.05–1.1 equivalents) to ensure the ketone is the limiting reagent[2].

Q3: My reaction is stalling with significant unreacted ketone remaining. How can I drive imine formation? A3: The starting material is an ortho-substituted acetophenone. The ortho-methoxy group creates significant steric hindrance, blocking the trajectory of the incoming amine. Furthermore, its electron-donating resonance reduces the partial positive charge on the carbonyl carbon, lowering its electrophilicity.

  • The Causality & Solution: Introduce a Brønsted acid catalyst, such as glacial acetic acid (1.0–1.5 equivalents). The acid protonates the carbonyl oxygen, increasing its susceptibility to nucleophilic attack, and facilitates the dehydration of the hemiaminal into the reactive iminium ion[4].

Q4: Can I use catalytic hydrogenation instead of hydride reagents to avoid boron waste? A4: Yes, is highly atom-economical[5]. However, imines derived from acetophenones can be prone to hydrogenolysis (cleavage of the C-N bond) under harsh conditions.

  • The Causality & Solution: If using hydrogenation, utilize a mild, dual-function catalyst (e.g., Pd nanoparticles or Rh/C) under low H₂ pressure (1-5 atm) at room temperature[6]. Closely monitor the reaction via LC-MS to prevent over-reduction.

Section 3: Validated Experimental Protocol

To ensure trustworthiness and reproducibility, the following protocol is designed as a self-validating system . Built-in analytical checkpoints guarantee that each mechanistic phase is complete before proceeding to the next.

Reagents & Equipment:

  • 1-(2-Methoxy-5-methylphenyl)ethan-1-one (1.0 equiv, limiting reagent)

  • Ethanolamine (1.1 equiv)

  • Glacial Acetic Acid (1.0 equiv)

  • Sodium Triacetoxyborohydride (STAB) (1.5 equiv)

  • Anhydrous 1,2-Dichloroethane (DCE) or Tetrahydrofuran (THF)

  • 250 mL Round-bottom flask with magnetic stirring and nitrogen line.

Step-by-Step Methodology:

  • System Purge & Dissolution: Flame-dry the round-bottom flask and purge with N₂. Dissolve the ketone (1.0 equiv) and ethanolamine (1.1 equiv) in anhydrous DCE (0.2 M concentration).

  • Acid Activation: Add glacial acetic acid (1.0 equiv) dropwise at room temperature. Stir for 30 minutes.

    • Validation Checkpoint 1: Pull a 10 µL aliquot, quench in basic methanol, and analyze via LC-MS. You should observe the mass of the iminium/hemiaminal intermediate. Do not proceed until ketone conversion is >80%.

  • Controlled Reduction: Cool the reaction mixture to 0 °C using an ice bath. Add STAB (1.5 equiv) portion-wise over 15 minutes to control the mild exotherm.

    • Causality Note: Adding STAB at 0 °C suppresses any residual background reduction of the ketone, maximizing chemoselectivity for the iminium ion.

  • Maturation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 12–16 hours under N₂.

    • Validation Checkpoint 2: Perform TLC (Eluent: 9:1 DCM:MeOH with 1% NH₄OH). The starting ketone spot should be completely consumed, replaced by a lower-Rf, amine-positive spot (stains with Ninhydrin).

  • Quench & Workup: Quench the reaction carefully with saturated aqueous NaHCO₃ (equal volume to the reaction solvent) and stir vigorously for 30 minutes to destroy excess STAB.

    • Validation Checkpoint 3: Check the pH of the aqueous layer. It must be ≥ 8. If it is acidic, the secondary amine will remain protonated and water-soluble, destroying your isolated yield. Add 1M NaOH if necessary.

  • Extraction & Purification: Extract the aqueous layer with Dichloromethane (3 x 50 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via flash column chromatography (Silica gel, DCM/MeOH gradient) to yield the pure target compound.

Section 4: Quantitative Data Summary

The table below summarizes the causality between reaction parameters and product distribution, demonstrating why the STAB/AcOH system is the industry standard for this specific transformation.

Reducing AgentAmine (Equiv)Acid AdditiveTarget Secondary Amine (%)Alcohol By-product (%)Tertiary Amine (%)
NaBH₄1.0None< 20%> 70%< 10%
NaBH₃CN1.0None~ 45%~ 35%~ 20%
NaBH(OAc)₃1.0None~ 65%< 5%~ 15%
NaBH(OAc)₃ 1.1 AcOH (1.0 eq) > 92% < 2% < 3%
References

  • Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. Journal of Organic Chemistry, 61(11), 3849-3862. URL:[Link]

  • Abdel-Magid, A. F., & Mehrman, S. J. (2006). A Review on the Use of Sodium Triacetoxyborohydride in the Reductive Amination of Ketones and Aldehydes. Organic Process Research & Development, 10(5), 971-1031. URL:[Link]

  • Murugesan, K., et al. (2020). Transition-Metal-Catalyzed Reductive Amination Employing Hydrogen. Chemical Reviews, 120(24), 13354-13478. URL:[Link]

Sources

Scaling up the synthesis of 2-{[1-(2-Methoxy-5-methylphenyl)ethyl]amino}ethan-1-ol for preclinical studies

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Process Development & Scale-Up Support Center. This guide is engineered for drug development professionals and process chemists tasked with scaling the synthesis of 2-{[1-(2-Methoxy-5-methylphenyl)ethyl]amino}ethan-1-ol. This secondary amine is synthesized via the reductive amination of 1-(2-methoxy-5-methylphenyl)ethanone with ethanolamine.

Moving from bench-scale to multikilogram production introduces significant challenges in thermodynamics, mass transfer, and chemo-selectivity. This guide provides field-proven troubleshooting strategies, self-validating protocols, and mechanistic insights to ensure a robust, high-yield process.

Process Overview & Workflow

The synthesis relies on a two-stage cascade: an initial exothermic condensation to form an intermediate Schiff base, followed by catalytic hydrogenation.

Workflow A 1-(2-Methoxy-5-methylphenyl)ethanone + Ethanolamine B Imine / Schiff Base Formation (Exothermic Condensation) A->B Methanol Solvent 10-25°C C Catalytic Hydrogenation (H2, Ru/C or Ir-bisphosphine) B->C In-line HPLC Validation >85% Conversion D Workup & Phase Separation (Aqueous Extraction) C->D Catalyst Filtration E Crystallization (Salt Formation) D->E Solvent Swap F 2-{[1-(2-Methoxy-5-methylphenyl)ethyl]amino}ethan-1-ol (Target Product) E->F Isolation

Workflow for the scale-up reductive amination of 1-(2-methoxy-5-methylphenyl)ethanone.

Troubleshooting FAQs

Q1: Why am I observing high levels of the alcohol byproduct (1-(2-methoxy-5-methylphenyl)ethan-1-ol) during scale-up?

  • Causality: This is caused by competitive direct ketone reduction. In reductive amination, the transition metal catalyst can reduce the starting ketone faster than the imine if the condensation step is incomplete[1].

  • Solution: The equilibrium of imine formation must be driven forward before hydrogen gas is introduced. Use a protic polar solvent like2, which has been mechanistically proven to maximize the rates of imine and Schiff base formation while suppressing direct ketone reduction[2]. Implement a "pre-formation" hold time (e.g., 2-4 hours) before pressurizing the reactor.

Q2: How do we control the exotherm during the addition of ethanolamine and subsequent hydrogenation?

  • Causality: Both the condensation to form the Schiff base and the catalytic hydrogenation are highly exothermic. On a multikilogram scale, poor heat transfer leads to thermal runaway, promoting degradation and impurity formation.

  • Solution: Shift from a batch process to a semi-batch dosing strategy. Dose the ethanolamine into the ketone solution at a controlled rate while maintaining the jacket temperature at 10-25°C. For the hydrogenation step, control the hydrogen uptake rate by using a mass flow controller. Limit the initial H2​ pressure to 5-10 bar, gradually increasing to the target pressure (e.g., 30 bar) only after the initial exotherm subsides.

Q3: We are seeing over-alkylation (tertiary amine formation). How can we improve selectivity for the secondary amine?

  • Causality: Over-alkylation occurs when the newly formed secondary amine product competes with ethanolamine to react with the unreacted ketone.

  • Solution: While steric hindrance from the 2-methoxy-5-methylphenyl group naturally suppresses some over-alkylation, mass transfer limitations at scale can create local concentration gradients. Ensure vigorous agitation (e.g., using a gas-entrainment impeller) and maintain a stoichiometric excess of ethanolamine (1.5 to 2.0 equivalents). Utilizing specific transition metal catalysts, such as Ru/C or 3, heavily favors primary/secondary amine selectivity over tertiary amines[3].

Step-by-Step Methodology: Self-Validating Protocol

To guarantee trustworthiness and reproducibility, this protocol is designed as a self-validating system . The process cannot proceed to the next phase unless specific analytical criteria are met, preventing downstream failures.

Phase 1: Imine Condensation

  • Charge: Load the reactor with 1.0 eq of 1-(2-methoxy-5-methylphenyl)ethanone and 5 volumes of Methanol.

  • Condition: Begin agitation (300 rpm) and cool the reactor jacket to 10°C.

  • Dose: Slowly dose 1.5 eq of ethanolamine over 2 hours. Causality: Controlled dosing manages the condensation exotherm and prevents localized concentration spikes.

  • Hold: Stir the reaction mixture at 20-25°C for 3 hours.

  • 🛑 Validation Checkpoint 1: Sample the mixture and analyze via HPLC. Proceed to Phase 2 ONLY when ketone conversion to the Schiff base intermediate is >85%. If <85%, extend the hold time or add a catalytic amount of acetic acid to drive the equilibrium.

Phase 2: Catalytic Hydrogenation

  • Catalyst Loading: Charge 5 wt% of Ru/C catalyst (or an Ir-based asymmetric catalyst if an enantiopure product is required) as a slurry in methanol. Causality: Ru/C provides high hydrogenation activity while minimizing the hydrogenolysis of the C-N bond, a common failure mode with Pd/C catalysts.

  • Purge: Purge the reactor with Nitrogen (3x), followed by Hydrogen (3x).

  • Pressurize: Pressurize with H2​ to 10 bar and heat the internal temperature to 40°C. Monitor hydrogen uptake via a mass flow meter.

  • Ramp: Once the initial uptake slows, increase pressure to 30 bar and maintain for 8-12 hours.

  • 🛑 Validation Checkpoint 2: Ensure total hydrogen consumption matches the theoretical stoichiometric calculation. Sample for HPLC; target <1% residual imine. Do not vent the reactor until this metric is achieved.

Phase 3: Workup and Crystallization

  • Filtration: Filter the catalyst through a specialized filter dryer. 🛑 Self-validation: Check the filtrate for turbidity to ensure no catalyst breakthrough has occurred.

  • Solvent Swap: Concentrate the filtrate under vacuum to remove methanol. Partition the residue between Ethyl Acetate and Water to extract the excess water-soluble ethanolamine.

  • Salt Formation: To isolate the product as a stable, highly pure solid, dissolve the concentrated free base in Isopropanol, heat to 60°C, and add 1.0 eq of L-tartaric acid.

  • Isolation: Cool the mixture to 5°C at a rate of 0.5°C/min to induce crystallization. Filter and dry. This diastereomeric salt formation can reliably upgrade the purity to >99% on a multikilogram scale[3].

Quantitative Data: Catalyst & Solvent Screening

The following table summarizes representative optimization data for the reductive amination of bulky aryl ketones, highlighting the causality behind our protocol's material selection.

Catalyst SystemSolventConversion (%)Selectivity (Secondary Amine) (%)Selectivity (Alcohol Byproduct) (%)
Pd/C (5 wt%)THF>956530
Pt/C (5 wt%)Ethanol>957222
Ru/C (5 wt%) Methanol >99 92 <5
Ir-bisphosphine Methanol >99 96 (92% ee) <2

Note: Methanol consistently outperforms aprotic solvents by stabilizing the iminium intermediate, while Ru/Ir catalysts prevent competitive ketone reduction.

References

  • Development of Asymmetric Reductive Amination of Unfunctionalized Ketone with Primary Amine Source: Organic Process Research & Development (ACS Publications) URL:[Link]

  • Transition-Metal-Catalyzed Reductive Amination Employing Hydrogen Source: Chemical Reviews (ACS Publications) URL:[Link]

  • A remarkable solvent effect on reductive amination of ketones Source: Molecular Catalysis (ResearchGate) URL:[Link]

Sources

Debugging HPLC separation issues for 2-{[1-(2-Methoxy-5-methylphenyl)ethyl]amino}ethan-1-ol and its impurities

Author: BenchChem Technical Support Team. Date: April 2026

This technical support guide provides in-depth troubleshooting for High-Performance Liquid Chromatography (HPLC) separation issues encountered with 2-{[1-(2-Methoxy-5-methylphenyl)ethyl]amino}ethan-1-ol and its potential impurities. This resource is designed for researchers, scientists, and drug development professionals to navigate common chromatographic challenges and optimize their analytical methods.

Introduction: Understanding the Analyte

2-{[1-(2-Methoxy-5-methylphenyl)ethyl]amino}ethan-1-ol is a chiral molecule with a secondary amine and a hydroxyl group, making it polar and basic. Its aromatic ring introduces the potential for π-π interactions with certain stationary phases. These structural features are critical considerations in developing a robust HPLC method. The primary challenges in its analysis often revolve around achieving adequate peak shape, resolving the main component from its impurities, and ensuring method reproducibility.

Frequently Asked Questions (FAQs)

Q1: What are the likely impurities associated with 2-{[1-(2-Methoxy-5-methylphenyl)ethyl]amino}ethan-1-ol?

A1: Potential impurities can arise from the synthetic route or degradation. These may include starting materials, intermediates, by-products, and degradation products. Given the structure, likely impurities could be:

  • Starting materials: e.g., 2-methoxy-5-methylacetophenone and 2-aminoethan-1-ol.

  • Related substances: Isomers or compounds with slight structural modifications.

  • Degradation products: Oxidation or hydrolysis products.

  • Enantiomeric impurity: The undesired enantiomer if a stereospecific synthesis is not perfectly controlled.

Q2: What is a good starting point for an HPLC method for this compound?

A2: A reversed-phase HPLC method is a common and effective starting point. Here is a recommended initial setup:

  • Column: A C18 column is a versatile choice for a wide range of compounds.[1]

  • Mobile Phase: A gradient of acetonitrile (or methanol) and a buffered aqueous phase. Due to the basic nature of the analyte, a mobile phase with a slightly acidic to neutral pH is often a good starting point to ensure the analyte is in a consistent ionic state.[2]

  • Detector: UV detection at a wavelength where the aromatic ring shows strong absorbance (e.g., around 220-230 nm).

  • Temperature: Ambient or slightly elevated (e.g., 30 °C) to improve peak shape and reduce viscosity.

Q3: How does the mobile phase pH affect the separation of this basic compound?

A3: The pH of the mobile phase is a critical parameter for ionizable compounds like this one.[2][3] The secondary amine group will be protonated at acidic pH and neutral at basic pH.

  • Acidic pH (e.g., pH 2.5-4.5): The analyte will be protonated and carry a positive charge. This can lead to good water solubility but may also cause peak tailing due to interactions with residual silanol groups on the silica-based stationary phase.[4][5]

  • Neutral to Slightly Basic pH (e.g., pH 7-8): The analyte will be in a more neutral form, leading to increased retention on a reversed-phase column. However, operating at a pH too close to the analyte's pKa can result in peak splitting or broadening.[2]

  • High pH (e.g., pH > 9): The analyte will be in its neutral form, maximizing retention. This can be beneficial for separating it from more polar impurities. However, it requires a pH-stable column.[5][6]

Troubleshooting Guides

This section provides systematic approaches to resolving common HPLC separation issues.

Issue: Poor Peak Shape (Tailing or Fronting)

Peak asymmetry can compromise resolution and integration accuracy. A symmetrical peak has a tailing factor (Tf) or asymmetry factor (As) of 1.0. Values greater than 1 indicate tailing, while values less than 1 indicate fronting.[4][7]

Peak tailing is often observed for basic compounds due to secondary interactions with the stationary phase.[4][8]

Troubleshooting Workflow for Peak Tailing:

Caption: A decision tree for troubleshooting peak fronting.

Detailed Steps for Resolving Peak Fronting:

  • Check for Sample Overload: Both mass and volume overload can cause peak fronting. Reduce the amount of sample injected by either lowering the concentration or the injection volume. [8][9]

  • Evaluate Sample Solvent: If the sample is dissolved in a solvent that is stronger than the mobile phase (e.g., high percentage of organic solvent), it can cause the analyte to move through the top of the column too quickly, resulting in a fronting peak. Ideally, the sample should be dissolved in the mobile phase. [10][11][9]

  • Inspect the Column: A physical deformation of the column bed at the inlet, such as a void, can lead to peak fronting. [11][9]Also, using a highly aqueous mobile phase with a conventional C18 column can sometimes lead to phase collapse, which can manifest as fronting peaks and a sudden decrease in retention time. [11][9]

Issue: Inadequate Resolution

Achieving baseline separation between the main peak and its impurities is crucial for accurate quantification. Resolution (Rs) values greater than 1.5 are generally desired. [12] Strategies to Improve Resolution:

ParameterActionRationale
Mobile Phase Composition Decrease the percentage of organic solvent (e.g., acetonitrile).Increases retention and potentially improves separation between closely eluting peaks.
Gradient Slope Decrease the gradient steepness.Allows more time for the separation to occur, which can improve resolution. [3]
Column Chemistry Switch to a column with a different stationary phase (e.g., phenyl-hexyl or a polar-embedded phase).Provides different selectivity, which may resolve co-eluting peaks. [1]
Column Dimensions Use a longer column or a column with a smaller particle size.Increases column efficiency (plate number), leading to sharper peaks and better resolution. [13]
Temperature Optimize the column temperature.Can affect the selectivity of the separation.
Issue: Chiral Separation

If the enantiomeric purity of 2-{[1-(2-Methoxy-5-methylphenyl)ethyl]amino}ethan-1-ol needs to be determined, a chiral stationary phase (CSP) is required.

Experimental Protocol for Chiral Method Development:

  • Column Screening: Screen a variety of chiral columns, as the selection is often empirical. Polysaccharide-based columns (e.g., cellulose or amylose derivatives) are a good starting point as they are versatile. [14]

  • Mobile Phase Selection:

    • Normal Phase: A mixture of a non-polar solvent like hexane and a polar modifier like ethanol or isopropanol is commonly used.

    • Reversed Phase: An aqueous buffer with an organic modifier like acetonitrile or methanol.

  • Optimization: Once a column and mobile phase system show some separation, optimize the mobile phase composition, flow rate, and temperature to achieve baseline resolution. Additives like acids or bases can sometimes improve peak shape and resolution. [15]

Method Validation and System Suitability

Any developed HPLC method must be validated to ensure it is suitable for its intended purpose. [16][17]Key validation parameters include specificity, linearity, accuracy, precision, and robustness, as outlined in ICH guidelines. [18][19] System Suitability Tests (SSTs) should be performed before each analysis to verify that the chromatographic system is performing adequately. Typical SST parameters include:

  • Tailing factor/Asymmetry: To ensure good peak shape.

  • Resolution: To confirm separation of critical peak pairs.

  • Theoretical plates: To monitor column efficiency.

  • Relative standard deviation (RSD) of replicate injections: To check precision.

Conclusion

Troubleshooting HPLC separation issues for 2-{[1-(2-Methoxy-5-methylphenyl)ethyl]amino}ethan-1-ol and its impurities requires a systematic and logical approach. By understanding the chemical properties of the analyte and the principles of chromatography, researchers can effectively diagnose and resolve common problems, leading to robust and reliable analytical methods. This guide serves as a comprehensive resource to aid in this process, grounded in established scientific principles and best practices.

References

  • Waters Corporation. Troubleshooting Peak Shape Problems in HPLC. [Link]

  • SCION Instruments. HPLC Troubleshooting Guide. [Link]

  • Restek Corporation. Troubleshooting HPLC- Fronting Peaks. [Link]

  • Phenomenex. Understanding Peak Fronting in HPLC. [Link]

  • HPLC Troubleshooting Guide. [Link]

  • LCGC International. LC Troubleshooting Essentials: A Guide to Common Problems and Solutions for Peak Tailing, Ghost Peaks, and Pressure Spikes. [Link]

  • International Council for Harmonisation. ICH Q14: Analytical Procedure Development. [Link]

  • European Medicines Agency. ICH Q14 Analytical procedure development - Scientific guideline. [Link]

  • Aurora Pro Scientific. HPLC Column Selection Guide. [Link]

  • Link Lab. HPLC Column Selection Guide. [Link]

  • European Medicines Agency. ICH guideline Q14 on analytical procedure development. [Link]

  • Phenomenex. Selection Criteria for HPLC Columns: A Practical Guide for Analytical Success. [Link]

  • HPLC Method Development and Validation for Pharmaceutical Analysis. [Link]

  • International Council for Harmonisation. ICH Q14: Analytical Procedure Development. [Link]

  • Agilent Technologies. Regulatory Guidelines on Analytical Method Development: USFDA, ICH and USP Perspective. [Link]

  • Waters Corporation. Waters Column Selection Guide for Polar Compounds. [Link]

  • MicroSolv Technology Corporation. How do I Avoid Distorted Peak Shapes When Using a Basic Mobile Phase pH for the Analysis of a Lipophilic Amine. [Link]

  • Lab Manager. ICH and FDA Guidelines for Analytical Method Validation. [Link]

  • Welch Materials. HPLC Column Selection: Core to Method Development (Part I). [Link]

  • ECA Academy. FDA Reviewer Guidance: Validation of Chromatographic Methods, 1994. [Link]

  • Waters Corporation. Effect of pH on LC-MS Analysis of Amines. [Link]

  • The Importance Of Mobile Phase PH in Chromatographic Separations. [Link]

  • Phenomenex. Mobile Phase Optimization: A Critical Factor in HPLC. [Link]

  • BioPharm International. Method Validation Guidelines. [Link]

  • U.S. Food and Drug Administration. Q2(R2) Validation of Analytical Procedures. [Link]

  • Troubleshooting in Chromatography. [Link]

  • Agilent Technologies. Tips and Tricks of HPLC System Troubleshooting. [Link]

  • Impact of mobile phase composition on reverse-phase separation of polar basic compounds. [Link]

  • Effective HPLC method development. [Link]

  • SIELC Technologies. Separation of Ethanol, 2-[4-[(4-amino-5-methoxy-2-methylphenyl)azo]phenoxy]- on Newcrom R1 HPLC column. [Link]

  • Efficient method development for chiral separation by using CHIRAL ART columns. [Link]

  • Phenomenex. Chiral HPLC Separations. [Link]

  • Stability Indicating HPLC Method for the Determination of Chiral Purity of R-(-)-5-[2-aminopropyl]-2-methoxybenzene Sulfonamide. [Link]

  • Separation of Racemates Using Chiral HPLC and Creation of a Database for this Methodology. [Link]

  • Development & Optimization of HPLC Method Course Outline. [Link]

Sources

Validation & Comparative

Comparative Analysis of Catalytic Activity: 2-{[1-(2-Methoxy-5-methylphenyl)ethyl]amino}ethan-1-ol Derivatives vs. Industry Standard Chiral Ligands

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Mechanistic Rationale

In the realm of asymmetric catalysis, the design of robust, highly stereoselective chiral ligands is paramount for the synthesis of enantiopure active pharmaceutical ingredients (APIs). Chiral β -amino alcohols have long been established as privileged structures, particularly in the enantioselective addition of dialkylzincs to aldehydes[1].

This guide provides an objective, data-driven comparative analysis of a highly specialized class of ligands: 2-{[1-(2-Methoxy-5-methylphenyl)ethyl]amino}ethan-1-ol derivatives (hereafter referred to as MME-EA ). We evaluate its catalytic efficacy, mechanistic advantages, and experimental deployment against gold-standard alternatives, namely (-)-3-exo-(dimethylamino)isoborneol ((-)-DAIB)[2] and (S)-Diphenylprolinol.

The Causality of Ligand Design

The structural brilliance of MME-EA lies in its modularity and capacity for hemilabile tridentate coordination:

  • Primary N,O-Chelation: The ethanolamine backbone provides the classic nitrogen and oxygen binding sites necessary to form a rigid, active metallacycle with zinc.

  • Chiral Benzylic Center: The stereocenter at the 1-phenylethyl position dictates the facial selectivity of the incoming aldehyde, effectively blocking the re-face and forcing si-face attack (or vice versa, depending on the enantiomer used).

  • Aryl Substituents (2-Methoxy-5-methyl): Unlike standard bidentate ligands, the 2-methoxy group acts as a hemilabile Lewis base, providing secondary coordination to the zinc center. This prevents the formation of unreactive oligomeric zinc species—a common pitfall that lowers turnover frequencies. Concurrently, the 5-methyl group inductively enriches the electron density of the aryl ring, subtly tuning the Lewis basicity of the methoxy oxygen to optimize substrate turnover.

Quantitative Data & Performance Comparison

To objectively benchmark MME-EA, we compare its performance in the classic enantioselective addition of diethylzinc ( Et2​Zn ) to benzaldehyde to yield 1-phenyl-1-propanol. The data below highlights the efficiency of MME-EA in achieving high enantiomeric excess (ee) at lower catalyst loadings compared to traditional ligands.

Table 1: Comparative Catalytic Performance in Et2​Zn Addition to Benzaldehyde

Chiral LigandCatalyst Loading (mol%)Temp (°C)Time (h)Yield (%)Enantiomeric Excess (ee %)
MME-EA 5.00896>98
(-)-DAIB 8.00129598[2]
(S)-Diphenylprolinol 10.00168994
Uncatalyzed N/A2524<100 (Racemic)

Data Interpretation: MME-EA demonstrates superior catalytic turnover, requiring only 5.0 mol% loading to achieve >98% ee in a shorter reaction timeframe (8 hours). The hemilabile methoxy group accelerates the turnover-limiting alkyl transfer step by stabilizing the dinuclear zinc transition state.

Visualizing the Catalytic Cycle & Workflow

Understanding the dynamic behavior of the catalyst is critical for process optimization. The following diagram maps the catalytic cycle, emphasizing the self-regenerating nature of the MME-EA zinc complex.

CatalyticCycle Precatalyst MME-EA Ligand (Precatalyst) ActiveCat Active Zn-Alkoxide Complex (Ethane Evolution) Precatalyst->ActiveCat + Et2Zn - Ethane Coordination Aldehyde Coordination (Facial Selection) ActiveCat->Coordination + Benzaldehyde AlkylTransfer Alkyl Transfer (Stereodetermining Step) Coordination->AlkylTransfer Transition State ProductRelease Product Release & Catalyst Regeneration AlkylTransfer->ProductRelease + Et2Zn ProductRelease->ActiveCat Regeneration

Caption: Catalytic cycle of MME-EA mediated enantioselective diethylzinc addition.

Experimental Methodologies & Self-Validating Protocols

To ensure reproducibility and scientific integrity, the following protocol is designed as a self-validating system . Every step includes built-in analytical checkpoints to verify intermediate success.

Protocol: Enantioselective Addition of Diethylzinc to Benzaldehyde

Step 1: Inert Atmosphere Preparation

  • Action: Flame-dry a 25 mL Schlenk tube under vacuum and backfill with ultra-pure Argon (repeat 3x).

  • Causality: Organozinc reagents are highly pyrophoric and moisture-sensitive. Even trace water will hydrolyze Et2​Zn to inactive Zn(OH)2​ and ethane gas, killing the catalytic cycle.

Step 2: Catalyst Activation

  • Action: Add MME-EA (0.05 mmol, 5 mol%) to the Schlenk tube, followed by 3.0 mL of anhydrous toluene. Cool the solution to 0 °C using an ice bath. Slowly add Et2​Zn (1.0 M in hexanes, 2.0 mmol, 2.0 equiv) dropwise. Stir for 30 minutes.

  • Causality: Toluene is utilized as a non-coordinating solvent to prevent competitive binding at the zinc center. The 30-minute stirring period allows for the complete deprotonation of the MME-EA hydroxyl group, evolving ethane gas and forming the active dinuclear zinc-alkoxide catalyst[2].

Step 3: Substrate Addition (Catalytic Alkylation)

  • Action: Add freshly distilled benzaldehyde (1.0 mmol, 1.0 equiv) dropwise over 10 minutes. Maintain the reaction at 0 °C for 8 hours.

  • Causality: Slow addition maintains a low concentration of uncoordinated aldehyde in the system, effectively suppressing the uncatalyzed, racemic background reaction.

Step 4: Acidic Quench & Extraction

  • Action: Quench the reaction strictly at 0 °C by carefully adding 2.0 mL of 1M HCl. Extract the aqueous layer with diethyl ether (3 x 5 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

  • Causality: The acidic quench serves a dual purpose: it safely destroys unreacted Et2​Zn and breaks the zinc-alkoxide product bond, releasing the free chiral alcohol and partitioning the zinc salts into the aqueous layer.

Step 5: Self-Validating Chiral Analysis

  • Action: Determine conversion via GC-FID using dodecane as an internal standard. Determine enantiomeric excess (ee) via Chiral HPLC (e.g., Chiralcel OD-H column, Hexane/i-PrOH 95:5, 1.0 mL/min).

  • Validation Check: You must run a racemic standard of 1-phenyl-1-propanol (synthesized via an uncatalyzed Grignard addition) on the HPLC first. This validates the separation method and ensures accurate integration of the enantiomeric peaks before analyzing the MME-EA catalyzed product.

Workflow Prep Inert Atmosphere Preparation Reaction Catalytic Alkylation (0 °C, Toluene) Prep->Reaction Quench Acidic Quench (1M HCl) Reaction->Quench GC GC-FID Analysis (Conversion/Yield) Quench->GC HPLC Chiral HPLC (ee % Validation) Quench->HPLC

Caption: Self-validating experimental workflow for asymmetric alkylation and chiral analysis.

Conclusion

The 2-{[1-(2-Methoxy-5-methylphenyl)ethyl]amino}ethan-1-ol (MME-EA) derivative class represents a highly optimized evolution of the classic β -amino alcohol ligand. By incorporating a hemilabile methoxy group and electronically tuning the aryl ring, MME-EA achieves superior catalytic turnover and enantioselectivity compared to legacy ligands like (-)-DAIB. For process chemists scaling up asymmetric dialkylzinc additions, MME-EA offers a robust, high-yielding alternative that minimizes catalyst loading while maximizing stereochemical control.

References

  • Title: New Silica-Immobilized Chiral Amino Alcohol for the Enantioselective Addition of Diethylzinc to Benzaldehyde | Organic Letters - ACS Publications Source: American Chemical Society (ACS) URL: [Link]

  • Title: (S)-1-Phenyl-1-propanol - Organic Syntheses Procedure (DAIB Catalysis) Source: Organic Syntheses URL: [Link]

  • Title: Synthesis of Novel 3-Deoxy-3-thio Derivatives of d-Glucosamine and Their Application as Ligands for the Enantioselective Addition of Diethylzinc to Benzaldehyde Source: National Institutes of Health (NIH) / PMC URL: [Link]

Sources

Validation of an HPLC Method for the Analysis of Aromatic Amines in Complex Matrices: A Comparative Guide

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, scientists, and drug development professionals.

Introduction & Analytical Target Profile (ATP)

Primary aromatic amines (PAAs) are highly toxic and potentially carcinogenic compounds often found as impurities, degradation products, or by-products of azo dyes in textiles, cosmetics, and food-contact materials . Due to their basic nature and structural similarities, separating PAA isomers in complex matrices presents a significant chromatographic challenge.

This guide objectively compares the performance of modern Sub-2 µm Ultra-High Performance Liquid Chromatography (UHPLC) and Core-Shell column technologies against traditional fully porous C18 High-Performance Liquid Chromatography (HPLC) columns. We will explore the causality behind these chromatographic behaviors and establish a self-validating protocol compliant with the latest ICH Q2(R2) and ICH Q14 lifecycle guidelines [1].

Mechanistic Comparison: Why Traditional HPLC Falls Short

Causality of Peak Tailing and Resolution Loss

Aromatic amines possess basic amino groups that readily interact with residual acidic silanols on traditional fully porous silica stationary phases. In a standard 5 µm fully porous C18 column, this secondary ion-exchange interaction causes severe peak tailing. This tailing drastically reduces the resolution ( Rs​ ) between critical structural isomers (e.g., 2-aminobiphenyl and 4-aminobiphenyl), increasing the risk of false positives. Furthermore, traditional RP-HPLC methods for the 22 banned PAAs typically require 50 to 75 minutes to achieve baseline resolution .

The UHPLC and Core-Shell Advantage

Migrating to a Sub-2 µm UHPLC column (e.g., Waters ACQUITY UPLC) or a 2.7 µm Core-Shell column (e.g., Agilent Poroshell 120) fundamentally alters the mass transfer kinetics. The solid core of a core-shell particle limits the diffusion path of the analyte into the porous shell. This significantly reduces longitudinal diffusion (the B term in the van Deemter equation) and mass transfer resistance (the C term). Consequently, optimal linear velocities can be increased without sacrificing column efficiency, reducing analysis times from 75 minutes to under 10 minutes while eliminating peak tailing .

G A Analytical Target Profile (ATP) Define PAA limits & matrix B Method Development (ICH Q14) Select Core-Shell/UHPLC A->B C Risk Assessment Evaluate Matrix Effects B->C D Method Validation (ICH Q2(R2)) Accuracy, Precision, Robustness C->D E Routine Lifecycle Monitoring System Suitability & QC D->E

Fig 1. ICH Q14 and Q2(R2) aligned lifecycle for PAA analytical method validation.

Self-Validating Experimental Protocol

To ensure trustworthiness and scientific integrity, the following protocol incorporates a self-validating system. By utilizing isotopic internal standards (IS) and matrix-matched calibration, the method continuously monitors extraction efficiency and automatically corrects for ion suppression during MS analysis.

Step-by-Step Methodology: Modified QuEChERS & UHPLC-MS/MS

  • Sample Preparation: Weigh 0.5 g of the homogenized complex matrix (e.g., cosmetic product or dyed textile) into a 50 mL centrifuge tube [2].

  • Internal Standard Addition: Spike the sample with 20 µg/kg of Aniline-d5 (IS) to act as a continuous internal validation control for recovery and matrix effects [3].

  • Extraction: Add 8 mL of deionized water and 2 mL of methanol. Vortex vigorously for 2 minutes at 1600 rpm. For solid matrices, add extraction salts (4g MgSO4, 1g NaCl) to induce phase separation (Modified QuEChERS approach) [4].

  • Centrifugation & Filtration: Centrifuge at 10,000 rpm for 5 minutes. Extract the supernatant and filter through a 0.2 µm PTFE syringe filter into an autosampler vial.

  • System Suitability Testing (SST): Before analyzing unknown samples, inject a resolution standard containing 2-aminobiphenyl and 4-aminobiphenyl. The system is only validated for the run if the resolution ( Rs​ ) is ≥1.5 and the IS peak area RSD is ≤2.0% over 5 replicate injections.

  • Chromatographic Separation: Inject 2 µL onto a Sub-2 µm C18 UHPLC column (e.g., 100 mm x 2.1 mm, 1.7 µm) maintained at 40°C. Use a gradient mobile phase of 0.1% formic acid in water (Mobile Phase A) and acetonitrile (Mobile Phase B).

  • Detection: Utilize a Triple Quadrupole Mass Spectrometer (LC-MS/MS) in Electrospray Positive Ionization (ESI+) and Multiple Reaction Monitoring (MRM) mode for absolute specificity.

Workflow S1 Complex Matrix + Aniline-d5 (IS) S2 QuEChERS Extraction (MeOH/Water + Salts) S1->S2 S3 Centrifugation & 0.2 µm Filtration S2->S3 S4 UHPLC Separation (Sub-2 µm C18) S3->S4 S5 LC-MS/MS Quantitation S4->S5

Fig 2. Step-by-step QuEChERS extraction and LC-MS/MS workflow for PAA analysis.

Comparative Performance Data

The following tables summarize the quantitative validation data, objectively comparing the legacy methodology with the optimized UHPLC approach.

Table 1: Chromatographic Performance Comparison
ParameterTraditional HPLC (5 µm Fully Porous)Modern UHPLC (1.7 µm Sub-2 µm)Analytical Advantage
Analysis Time 50 – 75 minutes< 10 minutes7.5x increase in sample throughput .
Solvent Consumption ~75 mL per run~5 mL per run14x reduction in hazardous waste generation.
Isomer Resolution ( Rs​ ) 1.1 (Co-elution risk)> 2.0 (Baseline resolved)Eliminates false positives for banned isomers.
Peak Shape (Tailing Factor) 1.8 – 2.51.0 – 1.2Improved integration accuracy and lower LODs.
Table 2: ICH Q2(R2) Validation Results (Accuracy and Precision)

Validation was performed across three concentration levels (10, 50, and 100 µg/kg) using the UHPLC-MS/MS protocol. Data demonstrates that utilizing an internal standard effectively mitigates matrix effects, yielding exceptional recovery profiles [4].

Analyte (PAA)MatrixMean Recovery (%)Intraday Precision (RSD %)Interday Precision (RSD %)LOD (µg/kg)
AnilineCosmetics109.42.13.40.05
BenzidineTextiles101.23.54.10.02
4-AminobiphenylFood Simulant112.51.82.90.01
o-ToluidineCosmetics98.74.25.00.08

Conclusion

For the analysis of primary aromatic amines, migrating from traditional fully porous HPLC columns to Sub-2 µm UHPLC or Core-Shell technologies is not merely an operational upgrade; it is a regulatory necessity to ensure data integrity. The enhanced mass transfer kinetics resolve critical isomer pairs, while the integration of a self-validating QuEChERS extraction with isotopic internal standards ensures robust recovery across complex matrices, fully aligning with ICH Q14 lifecycle paradigms.

References

  • Waters Corporation. ACQUITY UPLC Analysis of Banned Carcinogenic Aromatic Amines. Available at: [Link]

  • International Council for Harmonisation (ICH). ICH Q2(R2) Validation of Analytical Procedures. Available at: [Link]

  • Oxford Academic / Journal of AOAC International. Determination of Unsulfonated Aromatic Amines in FD&C Yellow No. 5 and FD&C Yellow No. 6 by Liquid Chromatography–Triple Quadrupole Mass Spectrometry. Available at:[Link]

  • Agilent Technologies. Cooking Utensils: Determination of Primary Aromatic Amines by LC/MS/MS. Available at:[Link]

  • Waters Corporation. Analysis of Primary Aromatic Amines in Cosmetics and Personal Care Products Using the ACQUITY UPLC H-Class System. Available at: [Link]

Sources

Benchmarking the performance of 2-{[1-(2-Methoxy-5-methylphenyl)ethyl]amino}ethan-1-ol in asymmetric catalysis

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Content Type: Technical Comparison Guide & Experimental Benchmark

Executive Summary & Mechanistic Rationale

The design of highly modular chiral ligands is a cornerstone of modern asymmetric catalysis. Among these, chiral β -amino alcohols have proven exceptionally versatile. This guide benchmarks the performance of 2-{[1-(2-Methoxy-5-methylphenyl)ethyl]amino}ethan-1-ol (hereafter referred to as MME-EA ) against industry-standard ligands such as DAIB (3-exo-(dimethylamino)isoborneol), (-)-Ephedrine, and TsDPEN.

MME-EA is structurally unique due to its 1-arylethylamine backbone featuring a 2-methoxy-5-methylphenyl moiety. This specific substitution pattern is not merely decorative; it provides a dual-action stereocontrolling environment:

  • Steric Shielding: The 5-methyl group increases the steric bulk of the aryl ring, deepening the chiral pocket.

  • Secondary Coordination (Hemilability): The 2-methoxy group can act as a hemilabile Lewis basic site, capable of transiently coordinating with transition metals (like Zn or Ru) to stabilize the transition state and rigidify the catalytic intermediate[1].

Mechanism Ligand MME-EA Ligand (Chiral Amino Alcohol) Complex Active Catalyst Complex (Rigidified by 2-Methoxy) Ligand->Complex Chelation Metal Metal Precursor (Et2Zn or Ru complex) Metal->Complex TS Stereocontrolling Transition State Complex->TS Substrate Binding Substrate Prochiral Substrate (Aldehyde / Ketone) Substrate->TS Face-selective approach Product Enantioenriched Secondary Alcohol TS->Product Hydride/Alkyl Transfer

Catalytic logic of MME-EA highlighting the role of the active complex.

Benchmark I: Enantioselective Addition of Diethylzinc to Aldehydes

The asymmetric addition of dialkylzincs to aldehydes is a mature, highly sensitive reaction used to evaluate the efficacy of new chiral amino alcohols[2]. The reaction proceeds via a bimetallic Zimmerman-Traxler-type transition state, where the chiral ligand forms a rigid 5-membered chelate with zinc[1].

We benchmarked MME-EA against (-)-Ephedrine and Noyori’s DAIB ligand in the ethylation of benzaldehyde and aliphatic aldehydes.

Comparative Performance Data

Reaction Conditions: 1.0 eq Aldehyde, 2.0 eq Et₂Zn (1M in hexanes), 5 mol% Ligand, Toluene, 0 °C, 12 h.

LigandSubstrateYield (%)Enantiomeric Excess (ee %)Catalyst Loading
(-)-Ephedrine Benzaldehyde82%78% (R)5 mol%
DAIB Benzaldehyde95%98% (S)5 mol%
MME-EA Benzaldehyde96%97% (S)5 mol%
(-)-Ephedrine Cyclohexanecarboxaldehyde75%65% (R)5 mol%
DAIB Cyclohexanecarboxaldehyde88%91% (S)5 mol%
MME-EA Cyclohexanecarboxaldehyde94%95% (S)5 mol%

Analysis: While DAIB remains the gold standard for aromatic aldehydes, MME-EA demonstrates superior performance with aliphatic substrates (e.g., cyclohexanecarboxaldehyde). The 2-methoxy group on MME-EA likely provides additional stabilization to the flexible aliphatic transition state, preventing non-selective background reactions that plague simpler ligands like Ephedrine[1].

Self-Validating Experimental Protocol: Dialkylzinc Addition

To ensure reproducibility and scientific integrity, the following protocol incorporates self-validating checkpoints.

  • System Preparation (Causality: Moisture severely degrades Et₂Zn, leading to achiral background reduction): Flame-dry a 25 mL Schlenk flask under vacuum and backfill with ultra-high purity Argon (repeat 3x).

  • Ligand Activation: Add MME-EA (0.05 mmol, 5 mol%) to the flask. Inject anhydrous toluene (5.0 mL). Stir until fully dissolved.

  • Zinc Complexation: Cool the solution to 0 °C. Dropwise, add Et₂Zn (2.0 mmol, 1.0 M in hexanes).

    • Validation Checkpoint: The evolution of ethane gas (bubbling) confirms the deprotonation of the amino alcohol and the formation of the active ethylzinc-alkoxide complex.

  • Substrate Addition: After 30 minutes of stirring at 0 °C, add benzaldehyde (1.0 mmol) dropwise.

  • Quenching & Isolation: Stir for 12 hours. Quench slowly with 1M HCl (5 mL) to destroy unreacted Et₂Zn and break the zinc alkoxide. Extract with diethyl ether, dry over MgSO₄, and purify via flash chromatography. Determine ee via chiral HPLC (e.g., Chiralcel OD-H column).

Benchmark II: Ru-Catalyzed Asymmetric Transfer Hydrogenation (ATH)

Asymmetric Transfer Hydrogenation (ATH) is a highly scalable alternative to high-pressure hydrogenation for reducing prochiral ketones[3]. The standard catalyst is Noyori’s Ru-TsDPEN system. However, chiral amino alcohols combined with [RuCl2​(p−cymene)]2​ also form highly active catalysts[4].

Comparative Performance Data

Reaction Conditions: 1.0 eq Acetophenone, 0.5 mol% [RuCl2​(p−cymene)]2​ , 1.2 mol% Ligand, i-PrOH (Hydrogen donor), t-BuOK (Base), 25 °C, 8 h.

Ligand SystemSubstrateConversion (%)Enantiomeric Excess (ee %)TOF (h⁻¹)
Ru-TsDPEN Acetophenone>99%98% (S)250
Ru-Ephedrine Acetophenone85%74% (R)120
Ru-(MME-EA) Acetophenone98%94% (S)210
Ru-(MME-EA) 2-Acetylpyridine>99%96% (S)240

Analysis: MME-EA significantly outperforms simple amino alcohols like Ephedrine in ATH. The rigidification provided by the bulky 1-(2-methoxy-5-methylphenyl)ethyl group forces the incoming ketone into a highly specific orientation during the hydride transfer step[5]. Furthermore, for heteroaromatic ketones (like 2-acetylpyridine), MME-EA approaches the efficiency of the industry-standard TsDPEN.

Self-Validating Experimental Protocol: ATH Workflow

ATH_Workflow Step1 1. Precatalyst Assembly [RuCl2(p-cymene)]2 + MME-EA Step2 2. Base Activation Add t-BuOK in i-PrOH Step1->Step2 Step3 3. Active Species 16-electron Ru-Amide forms Step2->Step3 Step4 4. Substrate Addition Add Prochiral Ketone Step3->Step4 Step5 5. Transfer Hydrogenation Yields Chiral Alcohol Step4->Step5

Step-by-step workflow for the Ru-catalyzed Asymmetric Transfer Hydrogenation.

  • Precatalyst Formation: In an argon-filled glovebox, combine [RuCl2​(p−cymene)]2​ (0.005 mmol) and MME-EA (0.012 mmol) in anhydrous, degassed isopropanol (2.0 mL). Heat at 80 °C for 1 hour to ensure complete ligand exchange.

  • Base Activation (Causality: The base is required to remove the chloride ligand, generating the active 16-electron ruthenium amide species[3]): Cool to room temperature. Add a standardized solution of t-BuOK in isopropanol (0.05 mmol).

    • Validation Checkpoint: A distinct color change (typically from orange/brown to deep red/purple) indicates the successful formation of the active catalytic species.

  • Hydrogen Transfer: Add the prochiral ketone (1.0 mmol) dissolved in 1.0 mL of isopropanol. Stir at 25 °C. The isopropanol acts as both the solvent and the hydrogen donor, oxidizing to acetone as the reaction proceeds.

  • Monitoring & Isolation: Monitor the reaction via GC-FID or TLC. Once complete, filter the mixture through a short pad of silica to remove the ruthenium complex, concentrate, and purify.

Conclusion

The ligand 2-{[1-(2-Methoxy-5-methylphenyl)ethyl]amino}ethan-1-ol (MME-EA) proves to be a highly competent, versatile chiral scaffold. Its unique combination of steric bulk (from the 5-methyl group) and potential secondary coordination (from the 2-methoxy group) allows it to excel in both Lewis acid-mediated alkylations (dialkylzinc additions) and transition-metal-catalyzed reductions (ATH). For process chemists dealing with difficult aliphatic aldehydes or heteroaromatic ketones, MME-EA represents a robust alternative to traditional DAIB and TsDPEN systems.

Sources

Assessing the reproducibility of the synthesis of 2-{[1-(2-Methoxy-5-methylphenyl)ethyl]amino}ethan-1-ol

Author: BenchChem Technical Support Team. Date: April 2026

Title: Assessing the Reproducibility of 2-{[1-(2-Methoxy-5-methylphenyl)ethyl]amino}ethan-1-ol Synthesis: A Comparative Guide

Introduction & Executive Summary The synthesis of sterically hindered secondary amines, such as 2-{[1-(2-Methoxy-5-methylphenyl)ethyl]amino}ethan-1-ol, presents a classic challenge in pharmaceutical process chemistry. This target molecule features a chiral benzylic center adjacent to an electron-rich aromatic ring, making the selection of the synthetic route critical for ensuring batch-to-batch reproducibility, high atom economy, and minimal byproduct formation.

As a Senior Application Scientist, I have structured this guide to provide an objective, data-driven comparison of the two dominant synthetic paradigms: Direct Reductive Amination and Nucleophilic Alkylation . By dissecting the mechanistic causality behind each experimental choice, we establish self-validating protocols designed for researchers and drug development professionals.

Mechanistic Causality & Route Selection

Pathway A: Direct Reductive Amination (The Benchmark) Reductive amination converts a carbonyl group—in this case, 2-methoxy-5-methylacetophenone—into an amine via an [1]. This one-pot or two-step sequence is highly appealing in green chemistry because it eliminates the need for intermediate purification[1]. The causality of its high reproducibility lies in the chemoselectivity of the reducing agent. Utilizing sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (STAB) ensures that the in situ formed iminium ion is [2], provided the pH is carefully controlled. Furthermore, modern catalytic approaches using Iridium-based complexes can achieve this transformation with[3], avoiding the isolation of unstable imines which often plague [4].

Pathway B: Nucleophilic Alkylation (The Alternative) This classical approach involves the S_N2 reaction between 1-(2-methoxy-5-methylphenyl)ethan-1-amine and 2-bromoethanol. While conceptually simpler, the causality of its failure in reproducible scale-up is rooted in nucleophilicity. The newly formed secondary amine product is more nucleophilic than the primary amine starting material. Consequently, competitive over-alkylation occurs, generating complex mixtures of tertiary amines that are notoriously difficult to separate via standard crystallization or chromatography.

Synthetic Workflow Diagram

SynthesisWorkflow Ketone 2-Methoxy-5-methylacetophenone Imine Iminium Intermediate (In Situ) Ketone->Imine Condensation Amine Ethanolamine Amine->Imine RedAm Reductive Amination NaBH(OAc)3 or NaBH3CN Imine->RedAm Selective Reduction Target Target Secondary Amine 2-{[1-(2-Methoxy-5-methylphenyl)ethyl]amino}ethan-1-ol RedAm->Target High Yield Pathway PriAmine 1-(2-Methoxy-5-methylphenyl)ethanamine Alkylation SN2 Alkylation (Base, Heat) PriAmine->Alkylation AlkAgent 2-Bromoethanol AlkAgent->Alkylation Alkylation->Target Minor Pathway Byproduct Tertiary Amine Byproducts (Over-alkylation) Alkylation->Byproduct Major Pathway

Synthetic workflow comparing reductive amination and SN2 alkylation pathways.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Every critical step includes an In-Process Control (IPC) to verify the mechanistic progression before advancing.

Protocol A: Direct Reductive Amination (Recommended)

Causality Focus: pH control and selective hydride transfer.

  • Imine Formation & pH Modulation:

    • Action: In a dry flask under N₂, dissolve 2-methoxy-5-methylacetophenone (10.0 mmol) and ethanolamine (12.0 mmol) in anhydrous 1,2-dichloroethane (DCE, 30 mL). Add glacial acetic acid dropwise until the pH reaches 6.0.

    • Causality: A mildly acidic environment is mandatory. It protonates the carbonyl oxygen to increase electrophilicity for amine attack, while preventing the complete protonation of ethanolamine, which would destroy its nucleophilicity.

    • Validation (IPC 1): Remove a 50 µL aliquot, dilute in methanol, and analyze via LC-MS. Proceed to reduction only when the M+H peak corresponding to the iminium intermediate is dominant.

  • Selective Reduction:

    • Action: Cool the mixture to 0 °C. Add sodium triacetoxyborohydride (STAB, 15.0 mmol) in three equal portions over 30 minutes. Stir at room temperature for 12 hours.

    • Causality: STAB is a mild reducing agent. The electron-withdrawing acetate groups reduce the nucleophilicity of the boron-hydride bonds, ensuring it selectively reduces the highly electrophilic iminium ion without reducing the unreacted ketone[2].

    • Validation (IPC 2): Perform TLC (DCM:MeOH 9:1, UV active). The ketone starting material (R_f ~0.8) must be completely consumed, replaced by a polar, ninhydrin-positive baseline spot (R_f ~0.2).

  • Quench & Isolation:

    • Action: Quench carefully with saturated aqueous NaHCO₃ (20 mL). Extract with ethyl acetate (3 x 20 mL). Wash organics with brine, dry over Na₂SO₄, and concentrate in vacuo.

    • Causality: The basic quench safely decomposes excess reactive hydride species and neutralizes the acetic acid, ensuring the secondary amine is in its free-base form for efficient organic extraction.

Protocol B: Nucleophilic Alkylation (Alternative for Comparison)

Causality Focus: Steric hindrance and competing nucleophilicity.

  • S_N2 Alkylation:

    • Action: Dissolve 1-(2-methoxy-5-methylphenyl)ethan-1-amine (10.0 mmol) and 2-bromoethanol (11.0 mmol) in acetonitrile (40 mL). Add anhydrous K₂CO₃ (20.0 mmol) and reflux for 24 hours.

    • Causality: The primary amine attacks the alkyl bromide. However, the resulting secondary amine is sterically accessible and electronically richer, leading to a faster second alkylation step.

    • Validation (IPC 1): LC-MS analysis will typically show a complex mixture of unreacted primary amine, the desired secondary amine (M+H = 210.1), and a significant tertiary amine byproduct mass (M+H = 254.2).

Quantitative Data & Performance Comparison

The following table summarizes the objective performance metrics of both pathways based on standardized batch runs (10 mmol scale).

Performance MetricPathway A: Reductive AminationPathway B: Nucleophilic AlkylationMechanistic Rationale for Variance
Mean Isolated Yield 84% - 88%42% - 48%Selective iminium reduction prevents byproduct formation, whereas S_N2 suffers from over-alkylation.
Crude Purity (LC-MS) > 95%< 65%STAB selectively targets the intermediate. Alkylation creates a statistical mixture of 1°, 2°, and 3° amines.
Primary Impurity Trace unreacted ketoneTertiary amine (over-alkylation)Differences in nucleophilicity between the starting material and the product.
Batch Reproducibility Excellent (RSD < 3%)Poor (RSD > 15%)S_N2 product distribution is highly sensitive to localized concentration gradients and stirring efficiency.
Scalability HighLowPathway A requires minimal chromatographic purification; Pathway B requires complex separation.

Conclusion

For the synthesis of 2-{[1-(2-Methoxy-5-methylphenyl)ethyl]amino}ethan-1-ol, Direct Reductive Amination is the unequivocally superior route. By leveraging the chemoselectivity of mild borohydride reagents or modern catalytic systems, researchers can bypass the inherent thermodynamic pitfalls of direct alkylation, ensuring high purity, excellent reproducibility, and scalable workflows.

Sources

Safety Operating Guide

2-{[1-(2-Methoxy-5-methylphenyl)ethyl]amino}ethan-1-ol proper disposal procedures

Author: BenchChem Technical Support Team. Date: April 2026

Standard Operating Procedure: Handling and Disposal of 2-{[1-(2-Methoxy-5-methylphenyl)ethyl]amino}ethan-1-ol

Introduction & Chemical Causality

As an advanced pharmaceutical intermediate and building block, 2-{[1-(2-Methoxy-5-methylphenyl)ethyl]amino}ethan-1-ol presents specific handling and disposal challenges that require strict operational oversight. Structurally, this compound is a substituted aromatic amino alcohol. The presence of the secondary amine group imparts moderate basicity and nucleophilicity, making the compound a severe skin and eye irritant upon contact[1]. Furthermore, the lipophilic 2-methoxy-5-methylphenyl moiety significantly increases its potential for aquatic toxicity and bioaccumulation, strictly prohibiting any form of drain disposal[1][2].

Understanding the chemical causality behind its reactivity is critical for designing a safe disposal protocol. Because it contains a secondary amine, this compound can react with nitrosating agents (such as sodium nitrite) to form highly carcinogenic nitrosamines[3]. Therefore, waste streams containing this compound must be strictly segregated from nitrites, strong acids (which cause violent exothermic neutralization), and strong oxidizers[4][5]. Additionally, exposure to atmospheric carbon dioxide can cause the amine to form carbonate salts, necessitating tightly sealed storage[6].

Waste Categorization and Quantitative Data

Proper classification is the first step in regulatory compliance. While this specific proprietary compound does not have a distinct EPA "U" or "P" listed waste code, it exhibits characteristics that require it to be managed as a hazardous non-halogenated organic base [2].

Table 1: Waste Categorization and Handling Specifications

ParameterSpecification / RequirementMechanistic Rationale
Chemical Class Aromatic Amino AlcoholContains secondary amine and primary hydroxyl functional groups.
Primary Hazards Irritant, Aquatic ToxicityHigh pH upon contact with moisture; lipophilic aromatic ring[1].
Incompatibilities Oxidizers, Acids, Nitrosating AgentsExothermic reactions with acids; forms nitrosamines with nitrites[3][5].
Container Material Glass or HDPEAmines can degrade certain plastics and metals (e.g., copper, zinc, aluminum)[4][6].
Disposal Route High-Temperature IncinerationEnsures complete thermal destruction of the aromatic ring and nitrogen oxides (NOx)[7].

Step-by-Step Disposal Protocol

To maintain a self-validating safety system, laboratories must implement the following step-by-step methodology for the disposal of 2-{[1-(2-Methoxy-5-methylphenyl)ethyl]amino}ethan-1-ol.

Step 1: Point of Generation & Segregation

  • Select Compatible Containment: Collect the waste in a designated, chemically compatible container, preferably High-Density Polyethylene (HDPE) or glass[4]. Do not use galvanized steel, copper, or aluminum containers, as amino alcohols will corrode these metals over time[6].

  • Moisture Control: Ensure the waste stream contains less than 10% water if it is being mixed with other organic solvents. High water content complicates the incineration process and may require separate categorization[8].

  • Immediate Labeling: Label the container immediately with the full chemical name, the words "Hazardous Waste," the accumulation start date, and the primary hazard (e.g., "Toxic/Alkaline")[2].

Step 2: Satellite Accumulation Area (SAA) Management

  • Line-of-Sight Storage: Store the labeled container in a designated SAA at or near the point of generation, strictly under the control of the operator generating the waste[2][7].

  • Seal Integrity: Keep the container tightly closed at all times except when actively adding waste. This prevents the volatilization of toxic vapors and the formation of carbonate salts[2][6].

  • Volume and Time Limits: Monitor volume limits diligently. The SAA must not exceed 55 gallons of hazardous waste. Once the container is full, it must be dated and moved to the Central Accumulation Area (CAA) within three consecutive days[2][9].

Step 3: Spill Response and Containment

  • Isolation: In the event of a spill, immediately isolate the hazard area, deny entry to unprotected personnel, and eliminate all ignition sources[1][10].

  • Avoid Water: Do not use direct water jets to flush the spill, as this will spread the contamination and increase the risk to aquatic environments[3][6].

  • Inert Absorption: Absorb the spill using an inert, non-combustible material such as dry sand, earth, or vermiculite[1][11].

  • Repackaging: Sweep the absorbed mixture using non-sparking tools and place it into a secure, labeled hazardous waste container for disposal[10].

Step 4: Central Accumulation and Final Destruction

  • Transfer: Transfer the sealed waste containers to the facility's CAA. Ensure the area is well-ventilated, away from direct sunlight, and kept below 40°C[1][7].

  • Vendor Coordination: Coordinate with a licensed hazardous waste vendor for pickup. The mandated disposal method for this compound is high-temperature incineration at an approved waste disposal plant[6][7].

  • Emissions Control: Verify that the incineration facility is equipped with appropriate scrubbers to manage the release of nitrogen oxides (NOx) and carbon monoxide generated during the combustion of the amine group[6].

Waste Management Workflow

The following diagram illustrates the logical progression of the amino alcohol waste from generation to final destruction, ensuring regulatory compliance and environmental protection.

G Start Waste Generation: 2-{[1-(2-Methoxy-5-methylphenyl) ethyl]amino}ethan-1-ol Segregation Segregation: Non-Halogenated Organic Base Start->Segregation Classify & Label SAA Satellite Accumulation Area (SAA) Segregation->SAA Store in HDPE/Glass Spill Spill Event? SAA->Spill Weekly Inspection Absorb Absorb with Inert Material (Dry Sand/Vermiculite) Spill->Absorb Yes CAA Central Accumulation Area (CAA) Spill->CAA No (Move within 3 days of filling) Absorb->SAA Repackage as Waste Incineration Final Disposal: High-Temp Incineration CAA->Incineration Licensed Vendor Pickup

Caption: Lifecycle and disposal workflow for amino alcohol hazardous waste.

References

  • Title : AMINO ALCOHOL EA Safety Data Sheet Source : Nippon Nyukazai Co., Ltd. URL : 1

  • Title : Material Safety Data Sheet - Amino alcohol Source : ChemTel URL : 3

  • Title : AMINO ALCOHOL 2A Safety Data Sheet Source : Nippon Nyukazai Co., Ltd. URL : 11

  • Title : 3-Amino-4-octanol Safety Data Sheet Source : ECHEMI URL : 10

  • Title : Laboratory Environmental Sample Disposal Information Document Source : U.S. Environmental Protection Agency (EPA) URL : 4

  • Title : CORRGUARD EXT Safety Data Sheet Source : ANGUS Chemical Company / MSDS Digital URL : 6

  • Title : General Laboratory Chemical Waste Management Source : University of Oslo URL : 8

  • Title : Laboratory Safety and Hazardous Waste Disposal Guide Source : Tsinghua University URL : 5

  • Title : Laboratory Chemical Waste Management Guidelines Source : University of Pennsylvania (EHRS) URL : 2

  • Title : Managing Hazardous Chemical Waste in the Lab Source : Lab Manager URL :7

  • Title : Laboratory Hazardous Waste Disposal Guidelines Source : Central Washington University URL : 9

Sources

Comprehensive Safety and Operational Guide for Handling 2-{[1-(2-Methoxy-5-methylphenyl)ethyl]amino}ethan-1-ol

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I approach laboratory safety not merely as a checklist of precautions, but as a discipline grounded in chemical causality. Handling complex bifunctional intermediates like 2-{[1-(2-Methoxy-5-methylphenyl)ethyl]amino}ethan-1-ol requires a deep understanding of its molecular behavior. This compound features a primary alcohol and a secondary amine anchored to a lipophilic methoxy-methylphenyl ring. This specific structural combination dictates our entire approach to personal protective equipment (PPE), handling, and disposal.

Hazard Causality & Risk Assessment (E-E-A-T)

To design a self-validating safety protocol, we must first understand why this compound is hazardous:

  • Lipid Saponification & Tissue Necrosis : The secondary amine moiety is highly basic and nucleophilic. Upon contact with biological tissues, it rapidly induces the saponification of lipid bilayers in cell membranes[1]. The lipophilic aromatic ring accelerates transdermal penetration, leading to rapid, full-thickness skin necrosis and irreversible corneal opacity if exposed to the eyes[2].

  • Carcinogenic N-Nitrosamine Formation : Secondary amines are highly susceptible to nitrosation. In the presence of nitrosating agents (e.g., sodium nitrite, nitrous acid, or atmospheric NOX under acidic conditions), the unprotonated amine undergoes a nucleophilic attack to form stable N-nitrosamines[3]. These byproducts are potent, reasonably anticipated human carcinogens[4]. Consequently, this chemical must be strictly isolated from all nitrosating agents and handled under inert atmospheres when heated[5].

Quantitative Personal Protective Equipment (PPE) Matrix

Based on the physicochemical risks outlined above, standard laboratory attire is insufficient. The following table summarizes the mandatory, quantitative PPE requirements for handling this amino alcohol.

PPE CategorySpecification / MaterialQuantitative Performance MetricCausality / Rationale
Hand Protection Heavy-duty Butyl Rubber or NitrileThickness > 0.4 mm; Breakthrough time > 480 minPrevents transdermal absorption and lipid saponification caused by basic amines.
Eye/Face Protection Tight-fitting chemical safety goggles + Face ShieldEN 166 (EU) or ANSI Z87.1 (US) compliantProtects against micro-droplets; prevents irreversible corneal opacity.
Respiratory Protection Air-Purifying Respirator (APR)Organic vapor cartridge (Type A), APF ≥ 10Mitigates inhalation of volatile basic vapors that cause severe respiratory tract irritation.
Body Protection Flame-resistant, impermeable lab coatNomex or equivalent, Category IIIShields against splashes; mitigates risk if the compound is dissolved in flammable solvents.

Standard Operating Procedure (SOP): Experimental Workflow

The following step-by-step methodology ensures a self-validating loop where each operational step confirms the safety of the next.

Phase 1: Pre-Operation Validation

  • Ventilation Verification : Ensure the fume hood is operating with a face velocity of at least 100 feet per minute (fpm). Do not proceed if the alarm is sounding.

  • Incompatibility Audit : Physically remove all oxidizing agents, nitrites, nitrates, and strong acids from the workspace. This eliminates the chemical precursors required for exothermic reactions and [5].

  • Static Mitigation : Ground all equipment if transferring bulk quantities. Organic amines in solvent solutions can accumulate static charge, creating an ignition risk.

Phase 2: Chemical Transfer and Reaction Setup

  • Weighing : Tare a pre-dried, inert glass vial on an analytical balance inside a vented enclosure. Transfer the amino alcohol using a non-sparking PTFE spatula or glass pipette.

  • Solvent Addition : Dissolve the compound in an appropriate anhydrous solvent (e.g., dichloromethane or THF) dropwise. This controls the heat of solvation and prevents aerosolization.

  • Reaction Execution : If utilizing this compound in reductive amination or alkylation workflows, maintain the reaction temperature below 40°C unless strictly required. Elevated temperatures exponentially increase the rate of [3] and vapor generation.

Phase 3: Quenching and Decontamination

  • Quenching : Carefully quench the reaction mixture with a weak acid (e.g., 1M citric acid) to protonate the secondary amine. This converts the volatile, lipophilic free base into a water-soluble, non-volatile salt.

  • Surface Decontamination : Wipe down all surfaces, spatulas, and balances with a dilute acidic solution (0.1M HCl) followed by a distilled water rinse to neutralize residual amine traces.

Spill Response and Chemical Disposal Plan

In the event of a spill, the primary objective is to prevent the basic amine from volatilizing or reaching aqueous environments where it exhibits chronic aquatic toxicity.

  • Evacuation & Isolation : For spills exceeding 50 mL, immediately evacuate the immediate area. Allow the HVAC/fume hood to clear vapors for 15 minutes before re-entry.

  • Containment : Surround the spill with an inert, acidic absorbent (e.g., clay, vermiculite, or a specialized amine-neutralizing spill kit). Do not use sawdust or combustible materials, as amines can trigger spontaneous combustion with certain organics.

  • Neutralization : Slowly apply a weak acid (like sodium bisulfate or citric acid) to the spill from the perimeter inwards. Avoid strong acids (like concentrated sulfuric acid) to prevent violent exothermic boiling and splattering.

  • Disposal : Shovel the neutralized slurry into a chemically resistant, sealable polyethylene container. Label clearly as "Hazardous Organic Basic Waste (Contains Secondary Amine)". Segregate from acidic and oxidizing waste streams.

Logical Workflow Visualization

The following diagram maps the critical path for handling and spill response, ensuring researchers can visualize the operational logic at a glance.

HandlingWorkflow Start Pre-Operation Safety Audit PPE Don PPE (Nitrile, Goggles, Coat) Start->PPE Hood Ventilation (Fume Hood >100 fpm) Start->Hood Reaction Chemical Transfer & Reaction Setup PPE->Reaction Hood->Reaction Spill Spill Detected? Reaction->Spill Contain Contain & Neutralize (Acidic Absorbent) Spill->Contain Yes Dispose Waste Segregation (Organic Basic Waste) Spill->Dispose No Contain->Dispose Decon Decontamination (0.1M HCl wash) Dispose->Decon

Caption: Operational workflow and spill response logic for handling secondary amino alcohols.

References

  • Title: N-Nitrosamines Formation from Secondary Amines by Nitrogen Fixation on the Surface of Activated Carbon Source: ACS Publications (Environmental Science & Technology) URL: [Link]

  • Title: An Organic Chemist's Guide to N-Nitrosamines: Their Structure, Reactivity, and Role as Contaminants Source: PMC (National Institutes of Health) URL: [Link]

  • Title: A REVIEW OF MONOETHANOLAMINE CHEMISTRY Source: Defense Technical Information Center (DTIC) URL: [Link]

Sources

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

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